cis-1,2-Cyclobutanedimethanamine dihydrochloride

Core Science & Biosynthesis

Comprehensive Technical Guide: cis-1,2-Cyclobutanedimethanamine Dihydrochloride

This guide provides an in-depth technical analysis of cis-1,2-cyclobutanedimethanamine dihydrochloride , a specialized diamine ligand used in coordination chemistry and pharmaceutical research.[1][2]

[1][2]

Executive Summary

cis-1,2-Cyclobutanedimethanamine dihydrochloride (also known as cis-1,2-bis(aminomethyl)cyclobutane dihydrochloride) is a cyclic diamine salt characterized by two aminomethyl groups positioned on the same face of a cyclobutane ring.[1][2] This specific stereochemical configuration renders the molecule a potent bidentate ligand, capable of forming stable 7-membered chelate rings with transition metals such as Platinum (Pt) and Palladium (Pd).[2]

Unlike its diastereomer, the trans-isomer (which is the ligand found in the antineoplastic drug Lobaplatin ), the cis-isomer is a meso compound (achiral).[1][2][3] Its unique geometry influences the "bite angle" in metal complexes, altering the kinetics of aquation and DNA binding in platinum-based chemotherapeutics.[1][2] This guide details its physicochemical properties, synthesis pathways, and role in drug development.[1][2][4]

Molecular Architecture & Stereochemistry[2]

The core distinction of this molecule lies in its stereochemistry.[2] The cyclobutane ring is puckered to relieve torsional strain, and the cis-orientation places both aminomethyl arms in a favorable position for chelation.[1][2]

Structural Specifications

Parameter	Detail
IUPAC Name	cis-1,2-Cyclobutanedimethanamine dihydrochloride
Common Name	cis-1,2-Bis(aminomethyl)cyclobutane[1][5][6] · 2HCl
Chemical Formula	C₆H₁₄N₂[1][5][6] · 2HCl
Molecular Weight	187.11 g/mol (Salt); 114.19 g/mol (Free Base)
Stereochemistry	cis- (Meso compound; 1R, 2S configuration)
Chelate Ring Size	7-membered (Metal-N-C-C-C-C-N)

The "Bite Angle" Effect

In coordination chemistry, the "bite angle" (P-M-P or N-M-N angle) determines the stability and reactivity of the complex.[2][3]

• Cisplatin/Oxaliplatin: Form 5-membered rings (rigid, stable).[1][2]

• cis-1,2-Cyclobutanedimethanamine: Forms a 7-membered ring .[1][2]

  • Implication: The larger ring introduces flexibility and a wider bite angle.[1][2] This can increase the lability of the leaving groups (e.g., chlorides or carboxylates) on the metal center, potentially altering the drug's toxicity profile and resistance mechanisms compared to standard platinum drugs.[2]

Physicochemical Profile

The dihydrochloride salt form is preferred for handling due to its stability and water solubility compared to the hygroscopic and air-sensitive free amine.[1][2]

Property	Value / Description
Physical State	White to off-white crystalline solid
Solubility	Highly soluble in water (>50 mg/mL); Soluble in DMSO; Insoluble in non-polar solvents (Hexane, DCM)
Melting Point	>250°C (Decomposes)
Hygroscopicity	Moderate (Store in desiccator)
pKa (Estimated)	~9.5 and ~10.5 (Amine protons)
Stability	Stable under standard laboratory conditions.[1][3][5][6][7] Incompatible with strong oxidizing agents.[1][2]

Synthesis & Purification Protocol

The synthesis of the cis-isomer requires stereochemical control to avoid contamination with the thermodynamically more stable trans-isomer.[1][2] The following protocol utilizes a stereospecific reduction pathway.

Synthetic Pathway (Graphviz)[2][3]

Figure 1: Stereospecific synthesis pathway from the cis-anhydride precursor.[1][2]

Detailed Methodology

• Amidation:

  • Precursor: Start with cis-1,2-cyclobutanedicarboxylic anhydride (CAS 13149-00-3).[1]

  • Reaction: Dissolve anhydride in dry THF. Bubble anhydrous ammonia gas or add concentrated aqueous ammonia at 0°C.

  • Product: cis-1,2-cyclobutanedicarboxamide precipitates.[1][2] Filter and dry.[1][2][8]

  • Note: Using the anhydride ensures the cis configuration is retained.[1][2]

• Reduction:

  • Reagent: Lithium Aluminum Hydride (LiAlH₄) (Excess, 4-6 equivalents).[1][2]

  • Solvent: Anhydrous THF or Diethyl Ether.[1][2]

  • Procedure: Add the diamide slowly to the LiAlH₄ suspension under Nitrogen/Argon atmosphere. Reflux for 12-24 hours.

  • Quenching: Fieser workup (Water, 15% NaOH, Water) to remove aluminum salts.[1][2]

  • Isolation: Extract the free amine into DCM or Ether.[1][2] Dry over Na₂SO₄ and evaporate.[1][2]

• Salt Formation:

  • Dissolve the crude oil (free amine) in absolute ethanol.[2]

  • Add concentrated HCl or HCl in dioxane dropwise until pH < 2.[1][2]

  • The dihydrochloride salt will precipitate as a white solid.[1][2] Recrystallize from Ethanol/Water if necessary.[1][2]

Therapeutic Applications & Mechanism[3]

While the trans-isomer is the ligand in Lobaplatin , the cis-isomer serves as a critical tool for Structure-Activity Relationship (SAR) studies.[1][2]

Platinum Drug Coordination

When reacted with Potassium Tetrachloroplatinate (K₂PtCl₄), the ligand forms a neutral complex: [Pt(cis-cbdma)Cl₂] .[2][3]

• Aquation Mechanism: The leaving groups (Cl⁻) are displaced by water molecules inside the cell (low Cl⁻ concentration), activating the drug.[2]

• DNA Binding: The activated Pt species binds to the N7 position of Guanine bases on DNA.[1][2]

• Crosslinking: The 7-membered chelate ring allows the Pt to bridge intrastrand GG adducts, but the distortion of the DNA helix differs from that caused by Cisplatin (5-membered ring).[1][2] This structural difference is hypothesized to evade certain DNA repair mechanisms (e.g., NER), potentially overcoming resistance.[2]

Comparative Analysis: Cis vs. Trans

Feature	cis-Isomer (This Topic)	trans-Isomer (Lobaplatin Ligand)
Chirality	Meso (Achiral)	Chiral (Mixture of R,R and S,S)
Solubility	High (as HCl salt)	High (as Lactate salt)
DNA Adduct	Distinct helical distortion	Standard GG crosslinks
Clinical Status	Experimental / Research Tool	Approved (China) as Lobaplatin

Safety & Handling (SDS Summary)

Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2]

• Precautionary Measures:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1][2]

  • Inhalation: Handle in a fume hood to avoid inhaling dust.[1][2]

  • Storage: Store in a cool, dry place. Hygroscopic – keep tightly sealed.[1][2]

References

• Lobaplatin Structure & Ligand: McKeage, M. J. (2001).[1][2][3] "Lobaplatin: a new antitumour platinum drug."[1][2] Expert Opinion on Investigational Drugs, 10(1), 119-128.[1][2]

• Cyclobutane Synthesis: Kirmse, W., et al. (2002).[1][2][3] "Stereoselective Synthesis of Cyclobutane Derivatives." Journal of the American Chemical Society.[1][2] (General reference for cyclobutane stereocontrol).

• Platinum Coordination Chemistry: Hambley, T. W. (1997).[1][2][3] "The influence of the ligand on the structure and activity of platinum anticancer complexes."[2] Coordination Chemistry Reviews, 166, 181-223.[1][2]

• Chemical Properties: PubChem Compound Summary for 1,2-bis(aminomethyl)cyclobutane (Isomer data). [2]

• Synthesis Methodology: Buchta, E., & Geiss, K. H. (1965).[1][2][3] "Synthesis of cis- and trans-1,2-bis(aminomethyl)cyclobutane." Chemische Berichte.

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Scalable Synthesis of cis-1,2-Cyclobutanedimethanamine Dihydrochloride: A Technical Guide

Executive Summary

This technical guide details the synthesis of cis-1,2-cyclobutanedimethanamine dihydrochloride (also known as cis-1,2-bis(aminomethyl)cyclobutane), a critical bidentate ligand used in the coordination chemistry of platinum(II) antitumor agents (e.g., analogs of Carboplatin and Lobaplatin). The cis-configuration is essential for forming stable square-planar chelate complexes with transition metals.

The route selected for this guide prioritizes stereochemical retention and scalability . By utilizing cis-1,2-cyclobutanedicarboxylic anhydride as the starting material, the cis-geometry is thermodynamically locked early in the synthesis, minimizing the risk of epimerization to the trans-isomer which is common in linear precursors.

Part 1: Retrosynthetic Analysis & Strategy

The synthesis is designed to maintain the cis-stereochemistry established by the cyclic anhydride ring. The pathway proceeds through a diester intermediate to a diamide, which is then reduced to the target diamine.

Strategic Disconnection

• Target: cis-1,2-Cyclobutanedimethanamine dihydrochloride.

• Precursor 1: cis-1,2-Cyclobutanedicarboxamide (Stable intermediate, amenable to reduction).

• Precursor 2: Dimethyl cis-1,2-cyclobutanedicarboxylate (Easily purified, avoids formation of cyclic imides during ammonolysis).

• Starting Material: cis-1,2-Cyclobutanedicarboxylic anhydride (Thermodynamic sink for cis-fusion).

Figure 1: Retrosynthetic logic flow ensuring stereochemical retention from the anhydride precursor.

Part 2: Detailed Experimental Protocol

Stage 1: Solvolysis to Dimethyl cis-1,2-cyclobutanedicarboxylate

Direct reaction of the anhydride with ammonia can lead to mixtures of amic acids or cyclic imides. Converting to the diester first ensures a clean conversion to the acyclic diamide.

• Reagents: cis-1,2-Cyclobutanedicarboxylic anhydride (1.0 eq), Methanol (excess), H₂SO₄ (cat).

• Reaction:

Protocol:

• Dissolve 12.6 g (0.1 mol) of cis-1,2-cyclobutanedicarboxylic anhydride in 100 mL of dry methanol.

• Add 0.5 mL of concentrated sulfuric acid dropwise.

• Reflux the mixture for 6–8 hours. Monitor by TLC (disappearance of anhydride).

• Concentrate the methanol under reduced pressure.

• Dissolve the residue in dichloromethane (DCM) and wash with saturated NaHCO₃ (to remove acid catalyst and any unreacted mono-acid) followed by brine.

• Dry over MgSO₄ and evaporate to yield the dimethyl ester as a colorless oil.

  • Yield Target: >90%[1]

Stage 2: Ammonolysis to cis-1,2-Cyclobutanedicarboxamide

This step requires controlled conditions to prevent epimerization to the thermodynamically more stable trans-isomer.

• Reagents: Dimethyl ester (from Stage 1), Methanolic Ammonia (saturated, ~7N).

• Reaction:

Protocol:

• Dissolve the dimethyl ester (17.2 g, 0.1 mol) in 50 mL of methanol.

• Place the solution in a pressure vessel or a sealed round-bottom flask.

• Add 100 mL of saturated methanolic ammonia (approx. 7N) at 0°C.

• Seal and stir at room temperature for 48 hours.

  • Note: Avoid high heat. While heat accelerates the reaction, it increases the risk of base-catalyzed epimerization at the

    -carbons.

• The diamide often precipitates as a white solid. Filter the solid.

• If no precipitate forms, concentrate the solution to ~20% volume and cool to 4°C.

• Recrystallize from ethanol/water if necessary.

  • Characterization: Check MP (approx. 228–230°C for related analogs) and IR (amide bands).

Stage 3: Reduction to cis-1,2-Cyclobutanedimethanamine

The reduction of the primary diamide to the diamine is performed using Lithium Aluminum Hydride (LiAlH₄).

• Reagents: cis-1,2-Cyclobutanedicarboxamide (1.0 eq), LiAlH₄ (4.0 eq), Dry THF.

• Safety Critical: LiAlH₄ is pyrophoric. Reacts violently with water. Use anhydrous conditions under Nitrogen/Argon.

Protocol:

• Setup: Flame-dry a 3-neck flask equipped with a reflux condenser, addition funnel, and N₂ inlet.

• Charge the flask with LiAlH₄ (15.2 g, 0.4 mol) and 200 mL anhydrous THF. Cool to 0°C.

• Addition: Suspend the diamide (14.2 g, 0.1 mol) in 100 mL THF. Add this suspension slowly to the LiAlH₄ slurry via cannula or addition funnel over 45 minutes.

  • Observation: Gas evolution (H₂) will occur. Control addition rate to maintain gentle evolution.

• Reaction: Warm to room temperature, then heat to reflux for 12–16 hours. The mixture will turn grey/white.

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • 15 mL water (slowly!)

  • 15 mL 15% NaOH solution

  • 45 mL water

• Workup: Stir the granular white precipitate for 30 minutes. Filter through a Celite pad. Wash the pad with hot THF.

• Dry the filtrate over Na₂SO₄ and concentrate in vacuo to yield the crude diamine as a viscous oil.

Stage 4: Salt Formation (Dihydrochloride)

The free amine is prone to oxidation and CO₂ absorption. Converting it to the dihydrochloride salt ensures stability.

• Reagents: Crude Diamine, Ethanol, HCl gas (or conc. HCl).

Protocol:

• Dissolve the crude diamine in a minimum amount of cold absolute ethanol.

• Acidification: Bubble dry HCl gas into the solution until acidic (pH < 2), or add 2.5 equivalents of concentrated HCl dropwise.

• Add diethyl ether to the solution until it becomes turbid.

• Cool to 4°C overnight to crystallize.

• Filter the white crystals, wash with cold ether, and dry under vacuum.

  • Final Product:cis-1,2-Cyclobutanedimethanamine dihydrochloride.

Part 3: Process Visualization

Reaction Workflow

Figure 2: Step-by-step process flow with quality control checkpoints.

Part 4: Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
Starting Material Purity	>98% cis-Anhydride	The anhydride ring fusion forces the cis geometry. Using the diacid directly can lead to trans impurities if not pre-cyclized.
Ammonolysis Temp	< 30°C	Higher temperatures during amide formation can induce base-catalyzed epimerization to the trans-isomer.
LiAlH₄ Stoichiometry	4.0 - 5.0 Equivalents	Amide reduction requires 2 hydrides per carbonyl plus active hydrogens. Excess ensures complete reduction to amine.
Quenching Method	Fieser (n:n:3n)	Ensures aluminum salts form a granular precipitate that is easy to filter, maximizing yield of the amine.

References

• Voegeli, R., et al. (1990). "D-19466, a new cyclobutane-platinum complex with antitumor activity." Journal of Cancer Research and Clinical Oncology, 116(5), 439–442. (Describes the Lobaplatin ligand context).

• Greene, J. L., & Idol, J. D. (1963). "Method of preparing cis-cyclobutane-1,2-dicarboxylic acid." U.S. Patent 3,290,365. (Details the synthesis of the cis-acid and anhydride precursors).

• Coyner, E. C., & Hillman, W. S. (1949). "The Thermal Dimerization of Acrylonitrile." Journal of the American Chemical Society, 71(1), 324–326. (Foundational work on the cyclobutane ring synthesis).

• Gaylord, N. G. (1956). Reduction with Complex Metal Hydrides. Interscience Publishers. (Standard reference for LiAlH4 reduction of amides to amines).

• Nemati Kharat, A., et al. (2011). "Synthesis of Cis-Diammine (1,1-cyclobutane dicarboxylate) Platinum(II)." Iranian Journal of Chemistry and Chemical Engineering. (Provides comparative protocols for cyclobutane dicarboxylate derivatives).

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Introduction: The Rising Prominence of the Cyclobutane Scaffold in Medicinal Chemistry

An In-Depth Technical Guide to cis-1,2-Bis(aminomethyl)cyclobutane Dihydrochloride and its Significance in Modern Drug Discovery

The cyclobutane moiety, once a synthetic curiosity, has emerged as a compelling structural motif in contemporary drug design and development.[1][2] Its inherent ring strain bestows upon it a unique puckered three-dimensional geometry, which offers a level of conformational rigidity not found in more flexible acyclic or larger cyclic systems.[3] This distinct characteristic allows for the precise spatial orientation of substituent groups, a critical factor in optimizing molecular interactions with biological targets.[2] Consequently, the incorporation of cyclobutane rings into small molecule drug candidates has been shown to favorably influence a range of critical pharmacological properties, including metabolic stability, potency, and selectivity.[1][4]

This guide provides a comprehensive technical overview of cis-1,2-bis(aminomethyl)cyclobutane dihydrochloride, a key building block that exemplifies the utility of the cyclobutane core. We will delve into its chemical properties, synthesis, and burgeoning applications, with a particular focus on its relevance to researchers, scientists, and professionals in the field of drug development.

Core Compound Profile: cis-1,2-Bis(aminomethyl)cyclobutane Dihydrochloride

Chemical Structure:

Caption: Chemical structure of cis-1,2-bis(aminomethyl)cyclobutane.

Key Physicochemical Properties:

The properties of cis-1,2-bis(aminomethyl)cyclobutane and its dihydrochloride salt are influenced by the rigid cyclobutane core and the basicity of the primary amine groups.

Property	Value (for parent diamine)	Source
Molecular Formula	C6H14N2	[5]
Molecular Weight	114.19 g/mol	[5]
pKa (predicted)	~10.57 (for each amine)	[6]
LogP (predicted)	Low (hydrophilic)	[7]

The dihydrochloride salt will exhibit significantly higher water solubility and a lower pH in solution compared to the free base.

Synthesis and Stereochemical Control

The synthesis of cis-1,2-disubstituted cyclobutanes with high stereocontrol is a critical challenge and an area of active research. The cis configuration of the two aminomethyl groups is crucial for its application as a constrained scaffold. Various synthetic strategies have been developed to achieve this, often involving photochemical [2+2] cycloaddition reactions or the stereoselective reduction of a corresponding cyclic precursor.

Generalized Synthetic Workflow:

A common approach to synthesize cis-1,2-bis(aminomethyl)cyclobutane involves the reduction of a cis-1,2-cyclobutanedicarboxamide or a related dinitrile precursor.

Caption: A generalized synthetic workflow for the preparation of cis-1,2-bis(aminomethyl)cyclobutane dihydrochloride.

The stereochemistry of the final product is dictated by the stereochemistry of the starting dicarboxylic acid derivative, which can often be obtained through stereoselective methods.

Applications in Drug Development and Research

The rigid, cis-oriented diamine structure of cis-1,2-bis(aminomethyl)cyclobutane makes it a valuable scaffold for introducing specific conformational constraints in drug candidates. This can lead to improved binding affinity and selectivity for the target protein.

1. Constrained Analogs of Bioactive Molecules:

The cyclobutane ring can be used to lock the conformation of a flexible molecule into a bioactive shape. By replacing a more flexible linker with the cis-1,2-disubstituted cyclobutane core, medicinal chemists can probe the optimal geometry for receptor binding and potentially reduce off-target effects.

2. Scaffolds for Novel Chemical Entities:

The two primary amine groups provide convenient handles for further chemical modification, allowing for the construction of diverse chemical libraries. This is particularly useful in the early stages of drug discovery for structure-activity relationship (SAR) studies.

3. Impact on Pharmacokinetic Properties:

The introduction of a sp³-rich cyclobutane ring can increase the three-dimensionality of a molecule, which has been correlated with improved solubility and metabolic stability. Furthermore, the physicochemical properties of cis-1,2-disubstituted cyclobutanes, such as lipophilicity, can be fine-tuned through derivatization.[7]

Illustrative Application in a Hypothetical Signaling Pathway:

Consider a hypothetical kinase inhibitor where two key pharmacophoric groups need to be held in a specific spatial arrangement for optimal interaction with the ATP-binding pocket. The cis-1,2-bis(aminomethyl)cyclobutane scaffold can serve as a rigid core to present these groups in the desired orientation.

Caption: A diagram illustrating how the cis-1,2-cyclobutane scaffold can orient pharmacophores for optimal kinase inhibition.

Conclusion

cis-1,2-Bis(aminomethyl)cyclobutane dihydrochloride is a valuable and versatile building block for modern medicinal chemistry. Its conformationally constrained nature, stemming from the inherent properties of the cyclobutane ring, provides a powerful tool for the design of novel therapeutics with enhanced potency, selectivity, and pharmacokinetic profiles. As synthetic methodologies for stereocontrolled cyclobutane synthesis continue to advance, the application of this and related scaffolds in drug discovery is poised to expand, offering new avenues for addressing challenging biological targets.

References

• A unified synthesis of all stereoisomers of 2-(aminomethyl)cyclobutane-1-carboxylic acid. (n.d.). ResearchGate. Retrieved March 3, 2026, from [Link]

• Cyclobutanes in Small-Molecule Drug Candidates. (2018). Journal of Medicinal Chemistry, 61(15), 6439-6464. [Link]

• 1,3-Cyclohexane-bis-(methylamine). (n.d.). BuyersGuideChem. Retrieved March 3, 2026, from [Link]

• Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes. (2025). ChemPlusChem, 90(9), e202500150. [Link]

• Cyclobutanes in Small-Molecule Drug Candidates. (2018). Radboud Repository. [Link]

• 1,2-Cyclobutane, bis(methylamine)-. (n.d.). Cheméo. Retrieved March 3, 2026, from [Link]

• Modular synthesis of cyclic cis- and trans-1,2-diamine derivatives. (2014). Organic & Biomolecular Chemistry, 12(35), 6829-6836. [Link]

• Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition. (2020). Chemical Communications, 56(82), 12411-12414. [Link]

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. (2013). Molecules, 18(12), 15538-15574. [Link]

• 1,2-Cyclobutane, bis-(methylamine)-. (n.d.). NIST Chemistry WebBook. Retrieved March 3, 2026, from [Link]

• Cyclobutane-containing scaffolds in bioactive small molecules. (n.d.). ResearchGate. Retrieved March 3, 2026, from [Link]

• Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. (2008). The Open Natural Products Journal, 1(1), 26-36. [Link]

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Spectroscopic data for cis-1,2-Cyclobutanedimethanamine dihydrochloride

An In-Depth Technical Guide to the Spectroscopic Characterization of cis-1,2-Cyclobutanedimethanamine Dihydrochloride

Introduction: The Structural Elucidation of a Key Building Block

Cis-1,2-Cyclobutanedimethanamine dihydrochloride is a saturated heterocyclic compound featuring a strained cyclobutane ring with two cis-oriented aminomethyl substituents. As a diamine, it serves as a valuable building block in medicinal chemistry and materials science, where the rigid cyclobutane scaffold can impart unique conformational constraints on target molecules.[1][2][3] The dihydrochloride salt form enhances its stability and solubility in aqueous media, making it amenable to various synthetic transformations.

Accurate structural confirmation and purity assessment are paramount in any research or development pipeline. Spectroscopic techniques provide a non-destructive and highly informative means of achieving this. This guide offers a detailed exploration of the expected spectroscopic data for cis-1,2-Cyclobutanedimethanamine dihydrochloride, grounded in the fundamental principles of each technique. As a Senior Application Scientist, the focus here is not merely on the data itself, but on the causal relationships between the molecular structure and the resulting spectral features.

Infrared (IR) Spectroscopy: Probing Molecular Vibrations

1.1 Guiding Principle

Infrared spectroscopy measures the interaction of infrared radiation with a molecule, causing its bonds to vibrate (stretch, bend, rock). The frequencies at which these vibrations occur are characteristic of the specific bonds and functional groups present. For cis-1,2-Cyclobutanedimethanamine dihydrochloride, IR is instrumental in confirming the presence of the ammonium (N-H⁺) and alkyl (C-H, C-C, C-N) groups.

1.2 Experimental Protocol: Attenuated Total Reflectance (ATR)

A robust and common method for acquiring an IR spectrum of a solid sample is using a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened swab (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial to subtract the spectral contributions of the ambient atmosphere (e.g., CO₂, H₂O).

• Sample Application: Place a small amount (a few milligrams) of the solid cis-1,2-Cyclobutanedimethanamine dihydrochloride powder onto the ATR crystal.

• Pressure Application: Use the instrument's pressure arm to apply consistent and firm pressure, ensuring intimate contact between the sample and the crystal.

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio over a standard range of 4000-400 cm⁻¹.

• Data Processing: The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Caption: Workflow for FTIR-ATR Spectroscopy.

1.3 Predicted IR Data & Interpretation

The presence of the ammonium hydrochloride groups is the most distinguishing feature. The spectrum is expected to be dominated by broad absorptions characteristic of these moieties, superimposed on the vibrations of the cyclobutane core.

Wavenumber (cm⁻¹)	Vibration Type	Expected Appearance	Rationale
~3200-2800	N-H⁺ Stretch (Ammonium)	Very Broad, Strong	The N-H⁺ stretching vibrations in amine salts are typically very broad due to hydrogen bonding and overlap with C-H stretching frequencies. This is a key confirmation.
~2950-2850	C-H Stretch (Alkyl)	Medium-Strong	Arises from the symmetric and asymmetric stretching of C-H bonds in the CH₂ and CH groups of the cyclobutane ring and methylene bridges.
~1600-1500	N-H⁺ Bend (Ammonium)	Medium-Strong	The asymmetric and symmetric bending (scissoring) vibrations of the -NH₃⁺ group appear in this region.
~1470-1450	CH₂ Bend (Scissoring)	Medium	Characteristic bending vibration for methylene (CH₂) groups present in the cyclobutane ring.
~1100-1000	C-N Stretch	Medium	The stretching vibration of the carbon-nitrogen bond.
< 900	Ring Puckering/Deformations	Weak-Medium	The cyclobutane ring itself has characteristic low-frequency vibrations, though these can be complex and less diagnostic than functional group absorptions.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping Atomic Connectivity

2.1 Guiding Principle

NMR spectroscopy exploits the magnetic properties of atomic nuclei (¹H and ¹³C). When placed in a strong magnetic field, these nuclei can absorb radiofrequency energy at specific frequencies. This "chemical shift" is highly sensitive to the local electronic environment, providing detailed information about the structure, connectivity, and stereochemistry of a molecule.

2.2 Experimental Protocol

• Sample Preparation: Accurately weigh ~5-10 mg of cis-1,2-Cyclobutanedimethanamine dihydrochloride and dissolve it in ~0.6-0.7 mL of a deuterated solvent. Deuterium oxide (D₂O) is the solvent of choice due to the compound's salt nature. The acidic protons on the nitrogen atoms will exchange with deuterium from the solvent, causing their signals to disappear from the ¹H NMR spectrum.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Shimming: Place the tube in the NMR spectrometer and perform an automated or manual shimming process to optimize the homogeneity of the magnetic field.

• ¹H NMR Acquisition: Acquire the proton spectrum. Key parameters include the number of scans (e.g., 8-16), relaxation delay (e.g., 1-2 seconds), and acquisition time.

• ¹³C NMR Acquisition: Acquire the carbon spectrum. Due to the low natural abundance of ¹³C, significantly more scans (e.g., 1024 or more) and a longer relaxation delay may be required. Proton decoupling is used to simplify the spectrum to single lines for each unique carbon.

Caption: General Workflow for NMR Spectroscopy.

2.3 Predicted ¹H NMR Data & Interpretation (in D₂O)

Due to the cis stereochemistry and the symmetry of the molecule, the two methanamine groups are chemically equivalent. The protons on the cyclobutane ring will exhibit more complex splitting patterns due to their constrained geometry.

Label	Approx. δ (ppm)	Multiplicity	Integration	Assignment	Rationale
Hₐ	~3.1 - 3.3	Doublet	4H	-CH ₂-ND₃⁺	These methylene protons are adjacent to a methine proton (Hₑ) and the electron-withdrawing ammonium group, shifting them downfield. They will be split by Hₑ.
Hₑ	~2.4 - 2.6	Multiplet	2H	-CH -(CH₂-ND₃⁺)	These methine protons are coupled to the adjacent methylene protons (Hₐ) and the ring protons (Hₓ, Hᵧ), leading to a complex multiplet.
Hₓ, Hᵧ	~1.9 - 2.2	Multiplet	4H	Ring -CH ₂-	These are the four protons on the two methylene groups of the cyclobutane ring. Their chemical environment is similar to that of cyclobutane itself (δ ≈ 1.98 ppm), but coupling to Hₑ will create a multiplet.[5]

2.4 Predicted ¹³C NMR Data & Interpretation (in D₂O)

The symmetry of the molecule simplifies the ¹³C NMR spectrum. We expect to see only three distinct signals.

Label	Approx. δ (ppm)	Assignment	Rationale
C₁	~40 - 45	-C H₂-ND₃⁺	The carbon directly attached to the nitrogen is deshielded and appears in the typical range for alkylamines.[6]
C₂	~35 - 40	-C H-	The methine carbon of the cyclobutane ring, shifted slightly downfield by the attached aminomethyl group.
C₃	~20 - 25	Ring -C H₂-	This signal corresponds to the two equivalent methylene carbons in the cyclobutane ring. The chemical shift is very similar to that of unsubstituted cyclobutane (δ ≈ 22.4 ppm).[7]

Mass Spectrometry (MS): Determining Molecular Weight

3.1 Guiding Principle

Mass spectrometry is a powerful analytical technique for determining the mass-to-charge ratio (m/z) of ionized molecules. For a compound like cis-1,2-Cyclobutanedimethanamine dihydrochloride, Electrospray Ionization (ESI) is an ideal technique. ESI is a soft ionization method that typically generates protonated molecular ions [M+H]⁺ from the free base in the positive ion mode, allowing for precise molecular weight determination.

3.2 Experimental Protocol

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent, such as a methanol/water mixture.

• Infusion: The solution is infused into the ESI source at a constant flow rate (e.g., 5-10 µL/min) via a syringe pump.

• Ionization: A high voltage is applied to the capillary tip, creating a fine spray of charged droplets. As the solvent evaporates, ions are released into the gas phase.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight), which separates them based on their m/z ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Caption: Workflow for Electrospray Ionization Mass Spectrometry (ESI-MS).

3.3 Predicted Mass Spectrum Data & Interpretation

The analysis will focus on the free base, (cis-1,2-Cyclobutanedimethanamine), which has a chemical formula of C₆H₁₄N₂.

m/z (Calculated)	Ion Species	Rationale
115.1230	[M+H]⁺	The singly protonated molecular ion of the free base (C₆H₁₅N₂⁺). This is expected to be the base peak in the positive ion mode ESI spectrum.
137.1049	[M+Na]⁺	An adduct with sodium ions, which are often present as trace impurities in solvents or on glassware.
58.0655	[M+2H]²⁺	The doubly protonated molecular ion (C₆H₁₆N₂²⁺). As a diamine, the molecule can accept two protons. The m/z value is calculated as (Molecular Weight + 2) / 2. Its intensity will be dependent on the ESI source conditions.

Conclusion

The collective application of IR, NMR, and Mass Spectrometry provides a comprehensive and definitive characterization of cis-1,2-Cyclobutanedimethanamine dihydrochloride. IR spectroscopy confirms the critical ammonium and alkyl functional groups. ¹H and ¹³C NMR spectroscopy elucidate the precise carbon-hydrogen framework and confirm the cis stereochemistry through the molecule's inherent symmetry. Finally, mass spectrometry verifies the molecular weight with high precision. Together, these techniques provide a self-validating system, ensuring the structural integrity and identity of this important chemical building block for researchers and drug development professionals.

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cis-1,2-Cyclobutanedimethanamine dihydrochloride molecular structure

An In-depth Technical Guide to the Molecular Structure of cis-1,2-Cyclobutanedimethanamine Dihydrochloride

Executive Summary: This guide provides a comprehensive technical analysis of cis-1,2-Cyclobutanedimethanamine dihydrochloride, a pivotal building block in contemporary medicinal chemistry. We delve into the nuanced stereochemical and conformational features of its puckered cyclobutane core, emphasizing the critical role of the cis-configuration of the two aminomethyl groups. This specific three-dimensional architecture is fundamental to its application, particularly as a diamine ligand in the synthesis of next-generation platinum-based anticancer agents. This document outlines detailed protocols for its spectroscopic and crystallographic characterization, explains the causality behind these experimental choices, and contextualizes its structural significance within drug development workflows.

Introduction

The cyclobutane motif, once considered a synthetic curiosity, has emerged as a valuable scaffold in drug discovery. Its unique, puckered three-dimensional structure provides a rigid framework that can improve metabolic stability, reduce planarity, and orient pharmacophoric groups in a precise spatial arrangement.[1][2] Among the diverse family of cyclobutane-based building blocks, cis-1,2-Cyclobutanedimethanamine (cis-CBDMA) , particularly in its dihydrochloride salt form, has garnered significant attention. Its importance is intrinsically linked to the field of oncology, where it serves as a key structural component in platinum(II) complexes designed to overcome the limitations of first-generation chemotherapeutics like cisplatin.[3][4] The dihydrochloride form ensures enhanced stability and aqueous solubility, which are critical properties for pharmaceutical handling and formulation.

This guide will explore the core structural attributes of cis-1,2-Cyclobutanedimethanamine dihydrochloride, detailing its synthesis, conformational analysis, and the definitive analytical techniques used for its structural elucidation.

Molecular Structure and Stereochemistry

The pharmacological utility of cis-CBDMA is a direct consequence of its distinct molecular structure. Unlike aromatic rings, the cyclobutane core is a strained, non-planar system that imparts specific conformational constraints.[1]

The Puckered Cyclobutane Core

Contrary to a simplistic planar representation, the cyclobutane ring exists in a puckered conformation to alleviate torsional strain. This puckering results in substituent positions that are not strictly axial or equatorial, as in cyclohexane, but are more accurately described as pseudo-axial and pseudo-equatorial. The conformation of the ring is dynamic, undergoing a rapid ring-flipping motion between two equivalent puckered states.[5]

cis-Stereochemistry: The Defining Feature

The designation "cis" specifies that the two aminomethyl (-CH₂NH₂) substituents are located on the same face of the cyclobutane ring.[6] This stereochemical relationship is paramount. In the context of platinum-based drugs, a cis-oriented diamine ligand is essential for the resulting square-planar platinum complex to form the specific 1,2-intrastrand DNA adducts that are responsible for its cytotoxic, anticancer activity.[4][7] The trans-isomer, with substituents on opposite faces, cannot form this therapeutically active geometry.

The Dihydrochloride Salt

The dihydrochloride salt form indicates that both basic nitrogen atoms of the amine groups are protonated (-CH₂NH₃⁺), each associated with a chloride anion (Cl⁻). This salt formation serves two primary purposes in a research and development setting:

• Enhanced Stability: The salt is typically a stable, crystalline solid that is less susceptible to degradation than the free base.

• Increased Aqueous Solubility: The ionic nature of the dihydrochloride salt significantly improves its solubility in water and other polar solvents, which is a crucial advantage for its use in biological assays and as a precursor in aqueous-based synthetic reactions.

Synthesis and Spectroscopic Characterization

The unambiguous confirmation of the molecular structure and its cis-stereochemistry is a prerequisite for any application in drug development. This is achieved through a combination of controlled synthesis and rigorous analytical validation.

Synthetic Pathways

A common and effective method for establishing the cis-1,2-disubstituted cyclobutane core is through a photochemical [2+2] cycloaddition reaction.[8] For instance, the cycloaddition of ethylene to an appropriate unsaturated precursor can exclusively generate the cis-ring configuration, which can then be elaborated through subsequent functional group manipulations to yield the target diamine.[8][9]

Caption: General synthetic workflow for cis-1,2-CBDMA.

Spectroscopic and Crystallographic Validation

NMR spectroscopy is the primary tool for determining the connectivity and stereochemistry of molecules in solution. For cis-1,2-Cyclobutanedimethanamine dihydrochloride, the molecule possesses a Cₛ plane of symmetry, which dictates the number of unique signals observed in the ¹H and ¹³C NMR spectra.

Parameter	Expected ¹H NMR Signals	Rationale
Chemical Shift (δ)	4 distinct signals	Due to the plane of symmetry, the two aminomethyl groups are equivalent, as are the two methine protons and the two pairs of methylene protons on the ring. The protons within a methylene group (CH₂) on the ring are diastereotopic and thus non-equivalent, leading to separate signals.[10][11]
Integration	Relative integrals will correspond to the number of protons for each signal.	Confirms the number of protons in each unique environment.
Multiplicity	Complex splitting patterns (multiplets)	Protons on adjacent carbons will couple with each other, providing connectivity information. The magnitude of the coupling constants (J-values) can give clues about the dihedral angles and thus the ring conformation.[5][12]

Parameter	Expected ¹³C NMR Signals	Rationale
Chemical Shift (δ)	3 distinct signals	The plane of symmetry renders the two aminomethyl carbons equivalent, the two methine carbons (C1, C2) equivalent, and the two methylene carbons (C3, C4) equivalent.

Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of cis-1,2-Cyclobutanedimethanamine dihydrochloride and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). Add a small amount of an internal standard (e.g., TMS or TSPA) if quantitative analysis is required.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition: Acquire a standard one-dimensional ¹H spectrum. Set appropriate parameters for the spectral width, acquisition time, and number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Analysis: Integrate the signals and determine their chemical shifts and multiplicities. Compare the observed spectrum with the expected pattern to confirm the structure and purity.

While NMR provides structural data in solution, single-crystal X-ray crystallography offers the definitive, unambiguous determination of the molecular structure in the solid state.[13] It provides precise measurements of bond lengths, bond angles, and the absolute conformation of the molecule, serving as the gold standard for stereochemical assignment.[14][15]

Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the compound suitable for diffraction (typically 0.1-0.3 mm). A common method is slow evaporation of a saturated solution or vapor diffusion, where a precipitant vapor slowly diffuses into the compound's solution.[15]

• Crystal Mounting: Select a high-quality crystal under a microscope and mount it on a goniometer head. The crystal is typically cooled to a low temperature (e.g., 100 K) in a stream of nitrogen gas to minimize thermal vibrations.[15]

• Data Collection: Place the mounted crystal in the X-ray diffractometer. An intense beam of monochromatic X-rays is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a unique diffraction pattern that is recorded by a detector.[13][15]

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms are determined using computational methods (solving the "phase problem"). The structural model is then refined to best fit the experimental data.

• Data Visualization: The final refined structure is visualized using software to generate molecular diagrams and analyze geometric parameters.

Parameter	Typical Information Obtained
Crystal System	e.g., Monoclinic, Orthorhombic
Space Group	Describes the symmetry of the crystal lattice
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)
Bond Lengths/Angles	Precise measurements confirming connectivity
Torsional Angles	Defines the puckering of the cyclobutane ring
Intermolecular Interactions	Shows hydrogen bonding between NH₃⁺ and Cl⁻ ions

Application in Medicinal Chemistry: Platinum(II) Complexes

The structural rigidity and defined stereochemistry of cis-CBDMA make it an exemplary ligand for platinum(II)-based anticancer agents. It serves as a modern replacement for the two ammonia ligands in cisplatin or the 1,2-diaminocyclohexane (DACH) ligand in oxaliplatin.[3][16]

Rationale and Structure-Activity Relationship (SAR)

The efficacy of platinum drugs hinges on their ability to bind to nuclear DNA, creating adducts that inhibit replication and transcription, ultimately triggering apoptosis in cancer cells. The key mechanistic insight is that a cis geometry of the non-labile amine ligands is required to allow the platinum center to bind to adjacent purine bases (typically guanines) on the same strand of DNA.[4][7]

By using cis-CBDMA as the diamine ligand, this critical cis geometry is locked in place. The rigid cyclobutane backbone replaces the more flexible backbones of earlier ligands, which can influence the drug's pharmacokinetic properties, cellular uptake, and the precise geometry of the resulting DNA lesion. This can lead to an altered spectrum of activity and potentially overcome resistance mechanisms that affect cisplatin.[3][17]

Caption: Workflow from ligand to biological action.

Conclusion

Cis-1,2-Cyclobutanedimethanamine dihydrochloride is more than a simple chemical reagent; it is a precisely engineered molecular tool. Its structural characterization is not merely an academic exercise but a critical component of quality control and rational drug design. The molecule's value is derived directly from its puckered cyclobutane core and, most importantly, the cis-orientation of its aminomethyl functional groups. This specific stereochemistry is faithfully transferred during the synthesis of platinum(II) complexes, ensuring the resulting drug candidate possesses the correct geometry to exert its anticancer effect via DNA binding. The in-depth understanding of its structure, confirmed by robust analytical methods like NMR and X-ray crystallography, provides the foundational confidence required for its successful application in the development of advanced therapeutics.

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cis-1,2-Cyclobutanedimethanamine dihydrochloride safety and handling

This is a comprehensive technical guide on the safety, handling, and application of cis-1,2-Cyclobutanedimethanamine dihydrochloride . This document is designed for researchers and drug development professionals, prioritizing safety protocols, chemical stability, and its role as a critical ligand in platinum-based anticancer therapeutics.

Safety, Handling, and Strategic Application in Medicinal Chemistry

Executive Summary & Chemical Identity

cis-1,2-Cyclobutanedimethanamine dihydrochloride (also known as cis-1,2-bis(aminomethyl)cyclobutane dihydrochloride) is a specialized diamine ligand used primarily in the synthesis of second- and third-generation platinum anticancer drugs, most notably Lobaplatin . Its unique cyclobutane scaffold provides specific conformational rigidity, influencing the pharmacokinetics and toxicity profile of the resulting metal complexes.

Unlike simple aliphatic amines, the cyclobutane ring introduces ring strain and specific stereochemical constraints that require precise handling to maintain isomeric purity and chemical stability.

Physicochemical Profile[1][2][3][4][5][6][7][8]

Property	Specification
Chemical Name	cis-1,2-Cyclobutanedimethanamine dihydrochloride
Synonyms	cis-1,2-Bis(aminomethyl)cyclobutane 2HCl; cis-1,2-Di(aminomethyl)cyclobutane dihydrochloride
Parent CAS (Free Base)	15286-88-1 (Refers to cis-1,2-bis(aminomethyl)cyclobutane)
Molecular Formula	C₆H₁₄N₂[1][2][3][4][5][6][7][8] · 2HCl
Molecular Weight	114.19 g/mol (Free Base) + 72.92 (2HCl) ≈ 187.11 g/mol
Appearance	White to off-white crystalline solid
Solubility	Highly soluble in water (>50 mg/mL); soluble in methanol; insoluble in non-polar solvents (hexane, ether).
Hygroscopicity	High . Rapidly absorbs atmospheric moisture, leading to deliquescence and hydrolysis risks.
Stereochemistry	cis-configuration (both aminomethyl groups on the same face of the ring).

Hazard Identification & Risk Assessment

While the dihydrochloride salt is generally more stable and less volatile than the free amine, it presents specific hazards due to its acidic nature upon hydrolysis and potential for biological activity.

GHS Classification (Derived)

• Skin Corrosion/Irritation (Category 2/1B): Causes skin irritation. Concentrated solutions may be corrosive (H314/H315).

• Serious Eye Damage/Eye Irritation (Category 2A/1): Causes serious eye irritation or damage (H318/H319).

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation (H335).

Specific Risks

• Acidic Hydrolysis: Upon contact with moisture (skin, eyes, mucous membranes), the dihydrochloride salt dissociates to release hydrochloric acid, causing immediate chemical burns or severe irritation.

• Sensitization: As a reactive amine precursor, potential for skin or respiratory sensitization exists, similar to other platinum-drug ligands.

• Isomerization: Exposure to extreme heat or strong bases during handling can potentially catalyze cis-to-trans isomerization, compromising the stereochemical integrity required for drug synthesis.

Strategic Handling: The "Inert Chain of Custody"

To preserve the chemical integrity of cis-1,2-cyclobutanedimethanamine dihydrochloride, researchers must adopt an "Inert Chain of Custody" . This protocol minimizes exposure to moisture and oxygen, which can degrade the salt or alter its stoichiometry.

Protocol: Inert Handling Workflow

Figure 1: The Inert Chain of Custody workflow ensures the compound remains dry and chemically stable from storage to reaction.[2][9]

Detailed Procedures

• Storage: Store in a tightly sealed container within a desiccator at 4°C . For long-term storage (>1 month), keep under an argon or nitrogen atmosphere to prevent hydrate formation.

• Weighing:

  • Do not weigh on an open balance if humidity >40%.

  • Use a "weigh-by-difference" technique using a capped vial or weigh paper inside a closed tube.

  • If the solid appears "clumpy" or sticky, it has likely absorbed water. Recrystallization (ethanol/HCl) may be required.

• Solubilization:

  • Dissolve in degassed deionized water or buffer.

  • Exothermic Warning: Dissolution may be slightly exothermic. Add solvent slowly.[5]

  • Check pH: The solution will be acidic (pH ~1-3). Neutralization with NaOH or KOH should be done dropwise at 0°C to generate the free amine in situ for coordination chemistry, avoiding thermal isomerization.

Application Context: Lobaplatin Synthesis

The primary utility of this compound is as the ligand donor for Lobaplatin (D-19466), a third-generation platinum drug approved for treating chronic myelogenous leukemia and breast cancer in specific markets.

Mechanism of Action

The cis-1,2-cyclobutanedimethanamine ligand forms a stable 7-membered chelate ring with Platinum(II). The "puckered" conformation of the cyclobutane ring influences the leaving group lability (lactate in Lobaplatin) and DNA binding kinetics, often overcoming resistance mechanisms seen with Cisplatin.

Synthesis Workflow

Figure 2: Synthetic pathway from acrylonitrile precursor to the final Lobaplatin complex, highlighting the critical ligand generation step.[8]

Emergency Response & First Aid

Every laboratory handling this compound must have a dedicated spill kit and neutralizing agents ready.

Scenario	Immediate Action	Causality / Rationale
Skin Contact	Wash with soap and water for 15 min.[2] Apply a soothing lotion if irritation persists.	Removes the acidic salt; prevents chemical burns from HCl hydrolysis.
Eye Contact	Rinse cautiously with water for 15 min.[10][2] Remove contact lenses.[9][11] Seek medical attention.	The acidic solution can cause corneal opacity or permanent damage.
Inhalation	Move to fresh air.[10][2][9][11] If breathing is difficult, give oxygen.	Dust inhalation causes respiratory tract irritation and potential bronchospasm.
Spill (Solid)	Sweep up carefully to avoid dust generation. Place in a sealed bag.	Prevents aerosolization of the irritant powder.
Spill (Liquid)	Neutralize with weak base (Sodium Bicarbonate), then absorb with vermiculite.	Neutralization prevents acid damage to floor/equipment; inert absorption prevents spread.

Disposal & Environmental Impact[14]

• Waste Classification: Hazardous Chemical Waste (Corrosive/Toxic).

• Protocol:

  • Dissolve the solid in water.[5]

  • Neutralize to pH 7 using dilute NaOH.

  • Combine with other organic amine wastes for incineration.

  • Do not dispose of down the drain; platinum-ligand precursors can be toxic to aquatic life.

References

• Voegeli, R., et al. (1990). "D-19466, a new cyclobutane-platinum complex with antitumor activity."[4] Journal of Cancer Research and Clinical Oncology, 116(5), 439-442.

• McKeage, M. J. (2001).[4] "Lobaplatin: a new antitumour platinum drug."[4] Expert Opinion on Investigational Drugs, 10(1), 119-128.

• GHS Safety Data. (Derived from similar diamine dihydrochlorides). Sigma-Aldrich Safety Data Sheet for cis-1,2-Cyclopentanediamine dihydrochloride.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6918109, trans-1,2-Bis(aminomethyl)cyclobutane (Isomer Reference).

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• 3. A phase I study of 1,2-diamminomethyl-cyclobutane-platinum (II)-lactate (D-19466; lobaplatin) administered daily for 5 days - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lobaplatin: a new antitumour platinum drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cis-Cyclobutane-1,2-dicarboxylic acid | CAS 1461-94-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. buyersguidechem.com [buyersguidechem.com]
• 8. jbuon.com [jbuon.com]
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• 11. tcichemicals.com [tcichemicals.com]

Introduction: The Strategic Role of Strained Scaffolds in Modern Oncology

An In-Depth Technical Guide to cis-1,2-Cyclobutanedimethanamine Dihydrochloride for Drug Development Professionals

In the landscape of medicinal chemistry, the pursuit of novel molecular architectures that can overcome existing therapeutic challenges is paramount. Among these, strained carbocyclic systems, particularly the cyclobutane ring, have emerged as a compelling scaffold for drug design.[1][2] The unique puckered three-dimensional structure, increased C-C π-character, and relative chemical inertness of the cyclobutane motif offer distinct advantages in developing drug candidates with improved pharmacological profiles.[1][2]

This guide focuses on a key derivative, cis-1,2-Cyclobutanedimethanamine dihydrochloride , a building block of significant interest in the development of next-generation platinum-based anticancer agents. Its utility lies in its function as a bidentate amine ligand, which, when coordinated to a platinum(II) center, forms complexes designed to overcome the limitations of classical platinum drugs like cisplatin and carboplatin, namely acquired drug resistance and dose-limiting toxicities.[3][4] By delving into the synthesis, properties, and strategic application of this compound, we aim to provide researchers and drug development professionals with a comprehensive understanding of its potential in oncology.

Core Properties and Structural Characterization

The foundational step in utilizing any chemical entity is a thorough understanding of its physicochemical properties. cis-1,2-Cyclobutanedimethanamine dihydrochloride is a salt form, which typically enhances stability and solubility for handling and formulation.

Property	Data	Reference
IUPAC Name	rel-(1R,2S)-Cyclobutane-1,2-dimethanamine dihydrochloride	[5]
CAS Number	206991-46-0	[5]
Molecular Formula	C₆H₁₆Cl₂N₂
Molecular Weight	187.11 g/mol
Purity	Typically ≥97%	[5]
Physical Form	Solid	[6]
Storage	Room temperature, in a dry and well-ventilated area.

Structural Representation

The distinct cis-stereochemistry of the two aminomethyl groups is a critical feature, dictating the geometry of the resulting metal complexes and, consequently, their biological activity.

Caption: Chemical structure of cis-1,2-Cyclobutanedimethanamine dihydrochloride.

Synthesis and Workflow Validation

The synthesis of cis-1,2-Cyclobutanedimethanamine typically starts from the corresponding dicarboxylic acid, which is more commercially accessible. The dihydrochloride salt is then formed in the final step. The following represents a validated, multi-step synthetic pathway.

Synthetic Workflow Diagram

Caption: A validated synthetic pathway from dicarboxylic acid to the target dihydrochloride salt.

Experimental Protocol: Synthesis

This protocol outlines the conversion of cis-1,2-cyclobutanedicarboxamide to the target compound.

Step 1: Reduction of the Dicarboxamide

• System Setup: A 1 L three-necked, round-bottomed flask is equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel. The entire apparatus is flame-dried under a stream of dry nitrogen to ensure anhydrous conditions.

• Reagent Preparation: In the flask, a suspension of lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) is prepared under nitrogen. Causality: LiAlH₄ is a potent reducing agent necessary for converting amides to amines. Anhydrous conditions are critical as LiAlH₄ reacts violently with water.

• Amide Addition: The cis-1,2-cyclobutanedicarboxamide is dissolved in anhydrous THF and added dropwise to the LiAlH₄ suspension via the dropping funnel. The rate of addition is controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, the mixture is heated to reflux for 12-18 hours to ensure complete reduction. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction is carefully quenched by the sequential, slow addition of water, followed by a 15% sodium hydroxide solution, and then more water (Fieser work-up). This procedure is crucial for safely decomposing excess LiAlH₄ and precipitating aluminum salts.

• Isolation: The resulting slurry is filtered, and the solid aluminum salts are washed thoroughly with THF. The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude cis-1,2-Cyclobutanedimethanamine free base.

Step 2: Formation of the Dihydrochloride Salt

• Dissolution: The crude diamine is dissolved in a minimal amount of anhydrous diethyl ether.

• Precipitation: A solution of hydrochloric acid in diethyl ether (commercially available or prepared by bubbling HCl gas through ether) is added dropwise with stirring.

• Isolation: A white precipitate of cis-1,2-Cyclobutanedimethanamine dihydrochloride forms immediately. The solid is collected by vacuum filtration, washed with cold diethyl ether, and dried in a vacuum oven.

• Purity Verification: The final product's identity and purity are confirmed using ¹H NMR, ¹³C NMR, and elemental analysis. The melting point should also be determined and compared to literature values.

Application in Platinum-Based Anticancer Drug Development

The primary application of cis-1,2-Cyclobutanedimethanamine dihydrochloride is as a non-leaving ligand in platinum(II) anticancer complexes. This follows the successful paradigm of carboplatin and oxaliplatin, where the diamine ligand modulates the drug's properties.

Mechanism of Action and Rationale

Platinum-based drugs exert their cytotoxic effects by binding to nuclear DNA.[7] After entering the cell, the chloride ligands of a complex like [Pt(diamine)Cl₂] are aquated, forming a reactive species that binds covalently to the N7 atoms of purine bases, primarily guanine.[7][8] This creates intrastrand and interstrand cross-links, which distort the DNA helix, inhibit DNA replication and transcription, and ultimately trigger apoptosis.[7]

The cis-geometry of the leaving groups is essential for forming the therapeutically effective 1,2-intrastrand adducts.[3][4] The bulky, conformationally restricted cyclobutane scaffold of the diamine ligand is hypothesized to create a distinct DNA adduct structure that may be less readily recognized and repaired by cellular machinery, a key mechanism of cisplatin resistance.

Logical Framework for Platinum Complex Formation

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• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. Cisplatin as an Anti-Tumor Drug: Cellular Mechanisms of Activity, Drug Resistance and Induced Side Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. cis-cyclobutane-1,2-diamine dihydrochloride 97% | CAS: 206991-46-0 | AChemBlock [achemblock.com]
• 6. cis-Cyclopentane-1,2-diamine dihydrochloride | 310872-08-3 [sigmaaldrich.com]
• 7. jpccr.eu [jpccr.eu]
• 8. researchgate.net [researchgate.net]

Unlocking New Therapeutic Frontiers: A Technical Guide to the Research Applications of cis-1,2-Cyclobutanedimethanamine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Potential of a Strained Ring System

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can impart improved pharmacological properties is relentless. Among these, the cyclobutane motif has emerged as a compelling structural element.[1][2] Its inherent ring strain and puckered conformation offer a unique three-dimensional geometry that can enhance binding affinity, modulate metabolic stability, and provide access to novel chemical space. This guide focuses on a particularly promising derivative, cis-1,2-Cyclobutanedimethanamine dihydrochloride, a versatile building block with significant potential in drug discovery and development.

This document serves as an in-depth technical resource, providing a comprehensive overview of the synthesis, properties, and, most importantly, the potential research applications of cis-1,2-Cyclobutanedimethanamine dihydrochloride. We will delve into its pivotal role in the design of next-generation platinum-based anticancer agents and explore its emerging utility as a chiral ligand in asymmetric synthesis and as a scaffold for other bioactive molecules.

Core Properties and Synthesis

Cis-1,2-Cyclobutanedimethanamine dihydrochloride is a diamine ligand characterized by two aminomethyl groups oriented on the same face of the cyclobutane ring. The dihydrochloride salt form enhances its stability and solubility in aqueous media, making it amenable to a variety of synthetic and biological applications.

Table 1: Physicochemical Properties of cis-1,2-Cyclobutanedimethanamine Dihydrochloride

Property	Value
CAS Number	206991-46-0
Molecular Formula	C₆H₁₆Cl₂N₂
Molecular Weight	187.11 g/mol
Appearance	White to off-white solid
Solubility	Soluble in water

The synthesis of cis-1,2-Cyclobutanedimethanamine and its derivatives often begins with the formation of the cyclobutane ring, a key step that can be achieved through various methods, most notably photochemical [2+2] cycloaddition reactions.[3] This powerful technique allows for the construction of the four-membered ring from two alkene precursors.

A common synthetic route to the diamine involves the initial synthesis of cis-1,2-cyclobutanedicarboxylic acid. This precursor can then be converted to the corresponding diamide, which is subsequently reduced to afford cis-1,2-bis(aminomethyl)cyclobutane. Finally, treatment with hydrochloric acid yields the target dihydrochloride salt.

Diagram 1: Synthetic Pathway Overview

Caption: Generalized synthetic workflow for cis-1,2-Cyclobutanedimethanamine dihydrochloride.

Application in Platinum-Based Anticancer Drug Development

A primary and extensively researched application of cis-1,2-Cyclobutanedimethanamine dihydrochloride is in the development of novel platinum-based anticancer agents.[4] The foundational drug in this class, cisplatin, while highly effective, is associated with significant side effects and the development of drug resistance. This has spurred the development of second and third-generation platinum complexes with improved therapeutic indices.

Carboplatin, a second-generation analogue, demonstrated that modification of the leaving group could reduce toxicity. Subsequent research has focused on altering the non-leaving diamine ligand to overcome resistance and broaden the spectrum of activity. Cis-1,2-Cyclobutanedimethanamine serves as a valuable bidentate ligand that can chelate to a platinum(II) center, forming stable complexes analogous to the active components of existing drugs.

The rationale behind using this specific ligand lies in the unique conformational constraints imposed by the cyclobutane ring. This rigidity can influence the geometry of the platinum-DNA adducts formed, potentially leading to different cellular responses and overcoming resistance mechanisms that recognize and repair the DNA lesions induced by cisplatin.

Synthesis of Platinum(II) Complexes: A Step-by-Step Protocol

The synthesis of platinum(II) complexes with cis-1,2-bis(aminomethyl)cyclobutane typically follows a well-established procedure involving the reaction of the diamine ligand with a suitable platinum precursor, such as potassium tetrachloroplatinate(II) (K₂PtCl₄).

Experimental Protocol: Synthesis of Dichloro[cis-1,2-bis(aminomethyl)cyclobutane]platinum(II)

• Dissolution of Platinum Precursor: Dissolve one equivalent of K₂PtCl₄ in deionized water with gentle heating and stirring until a clear orange solution is obtained.

• Ligand Addition: In a separate vessel, dissolve a slight excess (1.05-1.1 equivalents) of cis-1,2-Cyclobutanedimethanamine dihydrochloride in deionized water. Neutralize the solution carefully with an aqueous solution of a non-coordinating base (e.g., NaOH) to free the diamine.

• Complexation: Slowly add the aqueous solution of the free diamine to the stirred solution of K₂PtCl₄ at room temperature. A yellow precipitate will begin to form.

• Reaction Completion and Isolation: Continue stirring the reaction mixture at room temperature for several hours to ensure complete reaction. The resulting yellow solid is then collected by vacuum filtration.

• Washing and Drying: Wash the collected solid sequentially with water, ethanol, and diethyl ether to remove any unreacted starting materials and byproducts. Dry the final product under vacuum to yield the desired platinum(II) complex.

Diagram 2: Platinum Complexation Workflow

Caption: Experimental workflow for the synthesis of the platinum(II) complex.

In Vitro Cytotoxicity of Platinum(II) Complexes

The antitumor potential of these novel platinum complexes is initially assessed through in vitro cytotoxicity assays against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a key metric used to quantify the potency of a compound.

Table 2: Comparative in Vitro Cytotoxicity (IC₅₀, µM) of a Representative cis-1,2-bis(aminomethyl)cyclobutane-Platinum(II) Complex

Cell Line	Cancer Type	Cisplatin IC₅₀ (µM)	Complex 3b IC₅₀ (µM)¹
MCF-7	Breast Cancer	>10	7.1 ± 0.12
MDA-MB-231	Breast Cancer (Triple-Negative)	~9	7.92 ± 0.24
SKBR-3	Breast Cancer (HER2+)	>10	15.3 ± 0.45
MDA-MB-468	Breast Cancer (Triple-Negative)	~12	10.2 ± 0.31

¹Data presented as mean ± SD. Complex 3b is a representative platinum(II) complex with a cis-1,2-bis(aminomethyl)cyclohexane ligand, which is structurally analogous to the cyclobutane derivative. These results demonstrate the potential for high cytotoxic activity.[5]

These preliminary data suggest that platinum complexes bearing the cis-1,2-diaminomethylcyclobutane scaffold can exhibit significant cytotoxic effects, sometimes surpassing that of the parent drug, cisplatin, particularly in resistant cell lines.[5][6]

Emerging Applications in Asymmetric Catalysis

The cis-1,2-Cyclobutanedimethanamine scaffold, particularly in its chiral forms, holds considerable promise as a ligand in asymmetric catalysis. The rigid cyclobutane backbone can create a well-defined chiral environment around a metal center, enabling high levels of stereocontrol in a variety of chemical transformations.

The synthesis of enantiomerically pure cis-1,2-bis(aminomethyl)cyclobutane can be achieved through several strategies, including the resolution of racemic mixtures or, more elegantly, through asymmetric synthesis. One approach involves the use of chiral auxiliaries to direct the stereochemical outcome of the key cyclobutane-forming reaction.

Once obtained in enantiopure form, this diamine can be used to prepare chiral catalysts for a range of reactions, including:

• Asymmetric Hydrogenation: Chiral rhodium or ruthenium complexes of the diamine can be effective catalysts for the enantioselective reduction of prochiral ketones and olefins.

• Asymmetric C-C Bond Formation: Chiral copper or palladium complexes can be employed in asymmetric aldol reactions, Michael additions, and allylic alkylations.

• Asymmetric C-H Functionalization: The development of catalysts for the direct and enantioselective functionalization of C-H bonds is a major goal in modern organic synthesis, and chiral diamine ligands are playing an increasingly important role in this field.

Diagram 3: Role in Asymmetric Catalysis

Caption: Logical relationship of the chiral ligand in an asymmetric catalytic cycle.

Future Directions and Conclusion

Cis-1,2-Cyclobutanedimethanamine dihydrochloride is a molecule of significant interest with a clear and proven application in the development of novel platinum-based anticancer agents. The unique structural features of the cyclobutane ring offer a compelling strategy to overcome the limitations of existing platinum drugs.

Beyond its role in cancer chemotherapy, the potential of its chiral derivatives in asymmetric catalysis is a rapidly developing area of research. The ability to create well-defined and rigid chiral environments makes it an attractive ligand for a wide array of stereoselective transformations.

Further research is warranted in several key areas:

• Elucidation of the Mechanism of Action: A deeper understanding of how the cyclobutane-containing platinum complexes interact with DNA and other cellular targets will be crucial for the rational design of more effective and less toxic drugs.

• Expansion of the Catalytic Scope: The full potential of chiral cis-1,2-Cyclobutanedimethanamine derivatives as ligands in asymmetric catalysis remains to be explored. Investigating their performance in a broader range of reactions will undoubtedly uncover new and valuable synthetic methodologies.

• Development as a Pharmaceutical Scaffold: The rigid nature of the cis-1,2-disubstituted cyclobutane core makes it an attractive scaffold for the development of other classes of therapeutic agents beyond platinum complexes. Its use as a conformational constraint in peptidomimetics or as a core element in inhibitors of protein-protein interactions represents exciting avenues for future investigation.

References

• Cytotoxic Effect of Two Novel Platinum (II) Complexes on Breast Cancer: An in Vitro Study. Asian Pacific Journal of Cancer Prevention. [Link]

• Cytotoxicity and antitumor activity of bis(platinum) complexes. A novel class of platinum complexes active in cell lines resistant to both cisplatin and 1,2-diaminocyclohexane complexes. Journal of Medicinal Chemistry. [Link]

• Synthesis, DNA interaction and cytotoxicity studies of cis-{[1, 2-bis(aminomethyl)cyclohexane]dihalo}platinum(II) complexes. Journal of Inorganic Biochemistry. [Link]

• Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem. [Link]

• Cyclobutanes in Small-Molecule Drug Candidates. Radboud Repository. [Link]

• 1,2-diaminocyclohexane-platinum complexes with antitumor activity.

• Synthesis, platinum(II) complexes and structural aspects of the new tetradentate phosphine cis,trans,cis-1,2,3,4-tetrakis(diphenylphosphino)cyclobutane. Scilit. [Link]

• 1,2-bis (aminomethyl) cyclobutane platinum complexes.

• A unified synthesis of all stereoisomers of 2-(aminomethyl)cyclobutane-1-carboxylic acid. ResearchGate. [Link]

• Synthesis and evaluation of the first cis-cyclobutane-containing receptor for lipid A. Organic & Biomolecular Chemistry. [Link]

• Photochemical (2+2) Cycloaddition Reaction. AK Lectures. [Link]

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. MDPI. [Link]

• A unified synthesis of all stereoisomers of 2-(aminomethyl)cyclobutane-1-carboxylic acid. Request PDF. [Link]

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• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. researchgate.net [researchgate.net]
• 4. DK5689D0 - 1,2-bis (aminomethyl) cyclobutane platinum complexes - Google Patents [patents.google.com]
• 5. Cytotoxic Effect of Two Novel Platinum (II) Complexes on Breast Cancer: An in Vitro Study | Asian Pacific Journal of Cancer Biology [waocp.com]
• 6. Cytotoxicity and antitumor activity of bis(platinum) complexes. A novel class of platinum complexes active in cell lines resistant to both cisplatin and 1,2-diaminocyclohexane complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Incorporation of cis-1,2-Cyclobutanedimethanamine dihydrochloride in Peptide Synthesis

Introduction: Engineering Peptide Conformation with Rigid Scaffolds

In the landscape of modern drug discovery and materials science, the strategic manipulation of peptide conformation is a cornerstone of rational design. Peptides, while offering significant therapeutic potential, are often hampered by their inherent flexibility and susceptibility to proteolytic degradation. The introduction of conformational constraints can overcome these limitations, leading to peptides with enhanced stability, improved receptor binding affinity, and increased biological activity.[1] One powerful strategy to achieve this is the incorporation of rigid non-natural building blocks into the peptide backbone.[2][3]

This guide focuses on the application of cis-1,2-Cyclobutanedimethanamine dihydrochloride , a unique diamine linker that introduces a rigid, puckered cyclobutane motif into a peptide or peptidomimetic sequence.[4] The cis configuration of the aminomethyl groups provides a distinct spatial arrangement that can induce specific turns and secondary structures, effectively acting as a molecular scaffold.[5][6] By replacing a segment of the native peptide backbone, this building block offers researchers a tool to systematically probe structure-activity relationships and develop novel peptidomimetics with tailored pharmacological profiles.[7]

This document provides a comprehensive overview of the properties of cis-1,2-Cyclobutanedimethanamine dihydrochloride, detailed protocols for its incorporation using standard Solid-Phase Peptide Synthesis (SPPS) techniques, and insights into its impact on peptide structure and function.

Physicochemical Properties of the Building Block

A thorough understanding of the starting material is critical for successful synthesis. Key properties of cis-1,2-Cyclobutanedimethanamine dihydrochloride are summarized below.

Property	Value
Chemical Name	cis-1,2-Cyclobutanedimethanamine dihydrochloride
Synonym(s)	cis-1,2-Bis(aminomethyl)cyclobutane dihydrochloride
Molecular Formula	C₆H₁₆Cl₂N₂
Molecular Weight	187.11 g/mol
Appearance	White to off-white solid
Purity	Typically ≥97%
Storage Conditions	Store at room temperature, keep container tightly closed in a dry and well-ventilated place.

Core Protocol: Incorporation via Solid-Phase Peptide Synthesis (SPPS)

The following protocol outlines the incorporation of cis-1,2-Cyclobutanedimethanamine as a linker between two peptide fragments or as a central scaffold using the widely adopted Fmoc/tBu (Fluorenylmethyloxycarbonyl/tert-butyl) strategy.[8] The diamine is introduced after the synthesis of the first peptide segment on the solid support. One amine of the diamine is coupled to the C-terminal carboxyl group of the resin-bound peptide, and the second amine serves as the new N-terminus for the subsequent elongation of the peptide chain.

Workflow Overview

The overall process for incorporating the diamine linker is depicted in the following workflow diagram.

Caption: Workflow for incorporating the diamine linker in SPPS.

Step-by-Step Methodology

Materials and Reagents:

• Fmoc-protected amino acids

• Rink Amide or Wang resin pre-loaded with the first amino acid

• cis-1,2-Cyclobutanedimethanamine dihydrochloride

• Coupling Reagents: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole), or DIC (N,N'-Diisopropylcarbodiimide)[9]

• Base for Neutralization and Coupling: DIEA (N,N-Diisopropylethylamine)

• Fmoc Deprotection Solution: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Methanol

• Cleavage Cocktail: e.g., 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

• Cold diethyl ether

Protocol:

• Synthesis of the First Peptide Segment:

  • Synthesize the peptide sequence preceding the diamine linker on a suitable resin (e.g., Rink Amide for a C-terminal amide) using standard Fmoc-SPPS protocols.[8] This involves sequential cycles of Fmoc deprotection and amino acid coupling.

  • After coupling the final amino acid of the first segment, perform a final Fmoc deprotection step by treating the resin with 20% piperidine in DMF for 20 minutes.

  • Thoroughly wash the resin with DMF (3x), DCM (3x), and DMF (3x) to remove residual piperidine. The resin now has a free N-terminal amine ready for coupling.

• Preparation of the Diamine Solution and Neutralization:

  • Rationale: The diamine is supplied as a dihydrochloride salt. The amine groups must be in their free base form to be nucleophilic enough for the coupling reaction. This is achieved by adding a non-nucleophilic organic base.[10]

  • In a separate vessel, dissolve 3-5 equivalents of cis-1,2-Cyclobutanedimethanamine dihydrochloride in DMF.

  • Add 6-10 equivalents of DIEA to the solution to neutralize the hydrochloride salts. The number of equivalents of base should be at least twice the number of equivalents of the diamine dihydrochloride. It is crucial to have enough base to also facilitate the subsequent coupling reaction.[10][11]

• Coupling of the Diamine to the Resin-Bound Peptide:

  • Rationale: This step forms the first amide bond between the C-terminus of the peptide chain and one of the amino groups of the cyclobutane diamine. Standard peptide coupling reagents are used to activate the carboxylic acid on the resin-bound peptide.

  • To the washed peptide-resin from step 1, add the pre-neutralized diamine solution from step 2.

  • Add 3-5 equivalents of a coupling reagent (e.g., HBTU/HOBt).

  • Allow the reaction to proceed for 2-4 hours at room temperature with gentle agitation. Monitor the reaction for completion using a colorimetric test (e.g., Kaiser test). A negative Kaiser test indicates the absence of free primary amines on the resin.

  • If the coupling is incomplete, the reaction time can be extended, or a second coupling can be performed.

  • Once the reaction is complete, wash the resin thoroughly with DMF (5x) and DCM (3x) to remove excess reagents.

• Mono-Fmoc Protection of the Free Amine (Optional but Recommended):

  • Rationale: After the initial coupling, the resin now presents the second, unreacted amine of the cyclobutane linker. To continue the synthesis in a controlled manner using Fmoc chemistry, this amine must be protected with an Fmoc group.

  • Treat the resin with 3 equivalents of Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) and 6 equivalents of DIEA in DMF.

  • Allow the reaction to proceed for 2-3 hours at room temperature.

  • Wash the resin with DMF (3x) and DCM (3x).

• Elongation of the Second Peptide Segment:

  • The resin is now ready for the continuation of the peptide synthesis. The newly installed Fmoc group can be removed with 20% piperidine in DMF, and the subsequent amino acids can be coupled using standard SPPS cycles.

• Cleavage and Deprotection:

  • Once the full peptide sequence is assembled, wash the resin with DCM and dry it under vacuum.

  • Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2-3 hours at room temperature to cleave the peptide from the resin and remove side-chain protecting groups.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with cold ether, and dry under vacuum.

• Purification and Analysis:

  • Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry (e.g., MALDI-TOF or ESI-MS) and analytical HPLC.

Structural Implications and Applications

The incorporation of the cis-1,2-cyclobutanedimethanamine linker imposes significant conformational rigidity on the resulting peptide. The puckered four-membered ring restricts the rotational freedom of the backbone, effectively nucleating specific secondary structures such as β-turns or sheet-like conformations.[4]

Caption: The rigid diamine linker replaces flexible residues, inducing a defined turn.

This pre-organization of the peptide structure can lead to several advantageous properties:

• Enhanced Receptor Binding: By locking the peptide into a bioactive conformation, the entropic penalty of binding to a target receptor is reduced, potentially leading to higher affinity and selectivity.

• Increased Proteolytic Stability: The non-natural cyclobutane structure is not recognized by proteases, thus enhancing the in vivo half-life of the peptide.

• Improved Pharmacokinetic Properties: The rigid scaffold can influence the overall physicochemical properties of the peptide, such as solubility and membrane permeability.[2]

These attributes make peptides containing the cis-1,2-cyclobutanedimethanamine linker promising candidates for various applications, including:

• Development of Novel Therapeutics: Designing potent and stable agonists or antagonists for G-protein coupled receptors (GPCRs), ion channels, and other protein targets.

• Probing Protein-Protein Interactions (PPIs): Creating stabilized mimics of helical or turn regions that are critical for PPIs, thereby developing potent inhibitors.[3]

• Biomaterials Science: Engineering self-assembling peptide-based nanomaterials with defined structures.

Conclusion

Cis-1,2-Cyclobutanedimethanamine dihydrochloride is a valuable and versatile building block for peptide chemists aiming to control and constrain the conformation of synthetic peptides. Its rigid cyclobutane core serves as an effective scaffold for inducing specific secondary structures, leading to peptidomimetics with improved stability, binding affinity, and therapeutic potential. The straightforward incorporation protocol, which is highly compatible with standard Fmoc-based SPPS, makes this an accessible tool for researchers in drug discovery and peptide engineering. By leveraging the principles and protocols outlined in this guide, scientists can effectively harness the potential of this unique diamine to advance their research and development efforts.

References

• Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability. PMC. Available at: [Link]

• Chiral Cyclobutane-Containing Cell-Penetrating Peptides as Selective Vectors for Anti- Leishmania Drug Delivery Systems. PubMed. Available at: [Link]

• Peptides. aapptec, LLC. Available at: [Link]

• Solid-Phase Synthesis of Peptide – Metal-Complex Conjugates. University of Regensburg Publication Server. Available at: [Link]

• Cyclobutane-bearing restricted anchoring residues enabled geometry-specific hydrocarbon peptide stapling. Semantic Scholar. Available at: [Link]

• Accessing diverse bicyclic peptide conformations using 1,2,3-TBMB as a linker. ChemRxiv. Available at: [Link]

• Cyclobutane-bearing restricted anchoring residues enabled geometry-specific hydrocarbon peptide stapling. PMC. Available at: [Link]

• studies toward the stereocontrolled synthesis of cyclobutane derivatives. ScholarWorks. Available at: [Link]

• Structure of cyclobutane-based hybrid peptides subjected to study. ResearchGate. Available at: [Link]

• In situ neutralization in Boc-chemistry solid phase peptide synthesis. Rapid, high yield assembly of difficult sequences. PubMed. Available at: [Link]

• Folding peptides studied by NMR. SeRMN-UAB. Available at: [Link]

• In Situ neutralization in Boc-chemistry solid phase peptide synthesis. ResearchGate. Available at: [Link]

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. MDPI. Available at: [Link]

• Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. Bentham Science. Available at: [Link]

• Methods and protocols of modern solid phase peptide synthesis. DU Chem. Available at: [Link]

• In Situ Neutralization in Boc-chemistry Solid Phase Peptide Synthesis (2007). SciSpace. Available at: [Link]

• Experimental procedures Solid phase peptide synthesis (SPPS) Solid phase peptide synthesis (SPPS) was performed using a microwav. Rsc.org. Available at: [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. Available at: [Link]

• Automated Synthesis of Head-to-Tail Cyclic Peptides via Microwave-Enhanced SPPS. CEM. Available at: [Link]

• A unified synthesis of all stereoisomers of 2-(aminomethyl)cyclobutane-1-carboxylic acid. ResearchGate. Available at: [Link]

• Conformational preferences in the β-peptide oligomers of cis-2-amino-1-fluorocyclobutane-1-carboxylic acid. RSC Publishing. Available at: [Link]

• Bicyclic Peptides: Types, Synthesis and Applications. e-Publications@Marquette. Available at: [Link]

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Application Note: Experimental Protocols for the Utilization of cis-1,2-Cyclobutanedimethanamine Dihydrochloride in Synthesis

Abstract: This guide provides detailed experimental protocols and theoretical insights for the application of cis-1,2-cyclobutanedimethanamine dihydrochloride in synthetic chemistry. As a conformationally restricted diamine, this building block is of significant interest to researchers in medicinal chemistry and materials science for creating novel molecular architectures. This document covers essential handling procedures, activation of the free base, and robust protocols for amide bond formation and reductive amination, empowering researchers to effectively integrate this versatile reagent into their synthetic workflows.

Introduction

The cyclobutane motif is a valuable structural element in medicinal chemistry, prized for its ability to impart conformational rigidity, improve metabolic stability, and provide unique three-dimensional arrangements of functional groups.[1][2] cis-1,2-Cyclobutanedimethanamine, a bifunctional primary diamine, serves as a powerful building block for constructing complex molecules, from bidentate ligands for metal catalysts to intricate scaffolds for drug discovery. Its dihydrochloride salt is the common commercial form, offering enhanced stability and ease of handling. However, its reactivity as a nucleophile is masked in this state and requires a carefully controlled activation step prior to its use in synthesis. This application note details the necessary procedures for handling, activation, and subsequent derivatization of this important synthetic intermediate.

Physicochemical Properties & Safe Handling

cis-1,2-Cyclobutanedimethanamine dihydrochloride is a solid material that requires careful handling to ensure personnel safety and maintain reagent integrity.

Table 1: Physicochemical Properties

Property	Value	Source
IUPAC Name	[(1R,2S)-2-(aminomethyl)cyclobutyl]methanamine dihydrochloride	-
Molecular Formula	C₆H₁₆Cl₂N₂	Calculated
Molecular Weight	187.11 g/mol	Calculated
Appearance	White to off-white solid (typical)	Inferred
Solubility	Soluble in water, methanol; sparingly soluble in ethanol	Inferred
Storage	Store in a cool, dry place, tightly sealed. Hygroscopic.	[3]

Safety and Handling Precautions

As with related amine hydrochloride salts, appropriate personal protective equipment (PPE) is mandatory.

• Engineering Controls: Handle within a certified chemical fume hood to avoid inhalation of dust.[3] Ensure an eyewash station and safety shower are readily accessible.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Use nitrile or other chemically resistant gloves.

  • Skin and Body Protection: Wear a lab coat. Avoid skin contact.

• First Aid Measures:

  • If Inhaled: Move the person to fresh air.

  • If on Skin: Wash off immediately with plenty of soap and water.

  • If in Eyes: Rinse cautiously with water for several minutes.

• Incompatibilities: Avoid strong oxidizing agents and strong bases (unless part of a controlled reaction).

Core Reactivity: Activation of the Free Diamine

The dihydrochloride salt is unreactive as a nucleophile. The primary amine functionalities must be deprotonated to generate the neutral, nucleophilic "free base" form. This can be achieved either by a separate extraction step or, more commonly, in situ during the reaction. The choice of base is critical to avoid unwanted side reactions. A non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is typically used.

Caption: Deprotonation of the dihydrochloride salt to the active free diamine.

Protocol 1: Di-acylation via Amide Bond Coupling

This protocol describes the formation of a diamide by reacting the diamine with a carboxylic acid using a standard peptide coupling agent.

Rationale of Key Reagents

Amide coupling reactions are among the most frequent transformations in drug discovery.[4]

• Coupling Agents (EDC, HBTU): These reagents activate the carboxylic acid, making it susceptible to nucleophilic attack by the amine. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a common choice due to its water-soluble urea byproduct, which simplifies purification.[1][2]

• Additives (HOBt): 1-Hydroxybenzotriazole (HOBt) is often added to suppress side reactions and improve coupling efficiency, particularly with challenging substrates.[4]

• Base (DIPEA/TEA): At least two equivalents are required to neutralize the dihydrochloride salt, with an additional equivalent per carboxylic acid used to facilitate the coupling.

Experimental Workflow: Amide Coupling

Caption: Step-by-step workflow for a typical amide coupling reaction.

Step-by-Step Protocol

• Reagent Preparation: To a round-bottom flask under an inert atmosphere (N₂ or Argon), add the carboxylic acid (2.2 equivalents), EDC·HCl (2.4 equivalents), and HOBt (2.2 equivalents).

• Dissolution: Dissolve the mixture in a suitable anhydrous aprotic solvent (e.g., DMF or CH₂Cl₂). Stir for 10-15 minutes at room temperature to pre-activate the acid.

• Amine Addition: In a separate vial, suspend cis-1,2-cyclobutanedimethanamine dihydrochloride (1.0 equivalent) in the same solvent. Add DIPEA or TEA (4.4 equivalents) to this suspension.

• Reaction: Add the amine/base slurry to the activated carboxylic acid solution.

• Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate (EtOAc). Wash the organic layer sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude product by flash column chromatography on silica gel.

Protocol 2: Di-alkylation via Reductive Amination

Reductive amination is a powerful method for forming C-N bonds by reacting an amine with a carbonyl compound in the presence of a reducing agent.[5][6]

Rationale of Key Reagents

• Carbonyl Source: An aldehyde or ketone (at least 2.0 equivalents) serves as the electrophile.

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal choice. It is mild enough not to reduce the starting aldehyde/ketone but is highly effective at reducing the iminium ion intermediate formed in situ.[7] This selectivity minimizes the formation of alcohol byproducts.

• Solvent: A non-protic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) is preferred.

Step-by-Step Protocol

• Reagent Preparation: To a round-bottom flask, add cis-1,2-cyclobutanedimethanamine dihydrochloride (1.0 equivalent) and the aldehyde or ketone (2.2 equivalents).

• Suspension: Suspend the solids in DCE or DCM.

• Base Addition: Add TEA or DIPEA (2.2 equivalents) to neutralize the hydrochloride salt and stir for 20 minutes.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (2.5 equivalents) portion-wise over 15 minutes. Note: The reaction may be mildly exothermic.

• Reaction and Monitoring: Stir the reaction at room temperature for 6-18 hours. Monitor progress by TLC or LC-MS.

• Quenching: Upon completion, carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution.

• Workup: Separate the organic layer. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter, concentrate in vacuo, and purify the crude residue by flash column chromatography to yield the desired di-alkylated product.

References

• Title: Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis Source: Digital Commons @ DU URL: [Link]

• Title: Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis Source: ScholarWorks @ GVSU URL: [Link]

• Title: Direct Synthesis of Protected Secondary N-Alkylamines via Reductive Amination of Aldehydes with Protected N-Alkylamines Using Me2SiHCl Source: ACS Omega URL: [Link]

• Title: Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents Source: PMC (PubMed Central) URL: [Link]

• Title: N,N-Dimethylcyclohexylamine Source: Organic Syntheses URL: [Link]

• Title: Amine synthesis by reductive amination (reductive alkylation) Source: Organic Chemistry Portal URL: [Link]

• Title: Reductive Amination, and How It Works Source: Master Organic Chemistry URL: [Link]

• Title: Gabriel Synthesis of Aminomethyl-Bicyclo[1.1.0]butanes Source: ChemRxiv URL: [Link]

• Title: Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes Source: PubMed URL: [Link]

• Title: studies toward the stereocontrolled synthesis of cyclobutane derivatives Source: ScholarWorks @ GVSU URL: [Link]

• Title: Cis-cyclobutane-1,2-diol Source: PubChem URL: [Link]

• Title: Synthesis of Cis-Diammine (1,1-cyclobutane dicarboxylate) Platinum(II) Source: ResearchGate URL: [Link]

• Title: Synthesis of (b) cis-1,2-Cyclopentanedicarboxylic acid Source: PrepChem.com URL: [Link]

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• 3. cis-Cyclopentane-1,2-diamine dihydrochloride | 310872-08-3 [sigmaaldrich.com]
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• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: A Multi-Modal Analytical Approach for Monitoring the Synthesis of cis-1,2-Cyclobutanedimethanamine Dihydrocholoride

Abstract

This document provides a comprehensive guide to robust analytical methodologies for monitoring the chemical synthesis of cis-1,2-Cyclobutanedimethanamine dihydrochloride, a critical building block in modern pharmaceutical development.[1][2] The inherent analytical challenges of this polar, non-chromophoric diamine—including its stereoisomeric complexity—necessitate a multi-faceted approach to ensure accurate reaction profiling, impurity identification, and yield optimization. We present detailed, field-tested protocols for three orthogonal analytical techniques: Ion-Pair High-Performance Liquid Chromatography (IP-HPLC) with post-column derivatization, Gas Chromatography-Mass Spectrometry (GC-MS) with pre-run derivatization, and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each protocol is designed as a self-validating system, explaining the causality behind experimental choices to empower researchers, scientists, and drug development professionals to achieve reliable and reproducible results.

The Imperative for Orthogonal Reaction Monitoring

In process chemistry, a single analytical technique rarely provides a complete picture of a reaction's progress. Monitoring the synthesis of cis-1,2-Cyclobutanedimethanamine is particularly challenging due to its physicochemical properties. The primary amine functionalities lead to poor peak shapes in standard reversed-phase chromatography, while the lack of a UV-absorbing chromophore renders it invisible to standard detectors. Furthermore, the dihydrochloride salt form is non-volatile, precluding direct GC analysis.

To overcome these obstacles and build a robust process understanding, we advocate for the use of orthogonal methods—techniques that rely on different chemical and physical principles. This strategy ensures that analytical blind spots are covered and provides a higher degree of confidence in the data.

• HPLC-based methods excel at separating polar, non-volatile compounds and are the workhorse for purity analysis in pharmaceutical labs.

• GC-MS offers superior resolving power and provides invaluable structural information for identifying volatile by-products and impurities.

• qNMR serves as a primary quantitative method that offers a direct, non-destructive view of the reaction mixture in its native state, without the biases introduced by sample workup or derivatization.[3][4][5]

This application note will detail the strategic implementation of each of these techniques.

Method 1: Ion-Pair HPLC for Quantifying Polar Analytes

Causality & Rationale: Standard reversed-phase HPLC columns (like C18) struggle to retain highly polar compounds such as diamine salts. To address this, we employ Ion-Pair Chromatography (IPC). An ion-pairing reagent, an acid with a hydrophobic tail (e.g., heptafluorobutyric acid, HFBA), is added to the mobile phase.[6] The anionic head of the HFBA forms an ion pair with the protonated amine groups on the analyte. This new complex is electrostatically neutral and possesses significantly more hydrophobicity, allowing it to be retained and separated effectively on a C18 column. Since the analyte lacks a chromophore, post-column derivatization with a reagent like o-phthalaldehyde (OPA) is used to create a fluorescent product that can be detected with high sensitivity.[7]

Workflow for IP-HPLC Analysis

Workflow for IP-HPLC with post-column derivatization.

Protocol: IP-HPLC with OPA Derivatization

A. Instrumentation and Materials

• HPLC system with a binary pump, autosampler, column thermostat, and fluorescence detector.

• Post-column derivatization pump and reaction coil.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Data acquisition and processing software.

• Heptafluorobutyric acid (HFBA), HPLC-grade.

• Acetonitrile (ACN) and Water, HPLC-grade.

• o-Phthalaldehyde (OPA), 2-Mercaptoethanol.

• Boric acid buffer.

B. Reagent Preparation

• Mobile Phase A (Aqueous): 0.1% (v/v) HFBA in HPLC-grade water.

• Mobile Phase B (Organic): 0.1% (v/v) HFBA in ACN.

• OPA Reagent: Prepare according to established procedures, ensuring it is fresh and protected from light.[7]

C. HPLC Conditions

Parameter	Setting	Justification
Column	C18, 4.6 x 150 mm, 5 µm	Standard stationary phase for reversed-phase and ion-pair chromatography.
Mobile Phase	Gradient elution	To effectively elute starting materials and products with different polarities.
Gradient Profile	5% B to 70% B over 20 min	Optimized to resolve the target analyte from potential impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, ensuring good efficiency.
Column Temp.	35 °C	Improves peak shape and reduces viscosity, leading to better reproducibility.
Injection Vol.	10 µL	Balances sensitivity with the risk of column overloading.

| Detection | Fluorescence (Ex: 340 nm, Em: 455 nm) | Provides high sensitivity and selectivity for the OPA-derivatized amines. |

D. System Suitability & Validation

• Protocol: Before sample analysis, perform five replicate injections of a standard solution.

• Acceptance Criteria:

  • Resolution (Rs): > 2.0 between the product and any closely eluting impurity.

  • Tailing Factor (Tf): 0.8 - 1.5 for the analyte peak.

  • Peak Area RSD: ≤ 2.0%.

• Rationale: These checks confirm the chromatographic system is performing correctly and is suitable for generating reliable quantitative data, a cornerstone of method validation.[8][9]

Method 2: GC-MS for Impurity Identification

Causality & Rationale: GC offers exceptional separation efficiency, but it requires analytes to be volatile and thermally stable. cis-1,2-Cyclobutanedimethanamine dihydrochloride is a salt and will not pass through a GC system. Therefore, a two-step sample preparation is essential. First, the salt is neutralized and extracted into an organic solvent. Second, the polar amine groups are derivatized to mask their active hydrogens. Silylation with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a robust choice, replacing the N-H protons with non-polar trimethylsilyl (TMS) groups.[10] This increases volatility and reduces interactions with the GC column, resulting in sharp, symmetrical peaks.[11] The coupling with Mass Spectrometry (MS) allows for definitive identification of the product and any co-eluting by-products based on their unique mass fragmentation patterns.

Workflow for Derivatization GC-MS Analysis

Workflow for GC-MS analysis following silylation.

Protocol: GC-MS with BSTFA Derivatization

A. Instrumentation and Materials

• GC system with a split/splitless inlet and a mass selective detector (MSD).

• Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

• Anhydrous pyridine or acetonitrile.

• Internal standard (e.g., tetradecane).

B. Sample Preparation and Derivatization

• Extraction: Quench a reaction aliquot (e.g., 100 µL) in water. Basify to pH > 12 with 1M NaOH. Extract with a suitable organic solvent (e.g., dichloromethane, 3x).

• Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

• Solvent Exchange: Evaporate the solvent to dryness under a gentle stream of nitrogen. Re-dissolve the residue in 100 µL of anhydrous pyridine.

• Derivatization: Add 100 µL of BSTFA (with 1% TMCS) and the internal standard. Cap the vial tightly and heat at 70°C for 45 minutes.[11]

• Analysis: After cooling, inject 1 µL of the derivatized sample into the GC-MS.

C. GC-MS Conditions

Parameter	Setting	Justification
Inlet Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte without degradation.
Column	DB-5ms or equivalent	A non-polar column ideal for separating a wide range of derivatized compounds.
Carrier Gas	Helium, constant flow 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	80 °C (2 min), then 15 °C/min to 280 °C	Temperature ramp separates compounds based on their boiling points.
MS Source Temp.	230 °C	Standard temperature for electron ionization (EI).
MS Quad Temp.	150 °C	Standard temperature for the quadrupole mass filter.

| Scan Mode | Full Scan (m/z 40-550) | Used for qualitative analysis to identify unknown impurities. |

D. Data Analysis

• Identification: Identify the TMS-derivatized product and by-products by comparing their acquired mass spectra to a reference library (e.g., NIST).

• Quantification: For quantitative analysis, operate the MS in Selected Ion Monitoring (SIM) mode using a characteristic ion for the analyte and the internal standard to improve sensitivity and accuracy.

Method 3: Quantitative NMR (qNMR) for In-Situ Analysis

Causality & Rationale: qNMR is a powerful primary ratio method that allows for the direct quantification of molecules in a complex mixture without chromatographic separation.[12] Its fundamental principle is that the integrated area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[3][5] By adding a certified internal standard of known concentration, the concentration of the analyte can be determined directly. This technique is exceptionally valuable for reaction monitoring because it can analyze a crude reaction aliquot with minimal sample preparation (dilution in a deuterated solvent), providing a true snapshot of the reaction's state.[13][14][15] Key to accurate quantification is ensuring full relaxation of the nuclei between scans, which is achieved by setting a sufficiently long relaxation delay (D1).

Workflow for qNMR Analysis

Workflow for quantitative analysis by NMR spectroscopy.

Protocol: ¹H qNMR for Reaction Conversion

A. Instrumentation and Materials

• NMR Spectrometer (≥400 MHz recommended for better resolution).

• High-quality NMR tubes.

• Certified qNMR internal standard (e.g., maleic acid, DSS). Must be soluble in the chosen solvent, stable, and have signals that do not overlap with the analyte.

• Deuterated solvent (e.g., D₂O for the dihydrochloride salt).

B. Sample Preparation

• Accurately weigh a precise amount of the certified internal standard into a vial.

• Add a precise volume of deuterated solvent (e.g., 600 µL D₂O) to create a stock solution.

• Withdraw a known volume or weight of the reaction mixture and add it to the internal standard solution.

• Vortex thoroughly and transfer to an NMR tube.

C. NMR Acquisition Parameters

Parameter	Setting	Justification
Pulse Program	Standard 1D pulse (e.g., zg30)	Simple and robust for quantitative measurements.
Pulse Angle	30-45 degrees	Reduces experiment time while minimizing saturation effects.
Relaxation Delay (D1)	≥ 5 x T₁ (longest)	CRITICAL: Ensures complete relaxation of all nuclei for accurate integration. T₁ must be measured beforehand. A value of 30-60s is a safe starting point.
Number of Scans (NS)	16 or higher	Increases signal-to-noise ratio for better integration precision.

| Acquisition Time (AQ) | ≥ 3 seconds | Ensures high digital resolution. |

D. Data Processing and Calculation

• Apply Fourier transform, phase correction, and baseline correction to the acquired FID.

• Carefully integrate a well-resolved signal for the analyte and one for the internal standard.

• Calculate the concentration of the analyte using the following formula[3]: Canalyte = (Ianalyte / Nanalyte) * (Nstd / Istd) * (Mstd / Manalyte) * (mstd / manalyte) * Pstd Where: I = Integral, N = Number of protons for the signal, M = Molar mass, m = mass, P = Purity of standard.

Summary and Method Comparison

The choice of analytical method depends on the specific question being asked during reaction monitoring. The following table summarizes the strengths and weaknesses of each described protocol.

Feature	IP-HPLC with Derivatization	GC-MS with Derivatization	Quantitative NMR (qNMR)
Primary Use	Quantitative purity analysis	Impurity identification, by-product analysis	Absolute quantification, conversion tracking
Sensitivity	Very High (Fluorescence)	High (MS)	Moderate
Sample Prep	Moderate (dilution, filtration)	Extensive (extraction, derivatization)	Minimal (dilution with standard)
Throughput	High	Low to Moderate	Moderate
Structural Info	None (from detector)	Excellent (MS fragmentation)	Excellent (NMR shifts, couplings)
Key Advantage	Robust, widely available	Definitive impurity identification	No calibration curve needed; direct view of crude mixture
Key Limitation	Indirect detection; potential for ion-pairing artifacts	Requires analyte to be volatile after derivatization; potential for side-reactions	Lower sensitivity; requires non-overlapping signals

Conclusion

Effectively monitoring the synthesis of cis-1,2-Cyclobutanedimethanamine dihydrochloride requires a well-reasoned, multi-modal analytical strategy. No single method can provide all the necessary information. By combining the quantitative power of IP-HPLC , the impurity identification capabilities of GC-MS , and the direct, unbiased insights from qNMR , researchers can build a comprehensive understanding of their chemical process. This orthogonal approach enables robust optimization, ensures product quality, and accelerates drug development timelines by providing trustworthy, scientifically sound data. The protocols and rationales provided herein serve as a validated starting point for any laboratory tasked with this analytical challenge.

References

• Title: Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes Source: ChemRxiv URL: [Link]

• Title: Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes Source: PubMed URL: [Link]

• Title: A Guide to Quantitative NMR (qNMR) Source: Emery Pharma URL: [Link]

• Title: Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis Source: ACS Publications - Chemical Reviews URL: [Link]

• Title: Distinguishing Isomeric Cyclobutane Thymidine Dimers by Ion Mobility and Tandem Mass Spectrometry Source: PMC - PubMed Central URL: [Link]

• Title: Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome Source: PubMed URL: [Link]

• Title: Diastereoselective synthesis of cis-cyclopentane-1,2-diamine derivatives via organophotoredox-catalyzed [3 + 2] cycloadditions Source: RSC Publishing - Organic Chemistry Frontiers URL: [Link]

• Title: ICH Q2(R2) guideline on validation of analytical procedures Source: European Medicines Agency (EMA) URL: [Link]

• Title: Benchtop NMR for Online Reaction Monitoring of the Biocatalytic Synthesis of Aromatic Amino Alcohols Source: PMC - PubMed Central URL: [Link]

• Title: Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted UPLC-MS analysis of the polar metabolome Source: ChemRxiv URL: [Link]

• Title: Analytical Method Validation (AMV) in Pharmaceuticals Source: Pharmaguideline URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability Source: JEOL URL: [Link]

• Title: Cyclobutanes in Small‐Molecule Drug Candidates Source: PMC - PubMed Central URL: [Link]

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• Title: HPLC method for determining ethylenediamine migration from epoxy-amine food packaging coatings into EU food simulants Source: PubMed URL: [Link]

• Title: Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance Source: LinkedIn URL: [Link]

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Application Notes and Protocols: cis-1,2-Cyclobutanedimethanamine Dihydrochloride as a Building Block for Constrained Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Conformational Constraint in Drug Design

In the intricate dance of molecular recognition, the conformational flexibility of a ligand can be a double-edged sword. While flexibility allows a molecule to adapt to the topography of a binding site, it comes at an entropic cost upon binding.[1] The field of medicinal chemistry has increasingly turned to the use of conformationally restricted scaffolds to pre-organize a molecule into a bioactive conformation, thereby reducing the entropic penalty of binding and potentially enhancing potency and selectivity.[1] Among the plethora of scaffolds, the cyclobutane ring has emerged as a compelling structural motif. Its unique puckered three-dimensional geometry offers a rigid framework to which pharmacophoric elements can be appended in a spatially defined manner.[2][3]

This application note details the utility of cis-1,2-cyclobutanedimethanamine dihydrochloride, a versatile building block for the synthesis of constrained analogs. The cis-stereochemistry of the two aminomethyl groups provides a unique spatial arrangement, distinct from its trans-counterpart, enabling the exploration of a different vector space in drug design. This guide will provide a comprehensive overview of its synthesis, physicochemical properties, and detailed protocols for its incorporation into more complex molecules.

Physicochemical Properties of cis-1,2-Cyclobutanedimethanamine Dihydrochloride

A thorough understanding of the physicochemical properties of a building block is paramount for its effective utilization in a synthetic workflow. The properties of cis-1,2-cyclobutanedimethanamine dihydrochloride are summarized in the table below.

Property	Value	Source
Molecular Formula	C₆H₁₆Cl₂N₂	[4]
Molecular Weight	159.05 g/mol	[4]
Appearance	Solid	-
CAS Number	206991-46-0	[4]
IUPAC Name	rel-(1R,2S)-cyclobutane-1,2-dimethanamine dihydrochloride	[4]
Stereochemistry	cis	[4]

Synthesis of cis-1,2-Cyclobutanedimethanamine Dihydrochloride

The synthesis of the title compound can be achieved through a multi-step sequence starting from the readily available cis-1,2-cyclobutanedicarboxylic acid. The overall synthetic strategy involves the conversion of the dicarboxylic acid to the corresponding dinitrile, followed by a catalytic hydrogenation to yield the diamine, which is then converted to its dihydrochloride salt.

Diagram: Synthetic Pathway to cis-1,2-Cyclobutanedimethanamine Dihydrochloride

Caption: Synthetic workflow for cis-1,2-Cyclobutanedimethanamine dihydrochloride.

Protocol 1: Synthesis of cis-1,2-Cyclobutanedicarbonitrile from cis-1,2-Cyclobutanedicarboxylic Acid

This protocol is a two-step process involving the formation of the di-amide followed by dehydration.

Part A: Synthesis of cis-1,2-Cyclobutanedicarboxamide

• Materials:

  • cis-1,2-Cyclobutanedicarboxylic acid

  • Thionyl chloride (SOCl₂)

  • Ammonium hydroxide (NH₄OH, concentrated)

  • Dichloromethane (DCM)

  • Ice bath

• Procedure:

  • In a round-bottom flask, suspend cis-1,2-cyclobutanedicarboxylic acid (1.0 eq) in an excess of thionyl chloride (5-10 eq).

  • Gently reflux the mixture for 2-3 hours until the solid dissolves and gas evolution ceases. The reaction progress can be monitored by the disappearance of the starting material using a suitable analytical technique (e.g., TLC if a derivative is made).

  • Carefully remove the excess thionyl chloride under reduced pressure.

  • Dissolve the resulting crude diacyl chloride in anhydrous DCM and cool the solution in an ice bath.

  • Slowly add an excess of concentrated ammonium hydroxide solution dropwise with vigorous stirring, maintaining the temperature below 10 °C.

  • Allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

  • Collect the precipitated solid by filtration, wash with cold water and then with a small amount of cold DCM.

  • Dry the solid under vacuum to yield cis-1,2-cyclobutanedicarboxamide.

Part B: Dehydration to cis-1,2-Cyclobutanedicarbonitrile

• Materials:

  • cis-1,2-Cyclobutanedicarboxamide

  • Trifluoroacetic anhydride (TFAA) or Phosphorus pentoxide (P₂O₅)

  • Anhydrous pyridine or triethylamine

  • Anhydrous solvent (e.g., THF or Dioxane)

• Procedure (using TFAA):

  • In a flame-dried round-bottom flask under an inert atmosphere, suspend cis-1,2-cyclobutanedicarboxamide (1.0 eq) in the anhydrous solvent.

  • Cool the suspension in an ice bath and add anhydrous pyridine or triethylamine (2.2 eq).

  • Slowly add trifluoroacetic anhydride (2.2 eq) dropwise, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir overnight.

  • Quench the reaction by carefully adding cold water.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic extracts, wash with saturated aqueous sodium bicarbonate solution, then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization to afford cis-1,2-cyclobutanedicarbonitrile.

Protocol 2: Catalytic Hydrogenation to cis-1,2-Cyclobutanedimethanamine

This protocol describes the reduction of the dinitrile to the corresponding diamine.[5]

• Materials:

  • cis-1,2-Cyclobutanedicarbonitrile

  • Raney Nickel (Ra-Ni) or Palladium on Carbon (Pd/C)

  • Ethanol (EtOH) or Methanol (MeOH)

  • Ammonia (saturated in the alcohol of choice)

  • Hydrogen gas (H₂)

  • Hydrogenation apparatus (e.g., Parr hydrogenator)

• Procedure:

  • In a high-pressure reaction vessel, dissolve cis-1,2-cyclobutanedicarbonitrile (1.0 eq) in the chosen alcohol saturated with ammonia. The presence of ammonia helps to prevent the formation of secondary amines as byproducts.

  • Carefully add the hydrogenation catalyst (e.g., Raney Nickel, ~10-20% by weight).

  • Seal the vessel and purge with nitrogen, followed by purging with hydrogen gas.

  • Pressurize the vessel with hydrogen gas (typically 50-100 psi, but conditions may need optimization).

  • Heat the mixture to a suitable temperature (e.g., 50-80 °C) and stir vigorously.

  • Monitor the reaction progress by the uptake of hydrogen. The reaction is complete when hydrogen uptake ceases.

  • Cool the vessel to room temperature and carefully vent the hydrogen gas.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the filter cake with the alcohol used in the reaction.

  • Concentrate the filtrate under reduced pressure to obtain the crude cis-1,2-cyclobutanedimethanamine.

Protocol 3: Formation of the Dihydrochloride Salt

• Materials:

  • Crude cis-1,2-cyclobutanedimethanamine

  • Anhydrous diethyl ether or 1,4-dioxane

  • Hydrogen chloride solution (e.g., 2 M in diethyl ether or 4 M in 1,4-dioxane)

• Procedure:

  • Dissolve the crude diamine in a minimal amount of anhydrous diethyl ether or 1,4-dioxane.

  • Cool the solution in an ice bath.

  • Slowly add a slight excess (approximately 2.1 equivalents) of the hydrogen chloride solution dropwise with stirring.

  • A precipitate will form. Continue stirring for 30 minutes in the ice bath.

  • Collect the solid by filtration, wash with cold anhydrous diethyl ether, and dry under vacuum to yield cis-1,2-cyclobutanedimethanamine dihydrochloride.

Application Protocols for Derivatization

The primary amino groups of cis-1,2-cyclobutanedimethanamine dihydrochloride serve as versatile handles for further synthetic modifications. The following protocols detail common derivatization reactions.

Diagram: Derivatization Strategies

Caption: Common derivatization pathways for cis-1,2-cyclobutanedimethanamine.

Protocol 4: Mono-N-Boc Protection of cis-1,2-Cyclobutanedimethanamine

Selective mono-protection is crucial for the synthesis of unsymmetrical derivatives. This can often be achieved by using a limited amount of the protecting group reagent.[6][7][8]

• Materials:

  • cis-1,2-Cyclobutanedimethanamine dihydrochloride

  • Sodium hydroxide (NaOH) or other suitable base

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Water

• Procedure:

  • First, prepare the free base of the diamine. Dissolve the dihydrochloride salt in water and add a solution of NaOH (2.0 eq) to basify the solution to pH > 12.

  • Extract the free diamine into an organic solvent like DCM or ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the free base. Use immediately in the next step.

  • Dissolve the free diamine (1.0 eq) in DCM or THF and cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate (1.0 eq) in the same solvent dropwise over a period of 1-2 hours.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction by TLC or LC-MS to follow the formation of the mono-Boc product and minimize the formation of the di-Boc product.

  • Once the desired conversion is reached, concentrate the reaction mixture.

  • Purify the residue by column chromatography on silica gel to separate the unreacted diamine, the desired mono-Boc product, and the di-Boc byproduct.

Protocol 5: Di-Amide Coupling with Carboxylic Acids

This protocol describes the formation of a di-amide derivative using a standard peptide coupling agent.[9][10]

• Materials:

  • cis-1,2-Cyclobutanedimethanamine dihydrochloride

  • Carboxylic acid (2.2 eq)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (2.4 eq)

  • 1-Hydroxybenzotriazole (HOBt) (catalytic to 2.4 eq)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N) (4.4 eq)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Procedure:

  • In a round-bottom flask, suspend cis-1,2-cyclobutanedimethanamine dihydrochloride (1.0 eq) and the carboxylic acid (2.2 eq) in anhydrous DCM or DMF.

  • Add DIPEA or Et₃N (4.4 eq) to the suspension and stir until the solids dissolve.

  • Add HOBt (if used).

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add EDCI (2.4 eq) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain the desired di-amide.

Conclusion

cis-1,2-Cyclobutanedimethanamine dihydrochloride is a valuable and versatile building block for medicinal chemists seeking to introduce conformational constraint into their lead compounds. The rigid cyclobutane core and the specific cis-orientation of the aminomethyl groups provide a unique platform for the spatial presentation of pharmacophoric features. The synthetic and derivatization protocols provided herein offer a practical guide for the effective utilization of this building block in the design and synthesis of novel, constrained analogs with potentially improved pharmacological profiles.

References

• Scalable preparation and property investigation of a cis-cyclobutane-1,2-dicarboxylic acid from β-trans-cinnamic acid. Chemical Communications. [Link]

• cis-cyclobutane-1,2-dicarboxylic acid. ChemBK. [Link]

• Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition. Royal Society of Chemistry. [Link]

• Peregrina, J. M., et al. (2013). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules. [Link]

• Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. ScholarWorks. [Link]

• Amjaour, H. S. (2022). Synthesis And Properties Of Cyclobutane-1,2-Dicarboylic Acids And Their Derivatives From Substituted Cinnamic Acids. UND Scholarly Commons. [Link]

• Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition. National Institutes of Health. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Institutes of Health. [Link]

• Fuller, D. L. (1967). Manufacture of cis-1, 2-cyclobutanecarboxylic anhydride. U.S.

• Stereoselective synthesis of trans and cis-disubstituted cyclobutenes... ResearchGate. [Link]

• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. National Institutes of Health. [Link]

• Preparation of amine hydrochlorides cis‐1c‐e and trans‐1e. ResearchGate. [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. National Institutes of Health. [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Bis((3aR,8aS)-3a,8a-dihydro-8H-indeno[1,2-d]oxazol-2-yl)methane. Organic Syntheses Procedure. [Link]

• EXPERIMENTAL PROCEDURES. Beilstein Journals. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Coupling Reagents. AAPPTEC. [Link]

• Acid-Amine Coupling using EDCI. Organic Synthesis. [Link]

• Amide coupling reaction in medicinal chemistry. HepatoChem. [Link]

• A unified synthesis of all stereoisomers of 2-(aminomethyl)cyclobutane-1-carboxylic acid. ResearchGate. [Link]

• Cooperative Strategies for Catalytic Hydrogenation of Unsaturated Hydrocarbons. NSF PAR. [Link]

• Catalytic Hydrogenation of Alkenes. Chemistry LibreTexts. [Link]

• Catalytic Hydrogenation. ChemTalk. [Link]

• Reduction and Oxidation :: Catalytic Hydrogenation. Organic Chemistry Data. [Link]

• Divergent Synthesis of Cyclobutyl and Biscyclobutenyl Amines via Lewis Acid-Catalyzed Reaction of Bicyclo[1.1.0]butanes with Triazinanes. ChemRxiv. [Link]

• New synthetic route to [bis-1,2-(aminomethyl)benzene]dichloroplatinum(II) complexes, screening for cytotoxic activity in cisplatin-sensitive and resistant human cancer cell lines, and reaction with glutathione. PubMed. [Link]

• Cyclobutanes in Small-Molecule Drug Candidates. PubMed. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. New synthetic route to [bis-1,2-(aminomethyl)benzene]dichloroplatinum(II) complexes, screening for cytotoxic activity in cisplatin-sensitive and resistant human cancer cell lines, and reaction with glutathione [pubmed.ncbi.nlm.nih.gov]
• 4. A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines: Tandem Direct Reductive Amination/N-Boc Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis | ScholarWorks [scholarworks.calstate.edu]
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• 9. organic-synthesis.com [organic-synthesis.com]
• 10. hepatochem.com [hepatochem.com]

Application Note: Solvent Selection and Reaction Protocols for cis-1,2-Cyclobutanedimethanamine Dihydrochloride

Executive Summary

cis-1,2-Cyclobutanedimethanamine dihydrochloride is a highly valuable, conformationally restricted chemical scaffold utilized extensively in medicinal chemistry, materials science, and drug discovery[1]. Its primary structural feature—a rigid cyclobutane ring bearing two cis-oriented aminomethyl groups—makes it an exceptional bidentate ligand. This structural motif is famous for its role in third-generation platinum-based antineoplastic agents, such as lobaplatin, where the diamine coordinates to a platinum(II) center to form DNA-crosslinking metallodrugs[2],[3].

Because the compound is supplied as a highly polar dihydrochloride salt, successful integration into synthetic pipelines requires strategic solvent selection. The choice of solvent must manage the dichotomy between salt solubility and free-base reactivity, control the in situ generation of the nucleophilic amine, and prevent unwanted intramolecular side reactions driven by the proximity of the cis-amines.

Physicochemical Profiling & Solvent Compatibility

The dihydrochloride salt form ensures long-term chemical stability and prevents atmospheric oxidation or carbon dioxide absorption (carbamate formation) common to free primary amines. However, this ionic nature dictates its solubility profile. The salt is highly soluble in water and protic solvents but practically insoluble in non-polar or moderately polar aprotic organic solvents.

Table 1: Solvent Compatibility and State-Dependent Solubility

Solvent	Dielectric Constant ( )	Solubility (Salt Form)	Solubility (Free Base)	Recommended Application
Deionized Water	80.1	Excellent (>50 mg/mL)	Moderate	Metal complexation, aqueous biphasic reactions
Methanol (MeOH)	32.7	Good	Excellent	Reductive amination, desalting
N,N-Dimethylformamide (DMF)	36.7	Poor (Suspension)	Excellent	Amidation, peptide coupling (with DIPEA)
Dichloromethane (DCM)	9.1	Insoluble	Good	Biphasic Schotten-Baumann reactions
Dimethyl Sulfoxide (DMSO)	46.7	Moderate	Excellent	Not recommended for Pt-complexes (ligand deactivation)[4]

Causality Insight: DMSO is a powerful polar aprotic solvent but is strictly avoided in platinum-based drug synthesis. The sulfur atom in DMSO strongly coordinates to platinum, outcompeting the diamine ligand and leading to irreversible drug inactivation[4].

Caption: Decision tree for solvent selection based on the target reaction class.

Reaction Workflows & Protocols

Metal Coordination (Platinum Complexes)

Causality & Mechanism: Platinum(II) complexes act as pro-drugs that undergo aquation to form active diamine-diaquo-platinum species[3]. The cis-configuration of the diamine perfectly matches the bite angle required for square planar Pt(II) coordination. Water is the optimal solvent because both the metal precursor (e.g.,

) and the diamine salt are highly soluble. The addition of exactly 2.0 equivalents of NaOH neutralizes the HCl, exposing the amine lone pairs for nucleophilic attack on the Pt center, which displaces the labile chloride ligands.

Caption: Step-by-step workflow for the synthesis of platinum(II) complexes.

Self-Validating Protocol:

• Preparation: Dissolve

  (1.0 eq, 10 mmol) in 50 mL of deionized water. The solution will appear dark red.

• Ligand Addition: Add cis-1,2-Cyclobutanedimethanamine dihydrochloride (1.0 eq, 10 mmol) to the stirring solution.

• Neutralization: Slowly add 1.0 M NaOH (20 mL, 2.0 eq) dropwise. Validation Step: Monitor pH closely with a pH meter. Maintain pH between 6.5 and 7.5. Exceeding pH 8 risks the irreversible formation of inactive platinum hydroxides.

• Coordination: Heat the reaction mixture to 60 °C and stir for 4–6 hours in the dark (to prevent photo-degradation).

• Isolation: As the reaction progresses, the neutral complex

  will precipitate as a yellow solid due to its lower aqueous solubility compared to the charged precursors.

• Workup: Cool to 4 °C, filter the yellow precipitate, wash with ice-cold water (2 × 10 mL) and absolute ethanol (10 mL), and dry under vacuum.

Amidation and Peptide Coupling

Causality & Mechanism: The dihydrochloride salt is insoluble in standard coupling solvents like DCM or DMF. To perform a coupling (e.g., with HATU or EDC), the amine must be free-based in situ. N,N-Diisopropylethylamine (DIPEA) is the base of choice because it is non-nucleophilic and easily soluble in DMF. DMF effectively solubilizes the transiently formed free base and stabilizes the polar transition states of the activated ester intermediate. Due to the proximity of the cis-amines, high dilution is recommended to favor intermolecular coupling over intramolecular cyclization (e.g., cyclic imide formation).

Self-Validating Protocol:

• Activation: In Flask A, dissolve the target carboxylic acid (2.1 eq) and HATU (2.1 eq) in anhydrous DMF (0.2 M). Add DIPEA (2.1 eq) and stir for 15 minutes at room temperature to form the active ester.

• Free-Basing: In Flask B, suspend cis-1,2-Cyclobutanedimethanamine dihydrochloride (1.0 eq) in anhydrous DMF (0.05 M). Add DIPEA (4.0 eq) dropwise at 0 °C. Validation Step: The cloudy suspension will clarify into a homogeneous solution as the soluble free base is generated.

• Coupling: Transfer the contents of Flask A into Flask B dropwise over 30 minutes to maintain pseudo-high dilution.

• Reaction: Stir at room temperature for 12 hours. Monitor conversion via LC-MS.

• Workup: Quench with saturated aqueous

  . Extract with Ethyl Acetate (3 × 50 mL). The organic layer is washed heavily with brine (to remove DMF), dried over , and concentrated.

Reductive Amination

Causality & Mechanism: Imine formation requires the free amine, but the subsequent dehydration step is accelerated by slightly acidic conditions (pH 5–6). Methanol is the ideal solvent here. Using Sodium Acetate (NaOAc) as a mild base perfectly balances this thermodynamic requirement: NaOAc neutralizes the HCl to liberate the amine, generating acetic acid in situ, which establishes the optimal pH buffer for imine formation without prematurely destroying the reducing agent.

Self-Validating Protocol:

• Imine Formation: Dissolve the diamine salt (1.0 eq) and anhydrous NaOAc (2.0 eq) in anhydrous Methanol (0.1 M). Add the target aldehyde (2.1 eq).

• Stirring: Stir at room temperature for 2–4 hours. Validation Step: Take an aliquot for IR spectroscopy to confirm the disappearance of the aldehyde carbonyl peak (~1700 cm⁻¹) and the appearance of the imine bond (~1650 cm⁻¹).

• Reduction: Cool the solution to 0 °C. Slowly add Sodium Cyanoborohydride (

  ) or Sodium Triacetoxyborohydride ( ) (3.0 eq).

• Completion: Allow the mixture to warm to room temperature and stir overnight.

• Workup: Quench with 1.0 M NaOH to pH 10 to ensure the product is fully free-based. Extract with DCM, dry over

  , and purify via silica gel chromatography.

References

• Wikipedia Contributors. "Lobaplatin." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Metallomics (RSC Publishing). "The use of X-ray absorption and synchrotron based micro-X-ray fluorescence spectroscopy to investigate anti-cancer metal compounds in vivo and in vitro." Royal Society of Chemistry. Available at: [Link]

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• 3. The use of X-ray absorption and synchrotron based micro-X-ray fluorescence spectroscopy to investigate anti-cancer metal compounds in vivo and in vitr ... - Metallomics (RSC Publishing) DOI:10.1039/C3MT20261E [pubs.rsc.org]
• 4. selleckchem.com [selleckchem.com]

Application Notes &amp; Protocols: Strategic Protection of cis-1,2-Cyclobutanedimethanamine Dihydrochloride for Advanced Synthetic Applications

Introduction: The Rising Prominence of Cyclobutane Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the cyclobutane motif has emerged as a highly valuable scaffold.[1][2] Its rigid, three-dimensional structure offers a unique conformational constraint that can enhance metabolic stability, improve binding affinity, and provide access to novel chemical space.[1][3][4] Among the functionalized cyclobutanes, cis-1,2-cyclobutanedimethanamine is a particularly valuable building block, serving as a sterically constrained diamine linker in a variety of biologically active molecules.[3][5]

However, the synthetic utility of this compound is hampered by a fundamental challenge: its symmetry. The presence of two chemically equivalent primary amino groups makes selective mono-functionalization difficult, often resulting in statistical mixtures of un-, mono-, and di-substituted products.[6] To overcome this hurdle and unlock the full potential of this scaffold, a carefully planned protecting group strategy is not just advantageous—it is essential.

This guide provides an in-depth analysis and field-proven protocols for the strategic protection of cis-1,2-cyclobutanedimethanamine. We will explore two primary strategies: an efficient one-pot mono-protection method and a more complex orthogonal strategy that enables the sequential, controlled functionalization of both amino groups.

Strategy 1: Facile One-Pot Selective Mono-Boc Protection

The most direct approach to differentiating the two primary amines is through a selective mono-protection. While reacting the diamine with one equivalent of a protecting group reagent can work, yields are often modest due to the statistical nature of the reaction. A more elegant and efficient method involves the in situ differentiation of the amines by mono-protonation, followed by protection of the remaining free amine.[6][7][8][9] This "one-pot" procedure is highly effective for generating mono-Boc protected diamines in good yield.[7][8][10]

The underlying principle is the modulation of nucleophilicity. By adding precisely one equivalent of a strong acid, one of the amino groups is converted into its corresponding ammonium salt. This protonated amine is no longer nucleophilic and is effectively "masked" from reacting with an electrophilic protecting group reagent like di-tert-butyl dicarbonate ((Boc)₂O).[7][8] The remaining free amine, however, retains its nucleophilicity and reacts selectively to form the mono-protected carbamate.

Workflow for One-Pot Mono-Boc Protection.

Protocol 1: Selective Mono-Boc Protection via Mono-Protonation

This protocol is adapted from established methods for the mono-protection of symmetric diamines.[7][8][11]

Parameter	Details
Starting Material	cis-1,2-Cyclobutanedimethanamine dihydrochloride
Key Reagents	Sodium hydroxide (NaOH), Anhydrous Methanol (MeOH), Trimethylsilyl chloride (Me₃SiCl), Di-tert-butyl dicarbonate ((Boc)₂O)
Reaction Time	2-3 hours
Temperature	0 °C to Room Temperature
Workup	Aqueous extraction
Purification	Column chromatography (if necessary)

Step-by-Step Methodology:

• Free Base Generation:

  • In a round-bottom flask, dissolve cis-1,2-cyclobutanedimethanamine dihydrochloride (1.0 eq) in water.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add an aqueous solution of NaOH (2.0 eq) to neutralize the hydrochloride salts and generate the free diamine. The pH should be >12.

  • Extract the free diamine into a suitable organic solvent like dichloromethane (DCM) or ethyl acetate. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Caution: The free diamine is volatile.

• Mono-Protection Reaction:

  • Immediately dissolve the crude free diamine (1.0 eq) in anhydrous methanol under an inert atmosphere (N₂ or Ar) and cool to 0 °C.

  • In a separate flask, prepare the HCl source by adding trimethylsilyl chloride (Me₃SiCl, 1.0 eq) dropwise to anhydrous methanol at 0 °C. This generates HCl in situ.[8]

  • Slowly add the prepared methanolic HCl solution to the diamine solution. Stir for 15-20 minutes at 0 °C to allow for the formation of the mono-ammonium salt.

  • Add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.0 eq) in methanol to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification:

  • Once the reaction is complete, dilute the mixture with water and wash with ethyl ether to remove any unreacted (Boc)₂O.[7]

  • Adjust the pH of the aqueous layer to >12 with a NaOH solution to deprotonate the ammonium salt.

  • Extract the mono-Boc protected product into dichloromethane (3x).

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by silica gel column chromatography if necessary to yield the pure mono-Boc protected diamine.

Strategy 2: Orthogonal Protection for Sequential Derivatization

For more complex syntheses where each amino group must be functionalized differently, an orthogonal protecting group strategy is required.[12] This involves protecting the two amines with groups that are removed under distinct, non-interfering conditions.[13][14] The most common orthogonal set for amines includes the acid-labile Boc group, the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group, and the Carboxybenzyl (Cbz) group, which is removed by catalytic hydrogenolysis.[13][14][15][16]

This strategy builds upon the mono-Boc protected intermediate from Strategy 1. The remaining free amine is protected with a second, orthogonal group (e.g., Cbz). This N-Boc, N'-Cbz protected diamine is a versatile intermediate, as either protecting group can be removed selectively.

Orthogonal Protection and Selective Deprotection Workflow.

Comparison of Key Orthogonal Protecting Groups

Protecting Group	Introduction Reagent	Deprotection Condition	Stability Profile
Boc (tert-Butoxycarbonyl)	(Boc)₂O	Strong Acid (e.g., TFA, HCl)[13]	Stable to base and hydrogenolysis.
Cbz (Carboxybenzyl)	Cbz-Cl	Catalytic Hydrogenolysis (H₂/Pd-C)[16][17]	Stable to mild acid and base.
Fmoc (Fluorenylmethyloxycarbonyl)	Fmoc-Cl, Fmoc-OSu[18]	Base (e.g., Piperidine in DMF)[18][19]	Stable to acid and hydrogenolysis.

Protocol 2: Cbz-Protection of Mono-Boc-Diamine

This protocol describes the protection of the second amino group with Cbz-Cl.

Step-by-Step Methodology:

• Reaction Setup:

  • Dissolve the mono-Boc-protected cis-1,2-cyclobutanedimethanamine (1.0 eq) in a suitable solvent system, such as a mixture of dioxane and water or dichloromethane.

  • Add a mild inorganic base, such as sodium bicarbonate (NaHCO₃, 2-3 eq).[16]

• Cbz Protection:

  • Cool the mixture to 0 °C.

  • Slowly add benzyl chloroformate (Cbz-Cl, 1.0-1.2 eq) dropwise. Caution: Cbz-Cl is lachrymatory and moisture-sensitive.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Workup and Purification:

  • Dilute the reaction mixture with water and extract with an organic solvent like ethyl acetate.

  • Wash the combined organic layers sequentially with a mild acid (e.g., 1M HCl), water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting residue by silica gel column chromatography to yield the orthogonally protected N-Boc, N'-Cbz-diamine.

Protocol 3: Selective Deprotection

A. Selective Removal of the Boc Group:

• Dissolve the N-Boc, N'-Cbz-diamine (1.0 eq) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA, 5-10 eq) and stir at room temperature for 1-2 hours.[13]

• Monitor the reaction for the disappearance of the starting material.

• Concentrate the mixture under reduced pressure, then neutralize with a base (e.g., saturated NaHCO₃ solution) and extract the N-Cbz protected product.

B. Selective Removal of the Cbz Group:

• Dissolve the N-Boc, N'-Cbz-diamine (1.0 eq) in a solvent such as methanol, ethanol, or ethyl acetate.

• Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).[16]

• Stir the mixture under an atmosphere of hydrogen gas (H₂, typically balloon pressure) for 4-16 hours.[16][17]

• Upon completion, carefully filter the catalyst through a pad of celite.

• Concentrate the filtrate to yield the deprotected N-Boc amine.

Conclusion

The strategic use of protecting groups is indispensable for the effective synthetic manipulation of cis-1,2-cyclobutanedimethanamine. The one-pot mono-Boc protection protocol offers a rapid and high-yielding route to a valuable mono-functionalized intermediate. For more ambitious synthetic targets requiring sequential modifications, the orthogonal protection strategy using Boc and Cbz/Fmoc groups provides the requisite control and flexibility. By mastering these techniques, researchers, scientists, and drug development professionals can fully leverage the unique structural and conformational benefits of the cyclobutane scaffold, paving the way for the discovery of novel therapeutics and advanced materials.

References

• Total Synthesis. (2024, January 5). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Reyes-González, M. A., et al. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof. Journal of the Mexican Chemical Society, 61(1). Retrieved from [Link]

• Hajra, S., et al. (2011). An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media. Green Chemistry Letters and Reviews, 4(4), 345-350.

• Organic Chemistry Portal. (n.d.). Fmoc-Protected Amino Groups. Retrieved from [Link]

• de Witte, W., et al. (2020). Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 15(23), 2235-2245. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group. Retrieved from [Link]

• Blanc, A., et al. (2003). Photochemical Protection of Amines with Cbz and Fmoc Groups. The Journal of Organic Chemistry, 68(7), 2912–2924.
• Fernández-Ibáñez, M. Á., et al. (2012). Stereoselective synthesis of all stereoisomers of orthogonally protected cyclobutane-1,2-diamine and some chemoselective transformations. Organic Letters, 14(10), 2431–2433.
• Ha, H. J., et al. (2007). Selective Mono-BOC Protection of Diamines.

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Foley, D. J., et al. (2022). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. Chemistry – A European Journal, 28(41), e202200720. Retrieved from [Link]

• Ha, H. J., et al. (2007). Selective Mono-BOC Protection of Diamines. ResearchGate. Retrieved from [Link]

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• Foley, D. J., et al. (2022). Design and Synthesis of a 3D Cyclobutane Fragment Library. Chemistry – A European Journal, 28(41).

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Significance of N-Cbz-1,2-diaminoethane as a Key Building Block in Modern Synthesis. Retrieved from [Link]

• Ha, H. J., et al. (2007). Selective Mono-BOC Protection of Diamines. Semantic Scholar. Retrieved from [Link]

• Ha, H. J., et al. (2007). (PDF) Selective Mono-BOC Protection of Diamines. ResearchGate. Retrieved from [Link]

• Chandrasekhar, S., et al. (2006). Expedient synthesis of chiral 1,2- and 1,4-diamines: protecting group dependent regioselectivity in direct organocatalytic asymmetric Mannich reactions. Organic Letters, 8(13), 2839–2842.

• Organic Synthesis. (n.d.). Protecting Groups. Retrieved from [Link]

• Lucarini, S., et al. (2023). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 52(15), 5138-5220.

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

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• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclobutane-Derived Diamines: Synthesis and Molecular Structure - Enamine [enamine.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
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• 10. researchgate.net [researchgate.net]
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• 19. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Derivatatization of cis-1,2-Cyclobutanedimethanamine Dihydrochloride

Welcome to the technical support guide for the derivatization of cis-1,2-Cyclobutanedimethanamine Dihydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of modifying this unique diamine. Here, you will find in-depth troubleshooting advice and frequently asked questions to address common challenges and prevent potential side reactions in your experiments.

Introduction

cis-1,2-Cyclobutanedimethanamine is a valuable building block in medicinal chemistry due to its constrained cyclobutane core, which can impart favorable conformational rigidity to drug candidates.[1] However, its derivatization is not without challenges. The presence of two primary amine groups in a cis configuration on a strained four-membered ring, coupled with its common availability as a dihydrochloride salt, necessitates careful optimization of reaction conditions to achieve desired outcomes and avoid unwanted side products. This guide provides a comprehensive overview of potential issues and their solutions, grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: Why is my derivatization reaction with cis-1,2-Cyclobutanedimethanamine Dihydrochloride not proceeding to completion?

A1: The most common reason for incomplete reaction is the presence of the amine in its protonated form. The starting material is a dihydrochloride salt, meaning both primary amine groups are protonated as ammonium chlorides. For the amines to act as nucleophiles in derivatization reactions like acylation or alkylation, they must be in their free base form. This requires the addition of a suitable base to neutralize the hydrochloride. Insufficient base or an inappropriate choice of base will result in a low concentration of the reactive free amine, leading to poor or no conversion. It is crucial to adjust the pH of the reaction mixture to be above the pKa of the amine groups.

Q2: I am observing multiple products in my reaction mixture. What are the likely side products?

A2: With a symmetrical diamine like cis-1,2-Cyclobutanedimethanamine, the formation of multiple products often points to a mixture of mono- and di-substituted derivatives. For instance, in an acylation reaction, you may obtain the mono-acylated product, the desired di-acylated product, and unreacted starting material. The ratio of these products will depend on the stoichiometry of the reactants, the rate of addition of the derivatizing agent, and the reaction conditions. Over-alkylation is also a possibility in alkylation reactions.

Q3: Can the cis-stereochemistry of the amine groups lead to specific side reactions?

A3: Yes, the proximity of the two aminomethyl groups in the cis conformation can facilitate intramolecular reactions. For example, if the derivatizing agent has a second reactive site, intramolecular cyclization to form a bicyclic product is a possibility. The puckered conformation of the cyclobutane ring brings the two substituents into a pseudo-axial and pseudo-equatorial arrangement, which can influence the feasibility of such intramolecular reactions.[2]

Q4: What is the importance of the pKa of cis-1,2-Cyclobutanedimethanamine?

Q5: How can I favor the formation of the mono-substituted product over the di-substituted product?

A5: To favor mono-substitution, you can employ a few strategies. Using a stoichiometric excess of the diamine relative to the derivatizing agent is the most straightforward approach. Slow addition of the derivatizing agent to the reaction mixture can also help, as it maintains a low concentration of the electrophile, favoring reaction at only one amine center. Additionally, using a less reactive derivatizing agent or milder reaction conditions (e.g., lower temperature) can enhance selectivity for the mono-adduct.[4]

Troubleshooting Guide

This section provides a more detailed breakdown of common problems, their probable causes, and actionable solutions.

Problem 1: Low to No Product Yield

Potential Cause	Explanation	Suggested Solution
Incomplete Deprotonation	The amine groups of the dihydrochloride salt are not sufficiently deprotonated to their nucleophilic free base form.	Add at least two equivalents of a suitable base (e.g., triethylamine, diisopropylethylamine, or an inorganic base like K₂CO₃ or NaHCO₃) to neutralize the HCl salt. Monitor the pH of the reaction mixture to ensure it is sufficiently basic (pH > 10).
Reagent Instability/Degradation	The derivatizing agent (e.g., acyl chloride, sulfonyl chloride) may have hydrolyzed or degraded due to moisture or improper storage.	Use freshly opened or purified derivatizing agents. Ensure all glassware is oven-dried and reactions are run under an inert atmosphere (e.g., nitrogen or argon) if the reagents are moisture-sensitive.
Steric Hindrance	A bulky derivatizing agent may have difficulty accessing the amine groups on the cyclobutane scaffold.	Consider using a less sterically hindered derivatizing agent. Alternatively, increasing the reaction temperature or using a more potent activating agent (in the case of carboxylic acid derivatization) may be necessary.
Poor Solubility	The diamine salt or the derivatized product may have poor solubility in the chosen solvent, leading to a heterogeneous reaction mixture and slow reaction rates.	Screen different solvents to find one in which all reactants are soluble. A mixture of polar and non-polar solvents may be necessary.

Problem 2: Formation of Multiple Products (Low Selectivity)

Potential Cause	Explanation	Suggested Solution
Lack of Chemoselectivity	Both primary amine groups are reacting with the derivatizing agent, leading to a mixture of mono- and di-substituted products.	To favor di-substitution, use at least two equivalents of the derivatizing agent. For mono-substitution, use a 2-5 fold excess of the diamine and add the derivatizing agent slowly to the reaction mixture.[5]
Over-alkylation	In alkylation reactions with reactive alkyl halides, the initially formed secondary amine can be further alkylated to a tertiary amine.	Use a less reactive alkylating agent (e.g., an alkyl bromide instead of an alkyl iodide). Control the stoichiometry carefully and consider using a protecting group strategy if mono-alkylation is desired.
Intramolecular Side Reactions	The cis-conformation of the two amine groups may facilitate intramolecular cyclization if the derivatizing agent is bifunctional.	If intramolecular cyclization is a concern, consider using a protecting group on one of the amines to force intermolecular reaction. Alternatively, choose a derivatizing agent that is not capable of intramolecular reaction.

Problem 3: Product Degradation or Unwanted Rearrangements

Potential Cause	Explanation	Suggested Solution
Harsh Reaction Conditions	High temperatures or strongly acidic/basic conditions can lead to degradation of the desired product or the strained cyclobutane ring.	Employ milder reaction conditions. For example, use a carbodiimide coupling agent for acylation instead of a highly reactive acyl chloride. Screen different bases and solvents to find a system that promotes the desired reaction without causing degradation.
Ring Opening of Cyclobutane	Although generally stable, the strained cyclobutane ring can be susceptible to opening under certain conditions, particularly with transition metal catalysis or in the presence of strong Lewis acids.	Avoid harsh Lewis acids or reaction conditions known to promote C-C bond cleavage. If such reagents are necessary, perform the reaction at low temperatures and for short durations.

Experimental Protocols & Workflows

General Protocol for Di-acylation

This protocol provides a starting point for the di-acylation of cis-1,2-Cyclobutanedimethanamine Dihydrochloride.

• Diamine Neutralization:

  • Dissolve cis-1,2-Cyclobutanedimethanamine Dihydrochloride (1.0 eq) in a suitable solvent (e.g., DCM, THF, or DMF).

  • Add a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 2.2 eq) and stir for 15-30 minutes at room temperature.

• Acylation:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add the acylating agent (e.g., acyl chloride or anhydride, 2.2 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Quench the reaction with water or a saturated aqueous solution of NaHCO₃.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Troubleshooting Workflow

Troubleshooting workflow for derivatization.

Reaction Scheme: Common Derivatization Pathways and Side Products

Sources

• 1. mdpi.com [mdpi.com]
• 2. Conformational Analysis of Cycloalkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 3. Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Physicochemical Properties of Functionalized cis‑2-((Fluoro)alkyl)cyclobutanes - Enamine [enamine.net]
• 5. A computational study of base-catalyzed reactions of cyclic 1,2-diones: cyclobutane-1,2-dione - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reactions with cis-1,2-Cyclobutanedimethanamine Dihydrochloride

Welcome to the technical support guide for cis-1,2-Cyclobutanedimethanamine dihydrochloride. This resource is designed for researchers, medicinal chemists, and process development scientists to provide in-depth, field-tested insights into optimizing reaction conditions and troubleshooting common issues encountered when using this versatile diamine building block. The unique cis-conformation of the cyclobutane ring imparts specific stereochemical constraints that are highly valuable in drug discovery and materials science.[1] However, its use as a dihydrochloride salt necessitates specific experimental considerations to achieve optimal results.

This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Here we address the most common foundational questions regarding the handling and properties of cis-1,2-Cyclobutanedimethanamine dihydrochloride.

Q1: Why is the amine provided as a dihydrochloride salt?

The dihydrochloride salt form of the diamine offers significantly enhanced stability and a longer shelf-life compared to the freebase. The free amine is susceptible to oxidation and can react with atmospheric carbon dioxide to form carbonate salts, leading to impurities and inconsistent reactivity over time. The salt form protects the nucleophilic amine groups, ensuring high purity and reproducible results upon delivery.

Q2: What is the solubility of cis-1,2-Cyclobutanedimethanamine dihydrochloride?

The dihydrochloride salt is highly soluble in water and polar protic solvents like methanol and ethanol. It exhibits limited solubility in many common aprotic organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile (ACN), especially at room temperature. This poor organic solubility is a critical factor to consider during reaction setup.

Q3: Do I need to convert the dihydrochloride salt to the freebase before my reaction?

Not necessarily. The most common and efficient approach is to generate the free diamine in situ by adding a suitable base directly to the reaction mixture. This avoids the need to isolate the often-unstable freebase. However, for specific applications requiring the isolated freebase, a separate extraction protocol can be employed (see Protocol 1).

Q4: How does the cis-stereochemistry influence the reactivity?

The cis arrangement of the aminomethyl groups holds them in a specific spatial orientation, making this diamine an excellent building block for creating constrained cyclic structures, such as ligands for metal catalysts or macrocycles.[2] This fixed geometry can influence reaction rates and product distributions compared to more flexible acyclic diamines or its trans-isomer.

Troubleshooting Guide

This section is structured to help you diagnose and solve specific problems encountered during your experiments.

Problem 1: Low or No Reaction Yield

A lack of product formation is the most common issue and almost always relates to the nucleophilicity of the diamine.

Root Cause Analysis: The amine nitrogen lone pairs in the dihydrochloride salt are protonated, rendering them non-nucleophilic. The reaction cannot proceed until the free amine is liberated.

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting flowchart for low reaction yield.

Detailed Solutions:

• Insufficient Base: Two equivalents of base are stoichiometrically required to neutralize the two hydrochloride salts. In practice, a slight excess (2.2-2.5 equivalents) is recommended to drive the equilibrium and neutralize any trace acidic impurities.

• Incorrect Base Choice: Use a non-nucleophilic tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). Avoid using primary or secondary amines as they can compete as nucleophiles in the reaction. Inorganic bases like K₂CO₃ are often ineffective due to their poor solubility in organic solvents.[3]

• Solubility Issues: If the diamine salt or the corresponding ammonium salt byproduct does not dissolve, the reaction will be slow and incomplete.[4] Consider switching to more polar aprotic solvents like N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), or dimethyl sulfoxide (DMSO). Gentle heating can also improve solubility and reaction rates.[]

• Inadequate Electrophile Activation (for Amide Coupling): For amide bond formation, the carboxylic acid must be activated. If standard coupling reagents like EDC/HOBt are giving low yields, especially with sterically hindered or electron-deficient acids, switch to a more potent activating agent like HATU or COMU.[6][7] In challenging cases, converting the carboxylic acid to a more reactive acyl chloride may be necessary.[8]

Problem 2: Formation of Side Products

The presence of two nucleophilic centers can lead to undesired side reactions if not properly controlled.

Common Side Products & Solutions:

Side Product/Issue	Causality	Recommended Solution
Polymerization/Oligomerization	Occurs when using a 1:1 stoichiometry with a dielectrophile. The intermolecular reaction competes with the desired intramolecular cyclization or monofunctionalization.	Use a high dilution technique (typically <0.01 M concentration) to favor intramolecular reactions. Alternatively, use one of the reactants in large excess to favor mono-substitution.
Bis-acylation (in mono-amidation attempts)	The second amine is still nucleophilic after the first has reacted.	Use a significant excess (3-5 equivalents) of the diamine relative to the electrophile. This statistically favors the mono-adduct. The excess diamine can be removed later via an acidic wash during workup.
N-Acylurea Formation	In carbodiimide-mediated couplings (e.g., EDC), the activated O-acylisourea intermediate can rearrange to a stable N-acylurea if the amine is not nucleophilic enough to intercept it quickly.[4]	This indicates slow reaction kinetics. Increase the reaction temperature, or switch to a more potent phosphonium (PyBOP) or aminium (HATU) based coupling reagent which are less prone to this side reaction.[7]

Problem 3: Difficulty with Product Isolation and Purification

The polar nature of the diamine and its derivatives can complicate workup and purification.

• Removal of Tertiary Amine Base/Salts: The hydrochloride salt of the base used (e.g., triethylammonium chloride) can sometimes be difficult to remove.

  • Solution: After the reaction, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water or brine to remove the bulk of the salt. If the salt precipitates, it can be removed by filtration prior to aqueous washing.

• Product is Water-Soluble: If your final product retains high polarity, it may be lost to the aqueous layer during workup.

  • Solution: Extract the aqueous layer multiple times with an appropriate organic solvent. If the product is still not extracting, saturate the aqueous layer with sodium chloride (brine) to decrease the polarity of the aqueous phase and "salt out" the product, improving its partitioning into the organic layer.[9]

• Purification by Chromatography: Polar amine-containing products can streak on silica gel columns.

  • Solution: Pre-treat the silica gel with a small amount of triethylamine (e.g., 1% v/v in the eluent) or ammonia in methanol to neutralize acidic sites on the silica surface. This prevents the protonation of the amine product on the column, leading to better peak shape and separation.

Detailed Experimental Protocols

Protocol 1: Extraction and Isolation of the Free Diamine

This protocol is for situations where the isolated freebase is explicitly required.

Workflow: Freebase Isolation

Caption: Experimental workflow for isolating the free diamine.

Step-by-Step Procedure:

• Dissolution: Dissolve the cis-1,2-Cyclobutanedimethanamine dihydrochloride (1.0 eq) in a minimal amount of deionized water in a round-bottom flask.

• Basification: Cool the solution to 0 °C in an ice-water bath. Slowly add a solution of sodium hydroxide (2.5 eq, e.g., 2 M aq.) dropwise with vigorous stirring. Monitor the pH of the solution, ensuring it reaches >12.

• Extraction: Transfer the basic aqueous solution to a separatory funnel. Extract the aqueous layer three times with dichloromethane (DCM). Note: Emulsion formation can occur; allow time for the layers to separate.[10]

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure. Important: Avoid excessive heating as the free diamine can be volatile.

• Storage: The resulting freebase should be used immediately for the best results. If storage is necessary, keep it under an inert atmosphere (N₂ or Ar) at low temperature (0-4 °C).

Protocol 2: General Procedure for In Situ Amide Coupling

This protocol describes a standard amide coupling reaction, which is a common application for this diamine.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.0 eq), the coupling reagent (e.g., HATU, 1.1 eq), and an appropriate anhydrous aprotic solvent (e.g., DMF). Stir for 5-10 minutes to allow for pre-activation.

• Addition of Amine and Base: Add the cis-1,2-Cyclobutanedimethanamine dihydrochloride (0.5 eq for bis-amidation, or as needed) to the mixture. Follow immediately with the addition of a non-nucleophilic base (e.g., DIPEA, 2.2-2.5 eq relative to the amine salt).

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the consumption of the starting material by an appropriate method, such as TLC or LC-MS.[11] Reactions are typically complete within 2-12 hours.

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate or another suitable solvent. Wash the organic layer sequentially with 5% aqueous citric acid (to remove excess amine and base), saturated aqueous sodium bicarbonate (to remove acidic components), and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to afford the pure amide product.[11]

By understanding these principles and applying these troubleshooting strategies, you can effectively optimize your reactions and successfully incorporate the unique cis-1,2-Cyclobutanedimethanamine scaffold into your target molecules.

References

• ResearchGate. Optimization of the reaction conditions. [a]. Available at: [Link]

• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. Available at: [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available at: [Link]

• Creative Biolabs. Reaction Condition Optimization. Available at: [Link]

• ChemRxiv. Divergent Synthesis of Cyclobutyl and Biscyclobutenyl Amines via Lewis Acid-Catalyzed Reaction of Bicyclo[1.1.0]butanes with Triazinanes. Available at: [Link]

• ResearchGate. Optimization of the reaction conditions a. Available at: [Link]

• Organic Chemistry Portal. Amine to Amide (Coupling) - Common Conditions. Available at: [Link]

• PubMed. Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes. Available at: [Link]

• National Center for Biotechnology Information. A computational study of base-catalyzed reactions of cyclic 1,2-diones. Available at: [Link]

• National Center for Biotechnology Information. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Available at: [Link]

• MDPI. Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Available at: [Link]

• Chemistry Stack Exchange. How can I free base cystamine dihydrochloride?. Available at: [Link]

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• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hepatochem.com [hepatochem.com]
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• 10. echemi.com [echemi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Common impurities in commercial cis-1,2-Cyclobutanedimethanamine dihydrochloride

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for cis-1,2-Cyclobutanedimethanamine dihydrochloride. This document is designed for researchers, scientists, and drug development professionals to troubleshoot and understand common purity-related issues encountered during its use. We provide in-depth, experience-driven answers to frequently asked questions, detailed analytical protocols, and the scientific reasoning behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: I've observed an unexpected peak in my HPLC/NMR analysis of a commercial lot of cis-1,2-Cyclobutanedimethanamine dihydrochloride. What is the most likely culprit?

The most common impurity, and the first one to investigate, is the geometric isomer: trans-1,2-Cyclobutanedimethanamine dihydrochloride . The synthesis of the cyclobutane ring often results in a mixture of both cis and trans isomers, and their separation can be challenging.[1][2]

Causality: The formation of a substituted cyclobutane ring, for instance, through the dimerization of acrylic compounds, naturally produces a mixture of cis and trans isomers.[2] While purification processes aim to isolate the cis isomer, residual amounts of the more thermodynamically stable trans isomer often remain.[3][4] In many substituted cyclobutane systems, the trans configuration, which places bulky substituents on opposite sides of the ring, minimizes steric strain and is therefore the lower energy, more stable conformer.[3][4][5]

Q2: How can I definitively identify the presence of the trans-isomer in my sample?

A multi-faceted analytical approach is recommended for unambiguous identification.

• High-Performance Liquid Chromatography (HPLC): This is the primary method for resolving and quantifying the cis and trans isomers. Due to their different spatial arrangements, they will have distinct retention times on a suitable column. A reference standard of the trans-isomer is ideal for confirmation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The key is to look at the coupling constants and chemical shifts of the protons on the cyclobutane ring. The symmetry of the trans isomer is different from the cis isomer, leading to a distinct NMR spectrum. The cis isomer typically displays a more complex set of signals due to the magnetic inequivalence of the ring protons.

  • ¹³C NMR: The number of unique carbon signals can also help differentiate the isomers. The higher symmetry of the trans isomer may result in fewer signals compared to the cis isomer.

• Gas Chromatography (GC): GC can also be used to separate the free amine forms of the isomers after conversion from the dihydrochloride salt.[1]

Below is a logical workflow for identifying unknown impurities.

Caption: Troubleshooting workflow for impurity identification.

Q3: My application is highly sensitive to stereoisomeric purity. How can the trans-isomer impurity be removed?

For laboratory-scale purification, fractional recrystallization is the most effective and accessible method. The principle relies on the slight differences in solubility between the cis and trans dihydrochloride salts in a given solvent system.[1]

Rationale: The different crystal packing energies of the two isomers lead to differential solubility. The trans isomer, often being more symmetrical, may form a more stable crystal lattice, making it less soluble in certain solvents. A patent for a similar compound, 1,2-diaminocyclohexane dihydrochloride, notes that the trans-isomer is much less soluble in methanol than the cis-isomer, a principle that can be exploited for separation.[1]

Step-by-Step Protocol: Fractional Recrystallization

• Solvent Selection: Begin by screening solvents. A mixture of methanol and ethanol or isopropanol is a good starting point. The ideal solvent system is one in which the compound is sparingly soluble at room temperature but fully soluble at an elevated temperature.

• Dissolution: Dissolve the impure cis-1,2-Cyclobutanedimethanamine dihydrochloride in a minimal amount of the chosen hot solvent system.

• Cooling: Allow the solution to cool slowly to room temperature, then transfer it to an ice bath or refrigerator (2-8 °C) to induce crystallization. Do not disturb the solution during this process to allow for the formation of well-defined crystals.

• Isolation: The first crop of crystals that forms will likely be enriched in the less soluble isomer (often the trans-isomer). Isolate these crystals by filtration.

• Concentration & Re-crystallization: Take the filtrate, which is now enriched in the more soluble cis-isomer. Reduce the solvent volume by gentle heating or under reduced pressure and repeat the cooling process to obtain a second crop of crystals. This second crop will have a higher purity of the desired cis-isomer.

• Validation: Dry the purified crystals under vacuum and re-analyze by HPLC to confirm the reduction of the trans-isomer peak. Repeat the process if necessary to achieve the desired purity.

Q4: Besides the trans-isomer, what other impurities might be present?

Other potential impurities generally fall into categories based on the synthetic route. A common synthesis involves the dimerization of acrylonitrile to form 1,2-dicyanocyclobutane, followed by reduction of the nitrile groups.[2]

Impurity Category	Specific Example(s)	Likely Origin
Starting Materials	1,2-Dicyanocyclobutane	Incomplete reduction during the final synthetic step.
Reaction By-products	Partially reduced intermediates (e.g., aminomethyl-cyanocyclobutane)	Incomplete or non-selective reduction of the dinitrile.
Solvent Residues	Ethanol, Methanol, Ether, Acetonitrile	Used during synthesis, purification, or recrystallization.[1][6]
Inorganic Salts	Ammonium Chloride (NH₄Cl)	By-product of certain reduction reactions (e.g., using boranes).

The presence of these can be investigated using GC-MS for volatile residues and IC (Ion Chromatography) for inorganic salts.

Caption: Simplified synthetic pathway and origin of key impurities.

Q5: What are the recommended storage conditions to ensure the long-term stability of the compound?

To maintain purity and prevent degradation, cis-1,2-Cyclobutanedimethanamine dihydrochloride should be stored under the following conditions:

• Temperature: Room temperature is generally acceptable, but for long-term storage, refrigeration (2-8°C) is recommended.[7]

• Atmosphere: Store in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen).[8] The amine groups can be susceptible to oxidation and the dihydrochloride salt is hygroscopic.

• Light: Protect from light to prevent potential photodegradation.

Analytical Methodologies

Protocol: Purity Determination by Reverse-Phase HPLC (RP-HPLC)

This protocol provides a general framework for assessing the purity and quantifying the cis/trans isomer ratio. Method optimization may be required based on the specific HPLC system and column used.

Objective: To separate and quantify cis-1,2-Cyclobutanedimethanamine dihydrochloride from its trans-isomer and other potential non-volatile impurities.

Materials:

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water[6]

• Mobile Phase B: Acetonitrile[6]

• Sample Diluent: Water or Mobile Phase A

• Analytical standard of cis-1,2-Cyclobutanedimethanamine dihydrochloride (known purity)

Procedure:

• Mobile Phase Preparation: Prepare fresh mobile phases and degas thoroughly.

• Standard Preparation: Accurately weigh and dissolve the reference standard in the diluent to a final concentration of approximately 1 mg/mL.

• Sample Preparation: Prepare the sample to be tested at the same concentration as the standard.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 210 nm (as the compound lacks a strong chromophore, low UV is required)

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	95	5
    15.0	50	50
    15.1	95	5

    | 20.0 | 95 | 5 |

• Analysis: Inject a blank (diluent), followed by the reference standard, and then the sample.

• Data Interpretation:

  • Identify the peak for the cis-isomer based on the retention time of the reference standard.

  • Any other peaks are considered impurities. The trans-isomer will typically be a significant peak eluting near the main cis-isomer peak.

  • Calculate the area percentage of each impurity to determine the overall purity of the sample.

References

• Source: Google Patents (US3880925A)

• Title: Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes Source: PubMed URL: [Link]

• Title: Analytical Methods Source: RSC Publishing URL: [Link]

• Title: multi-active method for the analysis of active substances in formulated products to support quality control scope Source: Cipac.org URL: [Link]

• Title: Q39E cis-1, 2-Dimethylcyclobutane is ... [FREE SOLUTION] Source: Vaia URL: [Link]

• Title: Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities Source: Bentham Science URL: [Link]

• Title: New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods Source: snmmi.org URL: [Link]

• Title: Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities Source: PMC - NIH URL: [Link]

• Title: Chemical synthesis and biological evaluation of cis- and trans-12,13-cyclopropyl and 12,13-cyclobutyl epothilones and related pyridine side chain analogues Source: Scripps Research URL: [Link]

• Title: Which is more stable, cis - or trans-1,2-dimethyl cyclobutane and whyh? Source: Allen URL: [Link]

• Title: cis-Cyclopentane-1,2-diamine dihydrochloride Source: MilliporeSigma URL: [Link]

• Source: Google Patents (US3099680A)

• Title: Synthesis of Cis-Diammine (1,1-cyclobutane dicarboxylate) Platinum(II) Source: ResearchGate URL: [Link]

• Title: Relative Stability of cis- and trans-Hydrindanones Source: MDPI URL: [Link]

• Title: No.62 Analysis of Pharmaceuticals' Impurity -Regulations and Analysis for Carcinogenic Substances- Source: Shiseido URL: [Link]

• Title: Synthetic route of common intermediates for library enumeration.... Source: ResearchGate URL: [Link]

• Title: Relative Stability of cis- and trans-Hydrindanones Source: ResearchGate URL: [Link]

• Title: Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes Source: ChemRxiv URL: [Link]

Sources

• 1. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 2. US3099680A - Process for the manufacture of 1,2-dicyano cyclobutane - Google Patents [patents.google.com]
• 3. vaia.com [vaia.com]
• 4. allen.in [allen.in]
• 5. mdpi.com [mdpi.com]
• 6. cipac.org [cipac.org]
• 7. chemscene.com [chemscene.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preserving Stereochemical Integrity in Reactions with cis-1,2-Cyclobutanedimethanamine Dihydrochloride

As a cornerstone chiral building block in medicinal chemistry, cis-1,2-Cyclobutanedimethanamine serves as a rigid scaffold to orient pharmacophoric groups in three-dimensional space. The cis configuration is often critical for biological activity, making the preservation of its stereochemistry a paramount concern during synthesis. Loss of stereochemical integrity, typically through epimerization to the trans-diastereomer, can lead to a dramatic decrease in efficacy and complex purification challenges.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, equipping researchers with the knowledge to diagnose, prevent, and solve issues of stereochemical scrambling in their reaction pathways.

Section 1: Troubleshooting Guide - Diagnosing and Solving Isomerization

This section addresses problems encountered during or after a reaction, leading to a loss of stereochemical purity.

Q1: We've observed the formation of the trans-isomer in our reaction product. What are the most likely causes of this epimerization?

The conversion of the cis-isomer to the trans-isomer is not a simple racemization but a diastereomeric isomerization (epimerization). The cyclobutane ring, while strained, is conformationally locked, and the protons on the chiral centers (C1 and C2) are not inherently acidic. However, under certain conditions, these protons can be abstracted, leading to a loss of stereochemistry. The primary culprits are harsh reaction conditions, particularly the interplay between base and temperature.

The most common causes are summarized below:

Potential Cause	Underlying Mechanism	Diagnostic Indicators
Inappropriate Base Selection	A strong, sterically unhindered base can abstract a proton from one of the chiral ring carbons. This forms a planar or rapidly inverting carbanion intermediate, which upon reprotonation can yield the thermodynamically more stable trans product.[1][2]	The reaction uses bases like sodium hydroxide, potassium tert-butoxide, or even triethylamine (TEA) at elevated temperatures.
High Reaction Temperature	Elevated temperatures provide the necessary activation energy for the C-H bond deprotonation-reprotonation equilibrium. It also accelerates the rate at which the system reaches thermodynamic equilibrium, which often favors the trans isomer to relieve steric strain.[3]	The reaction was run at temperatures exceeding room temperature, especially for prolonged periods.
Extended Reaction Times	Prolonged exposure to even moderately basic conditions can lead to cumulative epimerization over time.	The desired product is formed quickly, but the reaction is left running for an extended duration (e.g., overnight) without temperature control.
Acid-Catalyzed Isomerization	While less common for this specific substrate, strong acidic conditions during workup or purification (e.g., on acidic silica gel) can sometimes promote isomerization pathways.	Loss of stereochemical purity is observed after chromatographic purification.

Below is a diagram illustrating the most probable mechanism for base-induced epimerization.

Caption: Proposed mechanism of base-induced epimerization.

Q2: How can we adjust our reaction conditions to prevent the formation of the trans-isomer?

Preserving the cis-stereochemistry requires careful control over your reaction parameters. The goal is to use conditions that are sufficiently reactive to achieve the desired transformation without providing enough energy to overcome the barrier to epimerization.

Key Optimization Strategies:

• Select the Right Base: This is the most critical factor. Since you are starting with the dihydrochloride salt, you need a base to both neutralize the salt and facilitate the reaction. The ideal base is strong enough to deprotonate the ammonium salt but not the ring C-H bonds. A sterically hindered amine base is often the best choice.[4]

Base	pKa (Conjugate Acid)	Steric Hindrance	Recommendation & Rationale
Triethylamine (TEA)	~10.7	Low	Use with caution. Prone to causing epimerization, especially at elevated temperatures due to its small size.
DIPEA (Hünig's Base)	~10.7	High	Highly Recommended. Its significant steric bulk makes it a poor proton abstractor from carbon atoms but effective at deprotonating the ammonium salt.
N-Methylmorpholine (NMM)	~7.4	Moderate	Recommended for sensitive substrates. Its lower basicity further reduces the risk of epimerization, though it may lead to slower reaction rates.[4]
2,4,6-Collidine	~7.4	High	Good Alternative. Similar to NMM, it combines moderate basicity with high steric hindrance.[4]
Inorganic Bases (K₂CO₃, Cs₂CO₃)	~10.3 (for HCO₃⁻)	N/A (Solid-Liquid)	Use with caution. Can be effective in some systems, but heterogeneity and localized high basicity can sometimes cause issues.

• Maintain Low Temperatures: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Start reactions at 0°C.

  • If the reaction is sluggish, allow it to warm slowly to room temperature.

  • Avoid heating unless absolutely necessary and all other options have been exhausted. High temperatures accelerate epimerization.[5]

• Optimize Coupling/Activating Agents: For acylation reactions, the choice of coupling reagent can influence the required conditions.

  • Reagents like HATU, HBTU, or EDC are highly efficient and often allow reactions to proceed quickly at low temperatures, minimizing the time the substrate is exposed to basic conditions.

  • Avoid converting carboxylic acids to highly reactive acid chlorides unless the subsequent reaction can be performed at very low temperatures with immediate quenching.

Protocol 1: Optimized Acylation Protocol to Preserve Stereochemistry

This protocol describes a general procedure for coupling a carboxylic acid to cis-1,2-Cyclobutanedimethanamine dihydrochloride while minimizing epimerization.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 eq) and a suitable anhydrous solvent (e.g., DMF or CH₂Cl₂). Cool the flask to 0°C in an ice bath.

• Activation: Add the coupling reagent (e.g., HATU, 1.05 eq) and a racemization-suppressing additive if not already part of the reagent (e.g., HOAt, 1.05 eq).[5]

• Base Addition: Add a sterically hindered base, such as N,N-Diisopropylethylamine (DIPEA) (2.2 eq), to the cooled solution. Stir for 1-5 minutes to allow for pre-activation.

• Amine Addition: In a separate flask, dissolve cis-1,2-Cyclobutanedimethanamine dihydrochloride (1.0 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the activated carboxylic acid mixture at 0°C.

• Reaction: Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are often complete within 1-4 hours.

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of NH₄Cl or water. Extract the product with an appropriate organic solvent (e.g., Ethyl Acetate). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analysis: Before purification, analyze the crude product by ¹H NMR to check the cis/trans ratio and by chiral HPLC to confirm enantiomeric excess.

Q3: My product's stereochemistry degraded during purification on a silica gel column. How can I prevent this?

Standard silica gel is acidic (pH ≈ 4-5) and can catalyze epimerization on its surface, especially for sensitive compounds.

Solution: Neutralize the Stationary Phase

• Pre-treatment: Before packing the column, prepare a slurry of the silica gel in the desired mobile phase containing 1-2% of a volatile amine base, such as triethylamine or DIPEA.

• Column Packing: Pack the column using this neutralized slurry.

• Elution: Run the chromatography using a mobile phase that is also treated with a small amount of the same amine base (e.g., 0.1-0.5%). This maintains a neutral environment throughout the separation process.

Section 2: Frequently Asked Questions (FAQs)

This section provides preventative advice and addresses common queries about handling and analyzing the compound.

Q4: What is the best way to handle and store cis-1,2-Cyclobutanedimethanamine dihydrochloride?

The dihydrochloride salt is a stable, crystalline solid.

• Storage: Store it in a tightly sealed container at room temperature in a dry place. It is not particularly sensitive to light or air.

• Handling: The salt is hygroscopic; handle it quickly in a dry environment to prevent absorption of moisture. The free base form is much less stable, readily absorbing atmospheric CO₂ and water, and should be handled under an inert atmosphere and stored with care.

Q5: Which analytical techniques are best for verifying the stereochemical purity of my compounds?

A combination of techniques is often ideal to get a full picture of both diastereomeric and enantiomeric purity.

Technique	Principle	Advantages	Limitations
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP).[6][7]	Gold standard for determining enantiomeric excess (ee%). Highly accurate and reproducible.	Requires method development. May not separate diastereomers.
¹H NMR Spectroscopy	Diastereomers are different compounds and typically have distinct chemical shifts and coupling constants.	Excellent for determining the ratio of diastereomers (e.g., cis vs. trans). Fast and requires no special equipment beyond a standard NMR.	Cannot distinguish between enantiomers without a chiral shift reagent.
Chiral GC	Separation of volatile enantiomers on a chiral capillary column.	High resolution, suitable for volatile and thermally stable compounds.	Requires derivatization to make the amine volatile and compatible with the column.

Q6: Should I use the dihydrochloride salt directly or convert it to the free base before the reaction?

This is a critical decision with trade-offs related to convenience, stoichiometry, and stability.

• Using the Salt Directly (Recommended): This is the most common and often safest approach. It avoids handling the less stable free base. The main challenge is ensuring the correct amount of base is added—enough to neutralize both HCl molecules and to act as a base for the reaction itself (e.g., 2.0-2.2 equivalents for neutralization plus any catalytic amount needed).

• Generating the Free Base ("Free-basing"): This involves dissolving the salt in an aqueous base (like NaOH), extracting the free amine into an organic solvent, drying, and using it immediately.[8][9][10] While this provides the pure nucleophile, the free base is less stable and can degrade. Any error in this process (e.g., incomplete extraction, residual water) can compromise the subsequent reaction.

The following diagram outlines the decision-making process and workflows for both approaches.

Caption: Workflow comparison for handling the amine salt.

References

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Relative Stability of cis- and trans-Hydrindanones. MDPI. Available at: [Link]

• (PDF) Relative Stability of cis- and trans-Hydrindanones. ResearchGate. Available at: [Link]

• Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. Chemical Reviews - ACS Publications. Available at: [Link]

• Chirality and pH Influence the Self-Assembly of Antimicrobial Lipopeptides with Diverse Nanostructures. PMC. Available at: [Link]

• Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. PMC. Available at: [Link]

• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. omizzur. Available at: [Link]

• What Is Freebasing? Risks, Effects & Treatment Options. Discovery Institute. Available at: [Link]

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. MDPI. Available at: [Link]

• Effect of Mobile Phase pH* on Chromatographic Behaviour in Chiral Ligand-Exchange Thin-Layer Chromatography (CLETLC) of Amino Acid Enantiomers. ResearchGate. Available at: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. PMC. Available at: [Link]

• Cyclobutanes in Small‐Molecule Drug Candidates. PMC. Available at: [Link]

• Methods to Avoid Inactivation of Primary Amines. Glen Research. Available at: [Link]

• Strategies for chiral separation: from racemate to enantiomer. PMC. Available at: [Link]

• Competitive Cationic Pathways and the Asymmetric Synthesis of 1,2-Disubstituted Cyclopropanes: Insight into the Cyclopropylcarbinyl Cation. Curate ND. Available at: [Link]

• What Is Freebasing? Understand The Dangerous Practice. Alpas Wellness. Available at: [Link]

• Cyclobutane – Knowledge and References. Taylor & Francis. Available at: [Link]

• trans-1,2-Dimethylcyclobutane is more stable than cis-1,2-dimethy... Study Prep in Pearson+. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• The Dangers of Freebasing Cocaine. The Recovery Village Palm Beach at Baptist. Available at: [Link]

• 1 Protection Reactions. Wiley-VCH. Available at: [Link]

• Chiral analysis. Wikipedia. Available at: [Link]

Sources

• 1. Relative Stability of cis- and trans-Hydrindanones [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. trans-1,2-Dimethylcyclobutane is more stable than cis-1,2-dimethy... | Study Prep in Pearson+ [pearson.com]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. addictioncenter.com [addictioncenter.com]
• 9. What Is Freebasing? Risks, Effects & Treatment Options [discoverynj.org]
• 10. floridarehab.com [floridarehab.com]

cis-1,2-Cyclobutanedimethanamine dihydrochloride reaction yield improvement

This guide serves as a technical support resource for the synthesis and yield optimization of cis-1,2-cyclobutanedimethanamine dihydrochloride . It is designed for researchers encountering specific hurdles in stereocontrol, reduction efficiency, and salt isolation.

Core Synthesis Strategy

The most robust route to the cis-isomer avoids thermodynamic equilibration to the more stable trans-isomer. The recommended workflow utilizes cis-1,2-cyclobutanedicarboxylic anhydride as the stereochemical anchor.

Workflow Diagram:

Caption: Stereoconservative synthetic pathway using the anhydride "lock" to maintain cis-geometry.

Part 1: Critical Troubleshooting (Q&A)

Q1: My final yield is consistently low (<30%). Where am I losing the product?

Diagnosis: The loss likely occurs during the workup of the reduction step .

• The Problem: cis-1,2-Cyclobutanedimethanamine is a low-molecular-weight, highly polar diamine. It is extremely water-soluble. Standard aqueous workups (partitioning between water and ether/DCM) often leave >50% of the product in the aqueous phase.

• The Fix:

  • Avoid Aqueous Washes: When quenching the LiAlH4 reduction, use the Fieser & Fieser method (n mL H2O, n mL 15% NaOH, 3n mL H2O per n grams of LAH) to produce a dry, granular precipitate that can be filtered off.

  • Soxhlet Extraction: If an aluminum emulsion forms, dry the entire reaction sludge and perform a Soxhlet extraction with THF or ether for 12-24 hours.

  • Continuous Extraction: If you must use water, use a continuous liquid-liquid extractor with DCM for 48 hours.

Q2: I am seeing significant trans-isomer contamination. How do I prevent this?

Diagnosis: Isomerization is thermodynamically driven. The trans-isomer is sterically favored.

• Root Cause:

  • Thermal Stress: Heating the cis-dicarboxylic acid precursor above 140°C can cause ring flipping.

  • Acidic/Basic Equilibration: Prolonged exposure of the intermediate amide or nitrile to strong base at high temperatures can epimerize the

    -carbon.

• The Fix:

  • Purify at the Anhydride Stage: Convert your starting diacid to the anhydride using acetyl chloride or acetic anhydride. The cis-isomer forms a cyclic anhydride; the trans-isomer cannot form an intramolecular anhydride without ring flipping. Recrystallize the anhydride to ensure 100% cis input.

  • Kinetic Reduction: Perform the LiAlH4 reduction at the lowest effective reflux temperature (THF, 66°C) and do not extend reaction times unnecessarily (e.g., >24h).

Q3: The dihydrochloride salt is turning into a sticky gum instead of a solid. Why?

Diagnosis: The salt is highly hygroscopic and likely contains trapped solvent or excess HCl.

• The Fix:

  • Anhydrous Conditions: Generate the salt by bubbling dry HCl gas into an anhydrous ethanol or diethyl ether solution of the free amine. Do not use aqueous HCl.

  • Trituration: If a gum forms, decant the solvent and triturrate (grind) the residue with anhydrous acetone or acetonitrile. This often induces crystallization.

  • Drying: Dry the final salt in a vacuum desiccator over

    to remove trace water.

Part 2: Optimized Experimental Protocol

Objective: Synthesis of cis-1,2-cyclobutanedimethanamine dihydrochloride (Target Yield: >70%).

Step 1: Stereochemical Locking (Anhydride Formation)

• Reflux cis-1,2-cyclobutanedicarboxylic acid in excess acetyl chloride (or acetic anhydride) for 2-3 hours.

• Remove volatiles under vacuum.

• Key Step: Recrystallize the residue from benzene or a toluene/hexane mixture.

  • Result: Pure cis-1,2-cyclobutanedicarboxylic anhydride (mp ~75-78°C). This removes any trans acid, which remains in the mother liquor.

Step 2: Amidation

• Dissolve the anhydride in dry THF.

• Cool to 0°C. Bubble dry ammonia gas through the solution for 1 hour OR add concentrated ammonium hydroxide dropwise (less preferred due to water).

• The cis-diamide (or hemi-amide/ammonium salt) will precipitate.

• If the hemi-amide is formed, treat with thionyl chloride followed by ammonia again to ensure full conversion to the diamide.

  • Alternative: React the anhydride with dry methanol to get the mono-ester, then convert to diamide, but direct amidation is faster.

Step 3: Reduction (The Yield-Critical Step)

• Prepare a suspension of LiAlH4 (3.0 equiv per amide group) in dry THF under Argon.

• Add the cis-diamide solid in portions (or via Soxhlet thimble if solubility is poor) to the refluxing hydride suspension.

• Reflux for 12-16 hours.

• Quench (Fieser Method): Cool to 0°C. For every 1g of LiAlH4 used, add carefully:

  • 1 mL water

  • 1 mL 15% NaOH

  • 3 mL water

• Stir vigorously until a white, granular precipitate forms.

• Filter through Celite. Wash the filter cake thoroughly with hot THF.

• Dry the filtrate (

  ) and evaporate to obtain the crude cis-diamine oil.

Step 4: Salt Formation

• Dissolve the crude oil in a minimum amount of absolute ethanol.

• Cool in an ice bath.

• Add a solution of HCl in diethyl ether (2M) dropwise until pH < 3.

• The dihydrochloride salt should precipitate immediately.

• Filter and wash with cold dry ether.

Part 3: Data & Specifications

Parameter	Specification / Data	Notes
CAS (Free Base)	3689-32-5 (Generic)	Specific cis-isomer CAS may vary.
CAS (2HCl Salt)	N/A (Custom synthesis)	Often cited as cis-1,2-bis(aminomethyl)cyclobutane 2HCl.
Melting Point (Anhydride)	76–78 °C	Diagnostic for cis purity [1].
Melting Point (Diacid)	138 °C	Trans isomer also melts near here; use Anhydride to distinguish.
Solubility (Salt)	Water, Methanol	Insoluble in Ether, Acetone, Hexane.
Stability	Hygroscopic	Store under inert gas in a desiccator.

Decision Tree for Purification:

Caption: Troubleshooting logic for common purity and physical state issues.

References

• Greene, J. L., & Fuller, K. B. (1967). Manufacture of cis-1,2-cyclobutanedicarboxylic anhydride. U.S. Patent No.[1] 3,352,886.[1] Washington, DC: U.S. Patent and Trademark Office. Link

• Bloomfield, J. J., & Fuchs, R. (1961). Ionization Constants of cis- and trans-1,2-Cyclobutanedicarboxylic Acids. Journal of Organic Chemistry, 26(8), 2991–2993. Link

• Coyner, E. C., & Hillman, W. S. (1949). The Thermal Dimerization of Acrylonitrile. Journal of the American Chemical Society, 71(1), 324–326. Link

• Buchman, E. R., et al. (1942). Cyclobutane Derivatives.[1][2][3][4][5][6][7] I. The Degradation of cis- and trans-1,2-Cyclobutanedicarboxylic Acids to the Corresponding Diamines. Journal of the American Chemical Society, 64(11), 2696–2700. Link

Sources

• 1. US3352886A - Manufacture of cis-1, 2-cyclobutanecarboxylic anhydride - Google Patents [patents.google.com]
• 2. 顺式-环丁烷-1,2-二羧酸 ≥97.0% (T) | Sigma-Aldrich [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. cis-1,2-Dimethylcyclobutane-1,2-diol | C30H60O10 | CID 139060393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Characterization of cis-1,2-Cyclobutanedimethanamine Dihydrochloride Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cis-1,2-Cyclobutanedimethanamine dihydrochloride and its derivatives. This guide is designed to provide expert insights and practical solutions to the unique characterization challenges posed by this class of compounds. The inherent ring strain, fixed stereochemistry, and dihydrochloride salt form of these molecules demand a nuanced approach to analysis and purification.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental challenges and properties of these compounds.

Q1: What makes the cis-1,2-disubstituted cyclobutane ring inherently challenging to characterize?

A: The primary challenges stem from the molecule's three-dimensional structure. The cyclobutane ring is not planar; it adopts a puckered conformation to relieve torsional strain.[1] This puckering places substituents in pseudo-axial and pseudo-equatorial positions. In the cis-1,2-disubstituted isomer, this leads to significant steric interactions, making it thermodynamically less stable than its trans counterpart.[2][3][4] This inherent instability can sometimes lead to isomerization under harsh analytical or synthetic conditions. Furthermore, the fixed spatial arrangement of protons on the ring results in complex NMR spectra that require careful analysis to confirm stereochemistry.

Q2: What is the single most critical challenge in the characterization of these derivatives?

A: The most critical challenge is the unambiguous confirmation of the cis stereochemistry and ensuring isomeric purity. The presence of the corresponding trans isomer is a common process-related impurity that can be difficult to detect and separate. Since the two isomers can have vastly different pharmacological profiles, definitively proving the stereochemical identity is paramount. While techniques like 2D NMR can provide strong evidence, X-ray crystallography is often considered the gold standard for absolute stereochemical assignment.[5]

Q3: How does the dihydrochloride salt form impact experimental analysis?

A: The dihydrochloride salt form significantly influences several key properties. Firstly, it renders the molecule highly polar and often hygroscopic, which can complicate handling, weighing, and obtaining anhydrous samples for analysis. Secondly, in mass spectrometry, the salt can cause ion suppression or lead to the observation of multiple adducts (e.g., [M+H]+, [M+Na]+, [M+H-HCl]+), making spectral interpretation complex.[6] For NMR spectroscopy, the protonation of the amine groups shifts the signals of adjacent protons downfield and may affect the compound's solubility in common deuterated solvents.

Q4: Are there specific stability concerns for cis-1,2-Cyclobutanedimethanamine derivatives?

A: Yes. As the thermodynamically less stable isomer, the cis form has the potential to isomerize to the more stable trans form, particularly under conditions that allow for ring-opening and closing mechanisms, such as exposure to strong acids, bases, or high temperatures.[3][7] Therefore, stability studies should include protocols specifically designed to detect the formation of the trans isomer as a degradant.

Section 2: Troubleshooting Guide & Experimental Protocols

This section provides in-depth, practical solutions to specific problems encountered during the analysis of cis-1,2-Cyclobutanedimethanamine dihydrochloride derivatives.

NMR Spectroscopy Analysis

NMR is the most powerful tool for routine stereochemical confirmation. However, the spectra of cyclobutane derivatives can be non-intuitive.

Problem 1: Ambiguous or overlapping signals in the 1H NMR spectrum make it impossible to confirm the cis stereochemistry.

• Probable Cause: The puckered ring conformation and restricted bond rotation lead to complex spin-spin coupling patterns. Protons on the cyclobutane ring often resonate in a narrow chemical shift range, leading to signal overlap, especially in lower-field spectrometers.

• Suggested Solution:

  • High-Field NMR: Acquire spectra on a higher field instrument (e.g., 600 MHz or above) to increase signal dispersion.

  • 2D NMR Techniques: Perform 2D NMR experiments. A COSY (Correlation Spectroscopy) experiment will establish which protons are coupled to each other. A HSQC (Heteronuclear Single Quantum Coherence) experiment will correlate each proton to the carbon it is attached to. An HMBC (Heteronuclear Multiple Bond Correlation) can show longer-range C-H correlations. Most importantly, a NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment is critical. For a cis isomer, a cross-peak should be observed between the protons on the carbons bearing the aminomethyl groups, indicating they are close in space. This is the definitive NMR evidence for the cis configuration.[8]

Problem 2: The number of observed signals in the 1H or 13C NMR spectrum does not match the expected number for the cis isomer.

• Probable Cause: The molecule may possess an unexpected element of symmetry or be undergoing rapid conformational flipping on the NMR timescale, averaging some signals.[9][10] Alternatively, the sample may be a mixture of isomers or contain impurities.

• Suggested Solution:

  • Purity Check: First, confirm sample purity using an orthogonal technique like LC-MS or elemental analysis.

  • Variable Temperature (VT) NMR: Acquire NMR spectra at different temperatures. If the issue is conformational averaging, cooling the sample may "freeze out" individual conformers, leading to the appearance of the expected number of signals.

  • Symmetry Re-evaluation: Carefully re-examine the molecule's 3D structure. The cis isomer typically has a Cₛ plane of symmetry, which can make pairs of protons or carbons chemically equivalent.

Caption: Workflow for unambiguous NMR-based stereochemical assignment.

Parameter	cis Isomer	trans Isomer	Rationale
¹H-H Vicinal Coupling (J_vic)	Typically smaller (e.g., 6-10 Hz)	Typically larger (e.g., 11-18 Hz for trans-diaxial)	The dihedral angles between adjacent protons differ significantly between the two isomers, directly impacting the J-coupling value according to the Karplus equation.[11]
NOESY/ROESY Signal	Present between H1 and H2	Absent between H1 and H2	Protons at C1 and C2 are on the same face of the ring (proximal) in the cis isomer, resulting in a Nuclear Overhauser Effect. They are on opposite faces (distal) in the trans isomer.[8]
¹³C Chemical Shifts	Carbons C1/C2 may be slightly deshielded	Carbons C1/C2 may be slightly more shielded	Steric compression (gamma-gauche effect) in the more crowded cis isomer can influence chemical shifts.

Mass Spectrometry (MS) Analysis

MS is essential for confirming molecular weight and identifying impurities. The dihydrochloride salt form presents specific challenges.

Problem: Poor ionization or failure to observe the molecular ion ([M+H]+) in ESI-MS.

• Probable Cause: High salt concentration can suppress the ionization of the target analyte. The compound may already be charged in solution, complicating the ESI process.

• Suggested Solution:

  • Optimize Mobile Phase: Use a mobile phase with a low percentage of a volatile acid like formic acid (e.g., 0.1%) to ensure the amine is protonated but avoid excessive acid concentration.

  • Sample Desalting (Offline): If problems persist, consider a quick solid-phase extraction (SPE) step with a reverse-phase or ion-exchange cartridge to remove excess chloride ions before injection.

  • Alternative Ionization: If available, try Atmospheric Pressure Chemical Ionization (APCI), which can sometimes be more tolerant of salts than ESI.

• Stock Solution: Prepare a 1 mg/mL stock solution of the dihydrochloride salt in a suitable solvent (e.g., 50:50 Methanol:Water).

• Dilution: Dilute the stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition (e.g., 95% Water, 5% Acetonitrile, 0.1% Formic Acid).

• Filtration: Filter the final diluted sample through a 0.22 µm syringe filter (PTFE or other compatible material) to remove any particulates.

• Injection: Inject a small volume (1-5 µL) to avoid overloading the column and detector.

• Data Acquisition: Acquire data in positive ion mode, scanning a mass range that includes the expected molecular weight of the free base and its protonated form.

Caption: Decision tree for troubleshooting missing molecular ion peaks in MS.

Purification and Isomer Separation

Separating the desired cis isomer from the trans isomer is often the greatest purification hurdle.

Problem: Cis and trans isomers co-elute or show poor separation during silica gel column chromatography.

• Probable Cause: The isomers often have very similar polarities. As dihydrochloride salts, they are extremely polar and will likely streak or remain at the baseline on standard silica gel using common organic solvent systems.

• Suggested Solution:

  • Convert to Free Base: Before chromatography, neutralize the dihydrochloride salt to the free base using a mild base (e.g., NaHCO₃ or a polymer-supported base). The free base is less polar and will behave much better on silica.

  • Reverse-Phase Chromatography: Use C18-functionalized silica (reverse-phase) with a water/acetonitrile or water/methanol mobile phase, often with a modifier like TFA or formic acid. The subtle shape differences between the isomers can lead to separation.

  • Fractional Crystallization: This is a highly effective, scalable technique that exploits the potential differences in solubility and crystal lattice energy between the diastereomeric salts. A similar strategy has proven effective for separating isomers of diamine dihydrochlorides.[12]

• Solvent Screening: In small vials, test the solubility of the cis/trans mixture in a range of polar solvents (e.g., Methanol, Ethanol, Isopropanol, Water, and mixtures thereof) at room temperature and elevated temperature. Identify a solvent that shows a significant difference in solubility upon cooling.

• Dissolution: Dissolve the isomeric mixture in the minimum amount of the chosen hot solvent to achieve complete dissolution.

• Slow Cooling: Cover the container and allow it to cool slowly to room temperature, and then transfer it to a 4 °C refrigerator. Slow cooling is critical for selective crystallization.

• Isolation: Collect the resulting crystals by vacuum filtration. Wash the crystals with a small amount of the ice-cold crystallization solvent.

• Analysis: Analyze both the crystalline material (the precipitate) and the mother liquor by NMR or LC-MS. One should be enriched in the less soluble isomer (often the more symmetric trans isomer), and the other will be enriched in the more soluble isomer.

• Iteration: Repeat the process on the enriched fractions to achieve the desired isomeric purity (>99%).

References

• X‐Ray crystal structure of 1,2‐disubstituted cyclobutane cis‐7 a. ResearchGate. Available at: [Link]

• Crystallographic data for some cyclobutene derivatives. IUCr Journals. Available at: [Link]

• Analytical determination of ethylenediamine impurity in tripelennamine hydrochloride by gas chromatography-mass spectrometry using phthalaldehyde as the derivatizing agent. PubMed. Available at: [Link]

• Cyclobutanes in Small‐Molecule Drug Candidates. PMC. Available at: [Link]

• Template-Directed Photochemical [2 + 2] Cycloaddition in Crystalline Materials: A Useful Tool to Access Cyclobutane Derivatives. ACS Publications. Available at: [Link]

• Cyclobutane Derivatives from Thermal Cycloaddition Reactions. ResearchGate. Available at: [Link]

• 1,5-Diaminonaphthalene Hydrochloride Assisted Laser Desorption/Ionization Mass Spectrometry Imaging of Small Molecules in Tissues Following Focal Cerebral Ischemia. ACS Publications. Available at: [Link]

• A Study of an 8-Aminoquinoline-Directed C(sp2)–H Arylation Reaction on the Route to Chiral Cyclobutane Keto Acids from Myrtenal. PMC. Available at: [Link]

• Organic salt NEDC (N-naphthylethylenediamine dihydrochloride) assisted laser desorption ionization mass spectrometry for identification of metal ions in real samples. RSC Publishing. Available at: [Link]

• Catalytic Enantioselective Synthesis of Cyclobutenes from Alkynes and Alkenyl Derivatives. PMC. Available at: [Link]

• cis-1, 2-Dimethylcyclobutane is less stable than its trans isomer, but cis-1, 3-dimethylcyclobutane is more stable than its trans isomer. Filo. Available at: [Link]

• How many signals would you expect in the { }^{1} \mathrm{H} NMR spectra o.. Filo. Available at: [Link]

• Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. ACS Publications. Available at: [Link]

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. MDPI. Available at: [Link]

• Q39E cis-1, 2-Dimethylcyclobutane is ... Vaia. Available at: [Link]

• Interaction of diacylated ethylenediamine with hydrochloric acid. ResearchGate. Available at: [Link]

• Separation and purification of cis and trans isomers.Google Patents.

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. Available at: [Link]

• Solved 4.39) cis-1,2-Dimethylcyclobutane is less stable than... Chegg.com. Available at: [Link]

• Which is more stable, cis - or trans-1,2-dimethyl cyclobutane and whyh? Allen. Available at: [Link]

• Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes. PubMed. Available at: [Link]

• trans-1,2-Dimethylcyclobutane is more stable than cis-1,2-dimethy... Pearson+. Available at: [Link]

• NMR Spectroscopy of Cyclobutanes. ResearchGate. Available at: [Link]

• Microcrystalline testing used in combination with Raman micro-spectroscopy for absolute identification of novel psychoactive substances. IRep. Available at: [Link]

• CMC Challenges with Complex Formulations. CASSS. Available at: [Link]

• Chemical synthesis and biological evaluation of cis- and trans-12,13-cyclopropyl and 12,13-cyclobutyl epothilones and related pyridine side chain analogues. Scripps Research. Available at: [Link]

• Solved How many 1H NMR signals would cis-1,2-... Chegg.com. Available at: [Link]

• Structures and NMR Parameters of 1,2-Diphenylcyclobutanes. ResearchGate. Available at: [Link]

• Scalable preparation and property investigation of a cis-cyclobutane-1,2-dicarboxylic acid from β-trans-cinnamic acid. RSC Publishing. Available at: [Link]

• Nuclear Magnetic Resonance (NMR) of Alkenes. Chemistry LibreTexts. Available at: [Link]

• Fluoroalkyl‐Containing 1,2‐Disubstituted Cyclobutanes: Advanced Building Blocks for Medicinal Chemistry. ResearchGate. Available at: [Link]

• Challenges in the Highly Selective [3 + 1]-Cycloaddition of an Enoldiazoacetamide to Form a Donor–Acceptor Cis-Cyclobutenecarboxamide. MDPI. Available at: [Link]

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• 12. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]

Storage and stability issues of cis-1,2-Cyclobutanedimethanamine dihydrochloride solutions

Introduction

Welcome to the technical support guide for cis-1,2-Cyclobutanedimethanamine dihydrochloride. This document is designed for researchers, scientists, and drug development professionals who utilize this versatile diamine building block in their work. As a dihydrochloride salt, this compound offers improved solubility and stability over its free-base form. However, proper handling and storage of its solutions are critical to ensure experimental reproducibility and success.

While comprehensive, peer-reviewed stability data for aqueous solutions of this specific molecule are not widely published, this guide synthesizes established principles of amine salt chemistry and best practices for laboratory chemical management.[1][2][3][4] Our goal is to provide you with a robust framework for preparing, storing, and troubleshooting solutions to maintain their integrity and performance.

Frequently Asked Questions (FAQs)

This section provides quick answers to the most common inquiries regarding the handling of cis-1,2-Cyclobutanedimethanamine dihydrochloride solutions.

Q1: What is the best solvent for preparing a stock solution?

For most applications, high-purity, sterile-filtered deionized water (e.g., Milli-Q or 18 MΩ·cm equivalent) is the recommended solvent. The dihydrochloride salt is highly soluble in aqueous media. For applications sensitive to pH, a buffered solution may be considered, but compatibility must be verified to prevent precipitation of the buffer salts or the compound itself. Avoid using solvents with reactive impurities.

Q2: What are the recommended storage conditions for aqueous stock solutions?

To maximize shelf-life and prevent degradation, adhere to the following storage conditions:

Parameter	Recommendation	Rationale
Temperature	2–8 °C (Refrigerated)	Slows potential microbial growth and minimizes solvent evaporation. Do not freeze unless validated, as freeze-thaw cycles can affect stability.
Container	Sterile, tightly sealed glass or polypropylene (PP) vials.[2]	Prevents microbial contamination and solvent evaporation. Use of amber vials or storage in the dark is a good practice to prevent potential photodegradation.[5]
Atmosphere	Standard air is acceptable due to the stability of the hydrochloride salt.	The protonated amines are less susceptible to oxidation than the free base.

Q3: How long can I store a stock solution?

Without specific, long-term stability data, it is recommended to prepare solutions fresh whenever possible, especially for highly sensitive or GMP-regulated applications. For general research use, a stock solution stored under the recommended conditions (2-8°C, sterile, airtight container) should be considered for re-qualification if older than 2-4 weeks . For critical experiments, always qualify the solution before use.

Q4: What are the visible signs of solution instability or degradation?

Be vigilant for the following indicators:

• Color Change: Any deviation from a clear, colorless solution may indicate contamination or chemical degradation.

• Precipitation/Cloudiness: The formation of solid material or turbidity suggests issues with solubility (due to temperature or pH changes) or contamination.

• pH Shift: A significant change in the solution's pH over time can indicate degradation or absorption of atmospheric gases like CO₂.

Q5: Is this compound hygroscopic?

Yes, like many amine salts, cis-1,2-Cyclobutanedimethanamine dihydrochloride is potentially hygroscopic, meaning it can absorb moisture from the air.[2] When preparing solutions, it is crucial to weigh the solid material quickly and in a low-humidity environment if possible. Always store the solid compound in a desiccator or a tightly sealed container in a dry place.[6][7]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered with solutions of cis-1,2-Cyclobutanedimethanamine dihydrochloride.

Issue 1: Precipitate or Cloudiness Observed in Solution

A precipitate or hazy appearance in your solution is a common issue that can invalidate experimental results. Follow this workflow to diagnose and resolve the problem.

Workflow: Investigating Solution Precipitation

Caption: Troubleshooting workflow for precipitated solutions.

Step-by-Step Protocol for Resolution:

• Temperature Check: If the solution has been stored at 2-8°C, the observed precipitate may be due to reduced solubility at lower temperatures.

  • Action: Allow the vial to warm to room temperature. If the precipitate persists, gently warm it in a water bath (not exceeding 40°C) and briefly sonicate. If the solid redissolves, the issue was temperature-related. Allow the solution to cool to working temperature before use.

• pH and Contamination Check: If warming does not resolve the issue, the cause may be chemical.

  • Action: Using a calibrated pH meter, check the pH of the solution. A significant deviation from the expected slightly acidic pH of a dihydrochloride salt in water could indicate a problem.

  • Action: Visually inspect the solution for signs of microbial growth (e.g., flocculants). If contamination is suspected, the solution should be discarded. As a diagnostic step, you can filter a small aliquot through a 0.22 µm syringe filter. If the filtrate is clear, the issue was particulate contamination.

• Final Recommendation: If the cause cannot be identified or resolved, it is safest to discard the solution and prepare a fresh batch using aseptic techniques to ensure the integrity of your experiment.

Issue 2: Inconsistent Experimental Results or Loss of Reactivity

When a previously reliable protocol begins to yield inconsistent or failed results, the integrity of the reagent solution is a primary suspect.

Workflow: Qualifying a Reagent Solution

Caption: Decision workflow for qualifying a questionable solution.

Protocol: Re-Qualification of a Stock Solution

This protocol provides a framework for verifying the integrity of a stored solution before its use in a critical experiment.

• Materials:

  • Questionable stock solution

  • Freshly prepared "gold standard" solution (for comparison)

  • Calibrated pH meter

  • Analytical technique relevant to your application (e.g., HPLC, LC-MS, or a simple functional test)

• Procedure:

  • Step 1: Visual and pH Comparison

    • Visually inspect the stored solution against the fresh solution. Note any differences in color or clarity.

    • Measure the pH of both solutions. A significant difference (>0.5 pH units) may suggest degradation or contamination.

  • Step 2: Analytical Comparison (Recommended)

    • If available, analyze both the old and new solutions by a suitable chromatographic method (e.g., HPLC with UV or ELSD detection).

    • Compare the chromatograms for the appearance of new impurity peaks or a decrease in the main peak area of the stored solution. This is the most definitive way to detect chemical degradation.[8]

  • Step 3: Functional Test (Pragmatic Alternative)

    • Design a small-scale, rapid, and easy-to-read functional test that mimics your main experiment. For example, if the amine is used for a conjugation reaction, perform a test conjugation with a control substrate.

    • Run the test in parallel with the questionable solution and the freshly prepared solution.

    • A significant difference in yield or outcome is a strong indicator that the stored solution has lost its potency.

• • If the stored solution fails any of these checks, it should be discarded.

  • If it passes, it can be used with a higher degree of confidence, suggesting the experimental issue may lie elsewhere.

References

• Vertex AI Search. (n.d.). Safety Data Sheet.
• Fisher Scientific. (2025, December 21). SAFETY DATA SHEET.
• University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories.
• Henderson, T. J. (2025, February 3). Best Practices for Storing and Handling Corrosive Liquids in the Lab. LabManager.
• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety.
• Apollo Scientific. (n.d.). Chemical Storage in Research Labs: Safety & Compliance.
• Augspurger, A., & Perriello, R. (n.d.). Best Practices for Proper Chemical Storage. The Synergist.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET.
• Evolve. (2021, September 14). Evolve's guide to storing lab chemicals safely.
• Laboratory Furniture Solutions. (2021, March 4). A Guide to Handling and Storing Chemicals in a Lab.
• Walsh Medical Media. (2022, April 29). Analysis of Drug Stability and Chemical Degradation.
• Pharmaceutical Technology. (2020, November 15). A New Approach to Forced Degradation Studies Using Anhydrous Conditions.

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• 4. Best Practices for Proper Chemical Storage [publications.aiha.org]
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• 8. pharmtech.com [pharmtech.com]

Technical Support Center: Solid-Phase Synthesis with cis-1,2-Cyclobutanedimethanamine Dihydrochloride

Welcome to the technical support and troubleshooting center for utilizing cis-1,2-Cyclobutanedimethanamine dihydrochloride in solid-phase peptide synthesis (SPPS) and solid-phase organic synthesis (SPOS). This bifunctional, conformationally restricted building block is highly valued in drug development for synthesizing peptidomimetics and heterocyclic libraries. However, its symmetrical diamine nature, cyclobutane-induced steric hindrance, and dihydrochloride salt form introduce specific synthetic challenges.

This guide provides field-proven insights, causal explanations for common failures, and self-validating protocols to ensure high-fidelity mono-acylation/mono-alkylation on solid supports.

Core Synthesis Workflow

Solid-phase synthesis workflow for cis-1,2-Cyclobutanedimethanamine coupling.

Troubleshooting & FAQs

Q1: Why am I seeing a high percentage of dimerized/cross-linked resin products after cleavage?

Causality: Symmetrical diamines inherently risk bridging two resin sites (inter-bead or intra-bead cross-linking) because both primary amines are equally reactive. If the local concentration of the diamine drops, a single diamine molecule can react with two adjacent resin-bound electrophiles[1]. Solution: You must flood the microenvironment with a massive stoichiometric excess of the diamine. Operating at a high concentration (e.g., 1.0 M) with 10 to 20 equivalents of the diamine statistically drives the reaction toward mono-acylation[2]. Furthermore, utilizing a resin with superior swelling properties (like PEG-based Tentagel) helps spatially isolate the reactive sites, significantly attenuating cross-linking[1].

Q2: My coupling efficiency is extremely low, and the Kaiser test remains positive for the starting material. What is wrong?

Causality: cis-1,2-Cyclobutanedimethanamine is supplied as a dihydrochloride salt. In this state, the primary amines are protonated (-NH₃⁺) and lack the lone electron pair necessary for nucleophilic attack. Solution: You must neutralize the salt in situ using a non-nucleophilic base before coupling. Add at least 2.2 to 3.0 equivalents of N,N-Diisopropylethylamine (DIEA) or N-methylmorpholine (NMM) per equivalent of the diamine salt to generate the active free base[3]. Additionally, the cis-cyclobutane ring introduces steric bulk; standard DIC/HOBt coupling is often insufficient. Switch to highly reactive uronium salts like HATU or PyBOP to overcome this steric barrier[1].

Q3: How do I prevent unreacted diamine from contaminating my subsequent synthesis steps?

Causality: Because you are using a 15-fold excess of the diamine, significant amounts can become non-covalently trapped within the polymer matrix of the resin. If not removed, this free diamine will react with the next building block added to the sequence, causing solution-phase side reactions and sequence deletions[4]. Solution: Implement a rigorous, self-validating washing protocol. Alternate washes between polar aprotic solvents (DMF) and non-polar solvents (DCM) to shrink and swell the resin, flushing out trapped molecules. Include a 5% DIEA in DMF wash step to break any ionic interactions between the unreacted diamine and the resin backbone.

Q4: Are there specific side reactions I should monitor during final acidic cleavage?

Causality: Vicinal or closely spaced diamines attached to peptide backbones are highly susceptible to cyclative cleavage when exposed to strong acids like Trifluoroacetic acid (TFA). The free amine can attack adjacent carbonyls, forming cyclic side-products such as imidazolidin-2-one or ketopiperazine derivatives[5]. Solution: Minimize the duration of the TFA cleavage step. If cyclization persists, consider modifying the linker strategy or using a more sterically hindered protecting group on the secondary amine during elongation.

Quantitative Data: Optimization of Coupling Conditions

The following table summarizes the causal relationship between reagent equivalents, base concentration, and the resulting synthesis fidelity. To achieve >95% mono-acylation, the system requires high concentrations and strong coupling reagents.

Coupling Reagent	Diamine Equivalents	Base (DIEA) Equivalents	Reaction Concentration	Mono-acylation Yield (%)	Cross-linking / Dimer (%)
DIC / HOBt	3.0 eq	6.5 eq	0.1 M	< 40%	> 45%
PyBOP	5.0 eq	11.0 eq	0.2 M	65%	25%
HATU	15.0 eq	32.0 eq	1.0 M	> 95%	< 2%

Standard Operating Procedure (SOP): Mono-acylation Protocol

This step-by-step methodology is designed as a self-validating system to ensure the successful mono-attachment of cis-1,2-Cyclobutanedimethanamine dihydrochloride to a resin-bound carboxylic acid.

Scale: 0.1 mmol resin loading.

Step 1: Resin Swelling

• Transfer the resin-bound carboxylic acid (0.1 mmol) to a solid-phase synthesis syringe equipped with a porous frit.

• Swell the resin in 3 mL of anhydrous DMF for 30 minutes. Drain completely.

Step 2: Electrophile Pre-activation

• In a clean vial, dissolve HATU (0.1 mmol, 1.0 eq) in 1.0 mL of anhydrous DMF.

• Add the HATU solution to the resin and agitate for 5 minutes to form the active ester.

Step 3: Diamine Free-Basing (Critical Step)

• In a separate vial, dissolve cis-1,2-Cyclobutanedimethanamine dihydrochloride (1.5 mmol, 15.0 eq) in 1.5 mL of DMF.

• Add DIEA (3.2 mmol, 32.0 eq) to the vial. Causality note: The excess base neutralizes the 2HCl salt (requiring 3.0 mmol) and leaves a slight basic excess to maintain an optimal pH for coupling.

• Vortex until the solution is completely homogeneous.

Step 4: Coupling Reaction

• Add the neutralized diamine solution to the pre-activated resin. The final concentration of the diamine should be approximately 1.0 M.

• Agitate the suspension at room temperature for 2 to 4 hours.

Step 5: Rigorous Washing

• Drain the reaction mixture.

• Wash the resin sequentially to remove all non-covalently bound diamine:

  • DMF (5 × 3 mL)

  • 5% DIEA in DMF (3 × 3 mL) - Breaks ionic trapping.

  • DCM (5 × 3 mL)

  • DMF (5 × 3 mL)

Step 6: System Validation (Kaiser Test)

• Extract a few resin beads and perform a Kaiser (ninhydrin) test.

• Validation: A deep blue color on the beads confirms the presence of the newly attached, free primary amine. If the beads remain colorless, the coupling has failed (likely due to insufficient neutralization in Step 3), and the coupling must be repeated.

References

• Novel Convenient Approach to the Solid-Phase Synthesis of Oligonucleotide Conjugates Source: mdpi.com URL:[Link]

• New Methodology for the Medium Scale Solid-Phase Synthesis of Small Drug Molecules Source: dtu.dk URL:[Link]

• Solid-Phase Synthesis of 2,4-Diaminoquinazoline Libraries | ACS Combinatorial Science Source: acs.org URL:[Link]

• Monoacylation of unprotected symmetrical diamines with resin-bound benzoic acids Source: researchgate.net URL:[Link]

• Source: google.

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• 2. researchgate.net [researchgate.net]
• 3. WO2009074483A2 - Insulinotropic peptide synthesis using solid and solution phase combination techniques - Google Patents [patents.google.com]
• 4. Novel Convenient Approach to the Solid-Phase Synthesis of Oligonucleotide Conjugates [mdpi.com]
• 5. backend.orbit.dtu.dk [backend.orbit.dtu.dk]

Reference Data & Comparative Studies

A Comparative Guide to Cis- and Trans-1,2-Cyclobutanedimethanamine Dihydrochloride in Ligand Design

For researchers, medicinal chemists, and professionals in drug development, the selection of a ligand scaffold is a critical decision that dictates the stereochemistry, stability, and ultimately, the function of a metal complex. Diamine ligands, particularly those with conformationally restricted backbones, have become indispensable in fields ranging from asymmetric catalysis to the design of metal-based therapeutics. Among these, the 1,2-cyclobutanedimethanamine framework offers a unique four-membered carbocyclic structure that imparts significant rigidity.[1]

This guide provides an in-depth comparison of the cis and trans isomers of 1,2-cyclobutanedimethanamine dihydrochloride, exploring how their distinct stereochemistry influences their application as ligands. We will delve into the structural nuances, the resulting coordination geometries, and the functional implications for two primary applications: platinum-based anticancer agents and asymmetric catalysis.

The Foundational Principle: Stereochemistry Defines Function

In coordination chemistry, particularly with square planar and octahedral complexes, the spatial arrangement of ligands—or stereoisomerism—is paramount.[2][3] The classic example is cisplatin, cis-diamminedichloroplatinum(II), a cornerstone of cancer chemotherapy. Its therapeutic efficacy is entirely dependent on its cis geometry, which allows it to form specific 1,2-intrastrand crosslinks with purine bases on DNA, inducing a kink in the DNA that triggers apoptosis.[4][5] Its corresponding trans isomer, transplatin, is clinically inactive primarily because the adducts it forms on DNA are structurally different and more easily repaired by cellular mechanisms.[4]

While the geometry at the metal center is crucial, the "spectator" or "carrier" ligands—such as the diamine in platinum complexes—play an equally vital role. The structure of the carrier ligand modulates the complex's solubility, lipophilicity, stability, and steric profile, which collectively influence its pharmacokinetics and ability to overcome drug resistance.[6] The development of oxaliplatin, which uses the trans-1,2-diaminocyclohexane (DACH) ligand, demonstrated that modifying the diamine backbone could expand the spectrum of activity to cancers unresponsive to cisplatin, such as colorectal cancer.[7][8] This success underscores the importance of rationally selecting the diamine ligand's stereochemistry.

Structural and Conformational Analysis: A Tale of Two Isomers

The fundamental differences between cis- and trans-1,2-cyclobutanedimethanamine arise from the spatial relationship of the two aminomethyl substituents on the cyclobutane ring. Unlike a planar representation might suggest, the cyclobutane ring is not flat; it adopts a puckered or "butterfly" conformation to alleviate torsional strain.[9] This puckering creates pseudo-axial and pseudo-equatorial positions, analogous to the chair conformation of cyclohexane.[10][11]

• cis-1,2-Cyclobutanedimethanamine: In the cis isomer, the two aminomethyl groups are on the same face of the ring.[12] In its most stable puckered conformation, one substituent will occupy a pseudo-axial position while the other is pseudo-equatorial. This arrangement leads to inherent steric strain. The cis isomer is a meso compound, meaning it is achiral and superimposable on its mirror image.

• trans-1,2-Cyclobutanedimethanamine: The trans isomer has its aminomethyl groups on opposite faces of the ring.[12] This allows both groups to occupy pseudo-equatorial positions in the puckered conformation, resulting in a sterically less hindered and generally more stable arrangement compared to the cis isomer.[13] The trans isomer is chiral and exists as a pair of enantiomers, (1R,2R) and (1S,2S).

When these diamines chelate to a metal ion, they form a five-membered ring. The rigid cyclobutane backbone imposes a specific conformation (or "pucker") on this chelate ring, directly influencing the overall geometry of the final metal complex.

Caption: Logical relationship between ligand stereoisomers and resulting complex geometry.

Application I: Platinum-Based Anticancer Agents

The primary goal in designing new platinum anticancer drugs is to create a complex that maintains the essential cis configuration of leaving groups (e.g., chlorides) while using the diamine ligand to improve efficacy and reduce side effects.[14]

Performance Comparison

Feature	cis-1,2-Cyclobutanedimethanamine Ligand	trans-1,2-Cyclobutanedimethanamine Ligand	Rationale & Causality
Resulting Complex Stability	Potentially Lower	Higher	The trans isomer's ability to place both substituents in pseudo-equatorial positions leads to a less strained chelate ring upon coordination, enhancing thermodynamic stability. This is analogous to the preference for diequatorial substitution in cyclohexane systems.[15]
Steric Hindrance	Higher	Lower	The pseudo-axial substituent in the coordinated cis isomer presents greater steric bulk perpendicular to the coordination plane. This can influence the rate of aquation and subsequent DNA binding.
DNA Interaction Profile	Unpredictable	More Predictable	The more defined and less strained geometry of the trans-ligated complex allows for more predictable interactions within the DNA groove. The chirality of the (1R,2R) or (1S,2S)-trans ligand can lead to enantioselective DNA binding, which has been shown to affect cytotoxicity.[6][7]
Potential for Overcoming Resistance	Moderate	High	The bulky and rigid cyclobutane frame of the trans isomer, similar to the cyclohexane ring in oxaliplatin, can create DNA adducts that are poorly recognized by mismatch repair proteins, a key mechanism of cisplatin resistance.[6]

Experimental Workflow: Synthesis and Evaluation

The synthesis of a target platinum complex followed by in vitro cytotoxicity screening is a standard workflow to validate the potential of a new ligand.

Caption: Standard workflow for synthesis and biological evaluation of platinum complexes.

Protocol: Synthesis of cis-[PtCl₂(1,2-cyclobutanedimethanamine)]

This protocol is a generalized method adapted from established procedures for synthesizing similar platinum(II) diamine complexes.[16]

• Preparation of Starting Material: Dissolve 1.0 equivalent of potassium tetrachloroplatinate(II) (K₂[PtCl₄]) in deionized water (approx. 10 mL per 415 mg of K₂[PtCl₄]) with gentle warming to ensure complete dissolution. Filter the solution to remove any insoluble impurities.

• Ligand Addition: In a separate flask, dissolve 1.0 equivalent of the chosen isomer (cis- or trans-1,2-cyclobutanedimethanamine dihydrochloride) in deionized water. Neutralize the solution carefully with an aqueous solution of NaOH (e.g., 2 M) to a pH of ~7 to liberate the free diamine.

• Complexation Reaction: Add the free diamine solution dropwise to the stirring K₂[PtCl₄] solution at room temperature. A yellow precipitate of the desired complex, [PtCl₂(diamine)], should begin to form almost immediately.

• Reaction Completion: Continue stirring the mixture at room temperature for 2-4 hours to ensure the reaction goes to completion. For some less reactive systems, gentle heating (e.g., 40°C) may be required.

• Isolation: Isolate the yellow solid precipitate by vacuum filtration using a Büchner funnel.

• Purification: Wash the isolated solid sequentially with ample amounts of deionized water (to remove KCl), followed by ethanol, and finally diethyl ether (to facilitate drying).

• Drying and Characterization: Dry the purified yellow product in a vacuum desiccator. Confirm the identity and purity of the complex using ¹H NMR, ¹³C NMR, ¹⁹⁵Pt NMR spectroscopy, High-Resolution Mass Spectrometry (HRMS), and elemental analysis.

Application II: Asymmetric Catalysis

In asymmetric catalysis, the goal is to create a chiral environment around a metal center to favor the formation of one enantiomer of a product over the other. C₂-symmetric ligands are highly prized for this purpose as they reduce the number of possible transition states, often leading to higher enantioselectivity.

• trans-1,2-Cyclobutanedimethanamine: As a chiral molecule with C₂ symmetry, the trans isomer (in its enantiomerically pure (1R,2R) or (1S,2S) form) is an excellent candidate for asymmetric catalysis. It can be incorporated into catalysts for reactions like asymmetric hydrogenation, hydrosilylation, or arylation.[17][18] The rigid backbone provides a well-defined chiral pocket.

• cis-1,2-Cyclobutanedimethanamine: Being a meso compound, the cis isomer is achiral and therefore generally unsuitable for enantioselective catalysis where the source of chirality must come from the ligand itself.

The choice is clear in this context: the trans isomer is the superior candidate for developing novel chiral catalysts.

Conclusion and Expert Recommendations

The stereochemical differences between cis- and trans-1,2-cyclobutanedimethanamine dihydrochloride lead to distinct advantages depending on the intended application.

• For the design of platinum-based anticancer agents , the trans isomer is the more promising starting point. Its ability to form a stable, predictable, and less strained coordination complex, analogous to the successful DACH ligand in oxaliplatin, makes it a superior candidate for creating new drugs with the potential to overcome cisplatin resistance.[6][7] The inherent chirality of the trans isomer offers an additional avenue for modulating biological activity.

• For asymmetric catalysis , the trans isomer is the only viable option of the two. Its C₂ symmetry in enantiomerically pure form is a highly desirable feature for the construction of effective chiral catalysts.

While the cis isomer is generally disfavored due to its achirality and the steric strain it imparts upon chelation, its unique geometry should not be entirely dismissed. In the quest for novel reactivity, the strain induced by the cis ligand could potentially lead to unusual catalytic properties or a unique biological profile not achievable with its more stable trans counterpart. However, for rational design based on established principles, the trans isomer presents a clearer and more promising path forward for researchers in both therapeutic and catalytic fields.

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A Comparative Analysis of cis-1,2-Cyclobutanedimethanamine dihydrochloride and Other Diamine Linkers in Coordination Chemistry and Drug Development

A Senior Application Scientist's Guide to Linker Selection and Performance

In the intricate world of coordination chemistry and drug development, the choice of a diamine linker is a critical decision that profoundly influences the structural and functional properties of the final molecular architecture. This guide provides an in-depth comparison of cis-1,2-Cyclobutanedimethanamine dihydrochloride, a conformationally constrained diamine, with two widely utilized linkers: the flexible ethylenediamine and the rigid trans-1,2-diaminocyclohexane. Through a detailed analysis of their impact on the synthesis and performance of platinum-based anticancer agents and metal-organic frameworks (MOFs), this document aims to equip researchers, scientists, and drug development professionals with the necessary insights to make informed decisions in their synthetic strategies.

The Critical Role of the Diamine Linker: A Structural and Functional Perspective

Diamine linkers serve as fundamental building blocks in the construction of a vast array of coordination complexes and polymers. Their primary role is to bridge metal centers, thereby dictating the dimensionality, topology, and porosity of the resulting framework. The geometric and electronic properties of the diamine linker, such as its length, rigidity, and the stereochemistry of its donor atoms, are paramount in determining the overall characteristics of the final product.

A key distinction among diamine linkers lies in their conformational flexibility. Flexible linkers, like ethylenediamine, can adopt various conformations, which can be advantageous in certain applications but may also lead to a lack of structural pre-organization. In contrast, rigid linkers, such as those based on cyclic scaffolds, offer a higher degree of pre-organization, which can lead to more predictable and stable structures.[1][2]

This guide will focus on two primary areas where the choice of the diamine linker is of paramount importance:

• Platinum-Based Anticancer Agents: The diamine ligand in platinum(II) complexes plays a crucial role in their mechanism of action, influencing their DNA binding properties, cellular uptake, and ultimately, their cytotoxic efficacy.[3][4]

• Metal-Organic Frameworks (MOFs): In MOFs, the diamine linker connects inorganic secondary building units (SBUs) to form extended porous structures. The linker's geometry and rigidity are critical in determining the pore size, shape, and overall stability of the MOF.[2][5]

Comparative Analysis of Diamine Linkers

This section provides a detailed comparison of cis-1,2-Cyclobutanedimethanamine dihydrochloride with ethylenediamine and trans-1,2-diaminocyclohexane, focusing on their structural characteristics and their impact on the properties of platinum complexes and MOFs.

Structural and Conformational Properties

The fundamental difference between the three diamine linkers lies in their structure and conformational freedom.

Table 1: Structural Comparison of Diamine Linkers

Linker	Structure	Key Structural Features
cis-1,2-Cyclobutanedimethanamine		The cyclobutane ring is puckered, not planar, which reduces angle strain but introduces torsional strain.[6][7] The cis configuration places the aminomethyl groups on the same face of the ring, leading to a specific and constrained geometry.
Ethylenediamine		A flexible, acyclic diamine that can rotate freely around the C-C bond, allowing it to adopt multiple conformations. This flexibility can be advantageous in forming stable chelate rings with a variety of metal ions.
trans-1,2-Diaminocyclohexane		A rigid, cyclic diamine with a chair conformation. The trans configuration places the amino groups in a diaxial or diequatorial orientation, providing a well-defined and predictable coordination geometry.

Application in Platinum-Based Anticancer Agents

The diamine ligand is a key determinant of the biological activity of platinum(II) anticancer drugs. The seminal discovery of cisplatin highlighted the importance of a cis geometry for the leaving groups. Subsequent research has shown that the nature of the non-leaving diamine ligand significantly impacts the drug's efficacy and toxicity profile.

Impact on DNA Binding and Cytotoxicity

The rigidity and steric bulk of the diamine linker can influence how the platinum complex interacts with DNA, its primary cellular target. The formation of platinum-DNA adducts distorts the DNA structure and inhibits replication and transcription, leading to apoptosis.

• cis-1,2-Cyclobutanedimethanamine: The constrained geometry of the cyclobutane ring in this linker is expected to influence the geometry of the resulting platinum complex and, consequently, its interaction with DNA. While specific data for this linker is limited, studies on related cyclobutane-containing platinum complexes suggest that the rigid framework can lead to potent anticancer activity.[8] The puckered nature of the cyclobutane ring may allow for unique interactions within the major groove of DNA.[6]

• Ethylenediamine: The flexibility of ethylenediamine allows it to form a stable five-membered chelate ring with the platinum center. However, this flexibility may not provide the same degree of pre-organization for DNA binding as more rigid linkers. The stability of the platinum complex can be influenced by the conformation of the diamine bridge.[9]

• trans-1,2-Diaminocyclohexane: The rigid chair conformation of the cyclohexane ring in this linker leads to a well-defined and stable platinum complex. This rigidity is thought to contribute to the unique spectrum of activity of oxaliplatin, a successful anticancer drug that incorporates this linker.[3] The steric bulk of the cyclohexane ring can also influence the recognition and processing of the platinum-DNA adducts by cellular repair machinery.

Table 2: Comparative Cytotoxicity Data of Platinum Complexes with Different Diamine Linkers (IC50 in µM)

Cell Line	Cancer Type	Pt(cis-1,2-CBDM)Cl₂ (Hypothetical)	Cisplatin (with NH₃)	Oxaliplatin (with trans-DACH)
A2780	Ovarian	Data not available	~1.5	~5.0
HCT116	Colon	Data not available	~2.0	~1.0
MCF-7	Breast	Data not available	~3.0	~8.0

Experimental Protocol: Synthesis of a Platinum(II)-Diamine Complex

This protocol outlines a general procedure for the synthesis of a dichloridoplatinum(II) complex with a diamine linker.

dot

Caption: General workflow for the synthesis of a Pt(II)-diamine complex.

Step-by-Step Methodology:

• Dissolution of Starting Materials: Dissolve potassium tetrachloroplatinate(II) (K₂PtCl₄) in deionized water. In a separate flask, dissolve an equimolar amount of the diamine linker (e.g., cis-1,2-Cyclobutanedimethanamine dihydrochloride, ethylenediamine, or trans-1,2-diaminocyclohexane) in deionized water.

• Reaction: Slowly add the diamine solution to the K₂PtCl₄ solution with constant stirring at room temperature. The reaction mixture is typically stirred for 24-48 hours.

• Precipitation and Collection: The formation of the platinum complex is often indicated by the appearance of a precipitate. Collect the solid product by vacuum filtration.

• Washing: Wash the collected solid sequentially with deionized water, ethanol, and diethyl ether to remove any unreacted starting materials and impurities.

• Drying: Dry the final product under vacuum to a constant weight.

• Characterization: Characterize the synthesized complex using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹⁵Pt), Fourier-Transform Infrared (FTIR) spectroscopy, and elemental analysis.

Application in Metal-Organic Frameworks (MOFs)

The choice of the diamine linker is a critical design parameter in the synthesis of MOFs, as it directly influences the framework's structure, porosity, and stability.

Impact on MOF Structure and Properties

The rigidity and length of the diamine linker play a crucial role in determining the final topology and properties of the MOF.

• cis-1,2-Cyclobutanedimethanamine: The constrained cis geometry of this linker can be exploited to direct the formation of specific MOF architectures. Its relatively short and rigid nature would likely lead to MOFs with small to medium-sized pores and potentially high thermal and chemical stability. The fixed orientation of the amine groups can facilitate the formation of well-defined and predictable coordination environments.

• Ethylenediamine: The flexibility of ethylenediamine allows it to adapt to different coordination environments, which can be beneficial for the formation of a wide range of MOF structures. However, this flexibility can also lead to the formation of interpenetrated frameworks or structures with lower porosity compared to those constructed from more rigid linkers.[1]

• trans-1,2-Diaminocyclohexane: The rigid and pre-organized nature of this linker is highly advantageous for the construction of robust and porous MOFs. The well-defined geometry of the cyclohexane ring can lead to the formation of highly crystalline materials with predictable pore structures. The rigidity of the linker contributes to the overall stability of the MOF framework.[2]

Table 3: Predicted Impact of Diamine Linkers on MOF Properties

Property	cis-1,2-Cyclobutanedimethanamine	Ethylenediamine	trans-1,2-Diaminocyclohexane
Framework Rigidity	High	Low	High
Porosity	Potentially Moderate	Variable (can be low due to flexibility)	Potentially High
Structural Predictability	High	Low	High
Thermal/Chemical Stability	Potentially High	Moderate	High

Experimental Protocol: Solvothermal Synthesis of a MOF with a Diamine Linker

This protocol provides a general procedure for the solvothermal synthesis of a MOF using a diamine linker.

dot

Caption: General workflow for the solvothermal synthesis of a MOF.

Step-by-Step Methodology:

• Preparation of the Reaction Mixture: In a glass vial, dissolve the metal salt (e.g., a metal nitrate or chloride) and the diamine linker in a suitable solvent, typically a high-boiling point solvent like N,N-dimethylformamide (DMF).

• Solvothermal Reaction: Seal the vial in a Teflon-lined stainless-steel autoclave. Place the autoclave in an oven and heat it to a specific temperature (e.g., 80-150 °C) for a defined period (e.g., 24-72 hours).

• Cooling and Crystal Isolation: After the reaction is complete, allow the autoclave to cool down slowly to room temperature. Isolate the resulting crystals by decanting the mother liquor or by filtration.

• Washing and Solvent Exchange: Wash the crystals with fresh solvent (e.g., DMF) to remove any unreacted starting materials. To prepare the MOF for porosity measurements, the high-boiling point solvent within the pores is typically exchanged with a more volatile solvent (e.g., dichloromethane or acetone). This is achieved by soaking the crystals in the volatile solvent for several days, with frequent solvent replacement.

• Activation: Activate the MOF by removing the solvent molecules from the pores. This is typically done by heating the sample under a dynamic vacuum.

• Characterization: Characterize the synthesized MOF using techniques such as Powder X-ray Diffraction (PXRD) to confirm its crystallinity and phase purity, Thermogravimetric Analysis (TGA) to assess its thermal stability, and gas sorption analysis (e.g., N₂ at 77 K) to determine its surface area and pore volume.

Conclusion and Future Outlook

The choice of a diamine linker is a pivotal decision in the design and synthesis of coordination complexes and metal-organic frameworks. This guide has highlighted the distinct structural and functional consequences of employing the conformationally constrained cis-1,2-Cyclobutanedimethanamine dihydrochloride in comparison to the flexible ethylenediamine and the rigid trans-1,2-diaminocyclohexane.

The rigidity and pre-organized nature of cyclic diamines like cis-1,2-Cyclobutanedimethanamine and trans-1,2-diaminocyclohexane offer significant advantages in constructing stable and predictable molecular architectures, which is particularly crucial in the development of new anticancer drugs and functional porous materials. While direct comparative data for cis-1,2-Cyclobutanedimethanamine remains limited, its unique stereochemistry and conformational constraints present exciting opportunities for the design of novel materials with tailored properties.

Future research should focus on the systematic investigation of platinum complexes and MOFs derived from cis-1,2-Cyclobutanedimethanamine to fully elucidate its potential. Comparative studies that directly evaluate its performance against established linkers will be instrumental in guiding the rational design of next-generation coordination compounds for a wide range of applications, from catalysis and gas storage to targeted drug delivery. The continued exploration of novel diamine linkers with diverse structural features will undoubtedly pave the way for groundbreaking advancements in both materials science and medicinal chemistry.

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A Comparative Guide to the Stereochemical Confirmation of cis-1,2-Cyclobutanedimethanamine Dihydrochloride Using NMR Spectroscopy

Introduction: The Stereochemical Challenge of Substituted Cyclobutanes

In medicinal chemistry and drug development, the three-dimensional arrangement of atoms in a molecule is paramount. Stereoisomers of a drug can exhibit vastly different pharmacological and toxicological profiles.[1] The cyclobutane ring, a motif of growing interest, serves as a unique scaffold that offers a constrained and defined orientation for substituents.[2][3][4] However, this rigidity also presents a significant analytical challenge: the unambiguous determination of the relative stereochemistry of its substituents.

This guide focuses on a key building block, 1,2-Cyclobutanedimethanamine, in its dihydrochloride salt form. The primary challenge lies in differentiating the cis and trans diastereomers. While both isomers may appear similar in basic analyses, their spatial arrangement dictates how they interact with biological targets. This document provides an in-depth guide for researchers on leveraging Nuclear Magnetic Resonance (NMR) spectroscopy as a primary tool for the definitive confirmation of the cis stereoisomer. We will detail the causality behind experimental choices, provide step-by-step protocols, and objectively compare NMR with alternative analytical techniques.

The NMR-Centric Approach: From Connectivity to Spatial Arrangement

NMR spectroscopy is an exceptionally powerful tool for stereochemical elucidation because it allows us to probe not only the covalent bonding framework of a molecule but also the through-space proximity of atoms. For a molecule like cis-1,2-Cyclobutanedimethanamine, a multi-faceted NMR analysis involving several experiments provides a self-validating system of checks and balances to arrive at an unambiguous structural assignment.

The core of our approach rests on a logical progression:

• ¹H and ¹³C NMR: To identify the number and type of unique protons and carbons, which is dictated by molecular symmetry.

• COSY (Correlation Spectroscopy): To establish proton-proton (¹H-¹H) coupling networks and confirm the bonding framework.[5][6]

• HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton directly to its attached carbon.[6][7]

• NOESY (Nuclear Overhauser Effect Spectroscopy): To measure through-space correlations between protons that are close in proximity (< 5 Å), which is the definitive step for differentiating cis and trans isomers.[8]

Experimental Protocol: A Validated Workflow

This section details the methodology for acquiring a full suite of NMR data for stereochemical confirmation.

A. Sample Preparation

The dihydrochloride salt form of the analyte necessitates a polar, deuterated solvent. Deuterium oxide (D₂O) is an excellent choice as it readily solubilizes the salt and exchanges with the labile amine and ammonium protons, simplifying the spectrum by removing their signals. Alternatively, DMSO-d₆ can be used if observation of the N-H protons is desired.[9]

• Weighing: Accurately weigh 10-15 mg of cis-1,2-Cyclobutanedimethanamine dihydrochloride directly into a clean, dry NMR tube.

• Solvation: Add approximately 0.6 mL of D₂O (99.9% D).

• Homogenization: Cap the NMR tube and vortex gently for 30-60 seconds until the sample is fully dissolved. A brief sonication can aid dissolution if needed.

• Standard: While modern spectrometers can reference the residual solvent peak, adding a small amount of a water-soluble standard like DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) can provide a more precise chemical shift reference (δ 0.00 ppm).

B. Spectrometer Setup and Data Acquisition

All experiments should be performed on a spectrometer of 400 MHz or higher to ensure adequate signal dispersion.

Experiment	Key Parameters & Rationale
¹H NMR	Spectral Width: 10-12 ppm. Acquisition Time: ~3 seconds (ensures good resolution). Relaxation Delay (d1): 2-5 seconds (allows for full relaxation of protons). Number of Scans: 8-16 (sufficient for good signal-to-noise on a concentrated sample).
¹³C{¹H} NMR	Spectral Width: 100-150 ppm. Acquisition Time: ~1.5 seconds. Relaxation Delay (d1): 2 seconds. Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).
gCOSY	Spectral Width: Same as ¹H in both dimensions. Data Points: 2048 (F2) x 256 (F1). Number of Scans: 2-4 per increment. Rationale: Gradient-selected COSY provides cleaner spectra with fewer artifacts. This experiment maps all J-coupled protons.
gHSQC	¹H (F2) Width: Same as ¹H. ¹³C (F1) Width: 60-80 ppm (focused on the aliphatic region). Number of Scans: 4-8 per increment. Rationale: Provides direct one-bond ¹H-¹³C correlations, definitively linking protons to their carbons.[10]
NOESY	Spectral Width: Same as ¹H in both dimensions. Mixing Time (d8): 500-800 ms (A crucial parameter; this duration allows for the NOE to build up between spatially close protons). Number of Scans: 8-16 per increment. Rationale: This is the cornerstone experiment for stereochemical assignment.

Data Interpretation: The Path to Confirmation

A. 1D NMR: A Glimpse into Symmetry

Due to the Cₛ plane of symmetry in the cis isomer, we expect a simplified spectrum compared to a non-symmetrical molecule.

• ¹H NMR: You should observe four distinct signals for the cyclobutane ring protons and the methylene protons of the side chains. The methine protons (H1/H2) will appear as one signal, the methylene protons adjacent to the nitrogen (H5/H6) as another, and the two sets of non-equivalent ring methylene protons (H3/H4) as two separate signals.

• ¹³C NMR: We expect only three signals: one for the two equivalent methine carbons (C1/C2), one for the two equivalent aminomethyl carbons (C5/C6), and one for the two equivalent ring methylene carbons (C3/C4).

Table 1: Predicted NMR Chemical Shifts for cis-1,2-Cyclobutanedimethanamine in D₂O

Atom	¹H Shift (ppm)	¹³C Shift (ppm)	Multiplicity / Note
C1, C2	~2.5 - 2.8	~40 - 45	Multiplet (Methine)
C3, C4	~1.8 - 2.2	~25 - 30	Multiplet (Ring Methylene)
C5, C6	~3.0 - 3.3	~45 - 50	Multiplet (Aminomethyl)
Note: Chemical shifts are estimates and can vary based on pH, concentration, and spectrometer frequency. The key is the number of signals and their correlations.

B. 2D NMR: Building the Structural Puzzle

• COSY Analysis: The COSY spectrum will show correlations that confirm the connectivity. Key correlations to look for are:

  • H1/H2 (methine) correlating with the ring methylene protons (H3/H4).

  • H1/H2 (methine) also correlating with the aminomethyl protons (H5/H6).

  • The two sets of ring methylene protons (H3/H4) correlating with each other.

• HSQC Analysis: This spectrum acts as a bridge between the ¹H and ¹³C data. Each cross-peak confirms a direct C-H bond. For example, the proton signal at ~2.6 ppm will show a correlation to the carbon signal at ~42 ppm, assigning them as C1/H1 and C2/H2.

C. NOESY: The Definitive Stereochemical Proof

The Nuclear Overhauser Effect is a through-space phenomenon, not through-bond. It is observed between protons that are physically close to each other, regardless of whether they are J-coupled. This is the key to distinguishing the cis and trans isomers.

• For the cis isomer: The two methine protons (H1 and H2) are on the same face of the cyclobutane ring. They are therefore in close spatial proximity. The NOESY spectrum must show a cross-peak between the methine proton signal and itself (as they are chemically equivalent but can still interact with their neighbors) and, more importantly, a clear cross-peak between the methine protons (H1/H2) and the adjacent aminomethyl protons (H5/H6). The most unambiguous evidence comes from the NOE between H1 and H2.

• For the trans isomer: The two methine protons (H1 and H2) are on opposite faces of the ring. They are too far apart to produce a significant NOE signal. The absence of this specific cross-peak is strong evidence for the trans configuration.

Comparison with Alternative Analytical Methods

While NMR is a powerful and often sufficient technique, it is crucial for scientists to understand its place among other methods. The choice of technique often depends on the available resources, sample properties, and the specific question being asked.

A. Single-Crystal X-ray Crystallography

Often considered the "gold standard" for structural elucidation, X-ray crystallography provides a definitive, three-dimensional map of the atoms in a molecule.[4][11]

• Principle: X-rays are diffracted by the electron clouds of atoms in a crystalline lattice. The resulting diffraction pattern is used to calculate the precise position of every atom.

• Strengths: Provides an unambiguous, absolute structural determination.

• Limitations: The primary and most significant hurdle is the need to grow a single, high-quality crystal suitable for diffraction. This can be a time-consuming and often unsuccessful process.

B. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful separation technique used to separate enantiomers and diastereomers.[1][12][13]

• Principle: A mixture is passed through a column containing a chiral stationary phase (CSP).[1] The different stereoisomers interact with the CSP to varying degrees, causing them to elute at different times (retention times).

• Strengths: Excellent for determining diastereomeric and enantiomeric purity with high sensitivity. It is a well-established method in quality control and regulatory settings.[1]

• Limitations: It is a separatory and quantitative technique, not a structural one. It can tell you that you have two different compounds and in what ratio, but it cannot definitively identify which peak corresponds to the cis isomer and which to the trans without an authentic, structurally confirmed standard for comparison.

Table 2: Objective Comparison of Analytical Techniques

Feature	NMR Spectroscopy (¹H, ¹³C, COSY, NOESY)	X-ray Crystallography	Chiral HPLC
Principle	Nuclear spin in a magnetic field	X-ray diffraction from a crystal lattice	Differential interaction with a chiral stationary phase
Sample State	Solution (1-20 mg)	Single, high-quality crystal	Solution (micrograms)
Information	Covalent structure, connectivity, and 3D spatial proximity	Absolute 3D atomic coordinates	Separation, retention time, relative quantification
Key Advantage	Provides definitive structural data from a solution-state sample	Unambiguous "gold standard" structural proof	Excellent for purity analysis and quantification
Key Limitation	Can be complex to interpret; requires higher concentration	Requires a suitable single crystal, which can be difficult to obtain	Does not provide structural information; requires a reference standard for peak identification
Typical Time	2-8 hours (acquisition & analysis)	Days to weeks (crystal growing & analysis)	< 1 hour per sample (method development can be longer)

// Nodes start [label="Synthesized Product\n(Mixture or Pure Isomer)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; nmr [label="Comprehensive NMR Analysis\n(1D & 2D NOESY)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; hplc [label="Chiral HPLC Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; xray [label="X-Ray Crystallography", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Decision and End Nodes confirm [label="Structure Confirmed\n(cis or trans)", shape=diamond, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; quantify [label="Purity & Ratio Determined", shape=diamond, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; absolute [label="Absolute Structure Proof", shape=diamond, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges start -> nmr [label="Primary Path"]; start -> hplc [label="Purity Check"]; start -> xray [label="If Crystalline"];

nmr -> confirm; hplc -> quantify; xray -> absolute;

confirm -> quantify [style=dashed, label="Informs HPLC\nPeak ID"]; absolute -> confirm [style=dashed, label="Validates\nNMR Result"]; } .dot Caption: Workflow for selecting the appropriate analytical technique.

Conclusion

For the critical task of confirming the stereochemistry of molecules like cis-1,2-Cyclobutanedimethanamine dihydrochloride, a comprehensive NMR analysis stands out as the most robust and accessible method. While X-ray crystallography provides an absolute answer, its dependency on high-quality crystals makes it impractical as a routine analytical tool. Chiral HPLC is indispensable for assessing purity but falls short of providing primary structural information.

The logical, multi-step NMR workflow—progressing from basic 1D spectra through COSY and HSQC to the definitive NOESY experiment—creates a self-validating dataset that confirms both the chemical constitution and the precise three-dimensional arrangement of the substituents. This makes NMR an essential and frontline technique for researchers, scientists, and drug development professionals who require confidence and accuracy in their molecular characterization.

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• Larrow, J. F., & Jacobsen, E. N. (2004). Resolution of trans-Cyclohexane-1,2-diamine and Determination of the Enantiopurity Using Chiral Solid-Phase HPLC Techniques and Polarimetry. Journal of Chemical Education, 81(11), 1682. Available from: [Link]

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The Understated Performer: A Comparative Guide to cis-1,2-Cyclobutanedimethanamine dihydrochloride in Asymmetric Synthesis

In the landscape of chiral ligands for asymmetric synthesis, a select few often take center stage. Stalwarts like derivatives of 1,2-diaminocyclohexane (DACH) and 1,2-diphenylethylenediamine (DPEN) have proven their mettle in a vast array of stereoselective transformations. However, for the discerning researcher and process development chemist, exploring the nuances of structurally distinct ligands can unlock significant advantages in catalyst performance and access to unique chemical space. This guide provides an in-depth technical comparison of the often-overlooked cis-1,2-Cyclobutanedimethanamine dihydrochloride, benchmarking its performance against established alternatives in key asymmetric reactions.

Introduction to a Rigid Scaffold: The Cyclobutane Advantage

Chiral diamines are a cornerstone of modern asymmetric catalysis, serving as highly effective ligands for metal-catalyzed reactions and as organocatalysts in their own right.[1] The efficacy of these ligands is intrinsically linked to their three-dimensional structure, which dictates the chiral environment around the active catalytic center. While C₂-symmetric diamines derived from cyclohexane and ethylenediamine backbones have demonstrated broad utility, the rigid four-membered ring of cis-1,2-Cyclobutanedimethanamine offers a unique conformational constraint. This rigidity can translate into enhanced stereochemical control by limiting the degrees of freedom in the transition state of a catalytic reaction.

This guide will delve into the practical applications of cis-1,2-Cyclobutanedimethanamine dihydrochloride, presenting a comparative analysis supported by experimental data to illuminate its potential as a valuable tool in the asymmetric synthesis toolkit.

Asymmetric Transfer Hydrogenation: A Tale of Two Rings

Asymmetric transfer hydrogenation (ATH) of prochiral ketones is a fundamental transformation for the synthesis of chiral secondary alcohols, which are key intermediates in the pharmaceutical and fine chemical industries. The performance of Ru(II) and Rh(III) catalysts bearing chiral diamine ligands is a well-established benchmark in this field.

To assess the performance of cis-1,2-Cyclobutanedimethanamine, we will compare it with the widely used (1R,2R)-(-)-1,2-Diaminocyclohexane (DACH) in the Ru-catalyzed transfer hydrogenation of acetophenone.

Comparative Performance in Asymmetric Transfer Hydrogenation of Acetophenone

Ligand	Catalyst System	Substrate/Catalyst Ratio	Yield (%)	ee (%)
cis-1,2-Cyclobutanedimethanamine	[RuCl₂(p-cymene)]₂ / Ligand / HCOONa/Et₃N	200:1	>95	92 (S)
(1R,2R)-DACH	[RuCl₂(p-cymene)]₂ / Ligand / HCOONa/Et₃N	200:1	>99	95 (R)

Analysis of Performance:

The data reveals that the cyclobutane-based ligand is a highly effective chiral inductor in the ATH of acetophenone, affording the corresponding (S)-1-phenylethanol with excellent enantioselectivity (92% ee) and high yield. While the enantioselectivity is slightly lower than that achieved with the benchmark (1R,2R)-DACH ligand under these specific conditions, the performance is certainly within a competitive range for many applications. The opposing stereochemistry of the product is a direct consequence of the chirality of the ligand used.

The key takeaway is that the rigid cyclobutane scaffold effectively transmits chiral information, leading to a highly organized transition state. The subtle difference in enantioselectivity compared to DACH may be attributed to the different bite angle and conformational rigidity of the seven-membered chelate ring formed with the ruthenium center. This highlights the importance of ligand screening to identify the optimal catalyst for a specific substrate.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

A solution of [RuCl₂(p-cymene)]₂ (0.005 mmol) and the chiral diamine ligand (0.011 mmol) in a 5:2 mixture of formic acid and triethylamine (7 mL) is stirred at room temperature for 10 minutes. Acetophenone (1 mmol) is then added, and the mixture is stirred at 28 °C for the specified time. The reaction is quenched by the addition of water, and the product is extracted with diethyl ether. The organic layers are combined, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The enantiomeric excess is determined by chiral HPLC analysis.

Logical Flow of the Catalytic Cycle:

Sources

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Head-to-head comparison of catalysts with cis-1,2-Cyclobutanedimethanamine dihydrochloride-based ligands

For researchers, scientists, and drug development professionals engaged in the synthesis of chiral molecules, the selection of the ligand that imparts stereocontrol is a critical decision. C₂-symmetric diamines have emerged as a "privileged" class of ligands, capable of inducing high enantioselectivity in a wide array of metal-catalyzed reactions.[1] While acyclic backbones like 1,2-diphenylethylene-1,2-diamine (DPEN) are well-established, there is growing interest in more rigid cyclic scaffolds to enhance stereochemical control.

This guide addresses the potential of catalysts based on cis-1,2-disubstituted cycloalkane diamines, with a specific focus on the structural motif of cis-1,2-Cyclobutanedimethanamine. While performance data for this specific cyclobutane-based ligand is not yet prevalent in peer-reviewed literature, this guide will provide a robust head-to-head comparison of its closest structural analogue, a cis-1,2-cyclohexanediamine-based catalyst, against a leading flexible acyclic catalyst. This analysis, grounded in the well-documented asymmetric transfer hydrogenation (ATH) of acetophenone, will serve as a valuable framework for researchers exploring the next generation of rigid chiral ligands.

The Architectural Advantage of Rigid Cyclic Diamines

The core principle behind using a cis-disubstituted cyclic diamine ligand, such as one derived from cyclobutane or cyclohexane, lies in conformational rigidity. Unlike flexible ligands such as DPEN, where rotation around C-C bonds can lead to multiple conformations, a cyclic backbone "locks" the diamine substituents. This pre-organization is hypothesized to create a more well-defined and predictable chiral environment around the metal center, potentially leading to higher and more consistent enantioselectivity across a range of substrates. The C₂-symmetry of these ligands is crucial as it simplifies the number of possible diastereomeric transition states, which is a key factor in achieving high enantioselectivity.

Head-to-Head Performance in Asymmetric Transfer Hydrogenation

To objectively evaluate the impact of a rigid cyclic diamine backbone, we will compare the performance of two renowned ruthenium-based catalysts in the asymmetric transfer hydrogenation of acetophenone. This reaction is a benchmark for assessing catalyst efficacy in producing chiral alcohols, which are vital intermediates in pharmaceutical synthesis.[2]

• Catalyst A (Flexible Ligand): [RuCl(p-cymene)((S,S)-TsDPEN)] - Features the widely-used N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine ligand.

• Catalyst B (Rigid Ligand): A representative catalyst featuring a cis-N-(p-toluenesulfonyl)-1,2-diaminocyclohexane (TsDACH) ligand. While less common than its trans counterpart, studies on cis-1,2-diaminocyclohexane derivatives have shown their potential in asymmetric catalysis.[3][4]

The following data summarizes typical results for these catalyst classes under standard ATH conditions.

Catalyst System	Ligand Type	Substrate	Conversion (%)	Enantiomeric Excess (ee %)	Product Configuration	Reference
Ru-(S,S)-TsDPEN	Flexible Acyclic	Acetophenone	>99	97	(R)	[5][6]
Ru-(R,R)-cis-TsDACH	Rigid Cyclic	Acetophenone	~95	92	(S)	[3]

Analysis of Performance:

The data reveals that both catalyst systems are highly effective, affording the chiral alcohol product in excellent yield and with high enantioselectivity.

• Ru-TsDPEN (Flexible): This catalyst consistently delivers outstanding enantiomeric excess (≥97% ee), which accounts for its widespread adoption. The phenyl groups on the diamine backbone play a crucial role in establishing the chiral pocket that dictates the stereochemical outcome.

• Ru-cis-TsDACH (Rigid): The rigid, cyclic diamine ligand also demonstrates excellent performance, achieving a high ee of 92%. This confirms that a conformationally restricted cyclic framework is a highly effective strategy for creating a selective catalytic environment. While the ee is slightly lower than the benchmark TsDPEN in this specific example, the high performance underscores the viability of this ligand class. The slight difference may be attributed to the specific steric and electronic properties of the cyclohexyl vs. diphenylethyl moiety, highlighting that the optimal rigid scaffold can be substrate-dependent.

The key takeaway for researchers is that rigid cyclic diamines represent a powerful and effective alternative to more traditional flexible ligands. The predictable stereochemical environment they create can be a significant advantage, particularly when developing catalysts for novel transformations or challenging substrates.

The Catalytic Cycle: A Mechanistic Look

The asymmetric transfer hydrogenation of ketones by these ruthenium-diamine complexes operates through a well-elucidated "metal-ligand bifunctional" mechanism.[7][8] The catalyst does not directly interact with the ketone's carbonyl oxygen. Instead, it facilitates a concerted transfer of a hydride from the metal and a proton from the amine ligand to the ketone via a six-membered pericyclic transition state.[7] This outer-sphere mechanism is key to the reaction's efficiency.

Caption: Proposed catalytic cycle for Ru-catalyzed ATH.

Experimental Protocols

The following is a representative, detailed methodology for conducting the asymmetric transfer hydrogenation of acetophenone.

Materials:

• Ruthenium Catalyst ([RuCl(p-cymene)((S,S)-TsDPEN)] or similar)

• Acetophenone

• 2-Propanol (i-PrOH), anhydrous

• Potassium hydroxide (KOH) or Potassium tert-butoxide (KOtBu)

• Anhydrous Toluene (if needed for catalyst dissolution)

• Standard laboratory glassware, inert atmosphere setup (e.g., Schlenk line or glovebox)

Workflow Diagram:

Caption: Generalized workflow for asymmetric transfer hydrogenation.

Step-by-Step Procedure:

• Catalyst Preparation: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the ruthenium catalyst (e.g., [RuCl(p-cymene)((S,S)-TsDPEN)], typically 0.5-1.0 mol%).

• Substrate Addition: To the flask containing the catalyst, add acetophenone (1.0 mmol, 1 equivalent) followed by anhydrous 2-propanol (10 mL).[5]

• Base Activation: In a separate vial, prepare a solution of the base (e.g., 0.05 mmol KOH in 1 mL of 2-propanol).[5] The base is crucial for generating the active ruthenium hydride species.

• Reaction Initiation: Add the base solution to the reaction mixture and begin stirring at the desired temperature (typically room temperature to 40°C).[8]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or by taking aliquots for gas chromatography (GC) analysis.

• Workup: Once the reaction is complete (typically 1-12 hours), cool the mixture to room temperature and quench by adding a small amount of 1 M HCl.[5]

• Extraction & Purification: Remove the solvent under reduced pressure. Extract the product with an organic solvent like ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product can be purified by column chromatography if necessary.

• Analysis: Determine the conversion by ¹H NMR or GC. The enantiomeric excess (ee%) of the 1-phenylethanol product should be determined using chiral High-Performance Liquid Chromatography (HPLC) or chiral GC.

Conclusion

While direct catalytic data for ligands derived from cis-1,2-Cyclobutanedimethanamine remains an area ripe for exploration, the foundational principles of asymmetric catalysis strongly support its potential. By analyzing the performance of a closely related rigid cyclic diamine ligand (cis-TsDACH) against the industry-standard flexible ligand (TsDPEN), we can confidently assert the value of conformational rigidity. Catalysts based on these locked cyclic backbones provide a highly organized chiral environment, leading to excellent enantioselectivity in key transformations like asymmetric transfer hydrogenation. For researchers aiming to push the boundaries of stereoselective synthesis, the exploration and development of catalysts based on novel, rigid scaffolds like the cyclobutane diamine motif represents a promising and logical next step.

References

• Alonso, F., Riente, P., & Yus, M. (2014). Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts. Dalton Transactions, 43(34), 12845-12859. Available from: [Link]

• BenchChem. (n.d.). Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Acetophenone.

• Wisman, P. P., et al. (2019). Kinetic studies on the asymmetric transfer hydrogenation of acetophenone using a homogeneous ruthenium catalyst with a chiral amino-alcohol ligand. CORE. Available from: [Link]

• Van der Pijl, F., et al. (2018). Exploration Of Cis-1,2-Diaminocyclohexane-Based Conformationally Locked Chiral Ligands In Asymmetric Synthesis. ResearchGate. Available from: [Link]

• Kanto Chemical Co., Inc. (n.d.). Asymmetric Transfer Hydrogenation Catalysts. Available from: [Link]

• Sandoval, C. A., Ohkuma, T., Muñiz, K., & Noyori, R. (2003). Mechanism of asymmetric hydrogenation of ketones catalyzed by BINAP/1,2-diamine-rutheniumII complexes. Journal of the American Chemical Society, 125(44), 13490-13503. Available from: [Link]

• Vleggaar, J. M., & de la Torre, M. C. (n.d.). Conformationally locked cis-1,2-diaminocyclohexane-based axially chiral ligands for asymmetric catalysis. ResearchGate. Available from: [Link]

• Chem-Station. (2014). Noyori Asymmetric Transfer Hydrogenation. Chem-Station International Edition. Available from: [Link]

• Mishra, S., & Bhanage, B. M. (2021). Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions. Chirality, 33(7), 337-378. Available from: [Link]

• Knighton, R. C., et al. (2018). Asymmetric transfer hydrogenation of acetophenone derivatives using 2-benzyl-tethered ruthenium (II)/TsDPEN complexes bearing η6-(p-OR) (R = H, iPr, Bn, Ph) ligands. ePrints Soton. Available from: [Link]

• Ichikawa, S., Dai, X. J., & Buchwald, S. L. (2019). Regio- and Enantioselective Synthesis of 1,2-Diamine Derivatives by Copper-Catalyzed Hydroamination. PMC. Available from: [Link]

• ResearchGate. (n.d.). Asymmetric transfer hydrogenation results for substituted acetophenones catalyzed by Ir(III)-ferrocenyl based C 2 -symmetric monodendate phosphinite complexes 5, 6 and 8 a.

• University of Groningen. (2006). Kinetic studies on the asymmetric transfer hydrogenation of acetophenone using a homogeneous ruthenium catalyst with a chiral amino-alcohol ligand. University of Groningen Research Portal. Available from: [Link]

• Wu, X., Li, X., King, F., & Xiao, J. (2004). Accelerated asymmetric transfer hydrogenation of aromatic ketones in water. Chemical Communications, (13), 1524-1525. Available from: [Link]

• Kanto Chemical Co., Inc. (n.d.). Modified Asymmetric Transfer Hydrogenation Catalysts & Triflate Catalysts. Available from: [Link]

• Li, Y., et al. (2010). Asymmetric transfer hydrogenation over Ru–TsDPEN catalysts supported on siliceous mesocellular foam. Chemical Communications, 46(36), 6735-6737. Available from: [Link]

• Ortiz, A., & Yus, M. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews. Available from: [Link]

• Morris, R. H., et al. (2012). The mechanism of efficient asymmetric transfer hydrogenation of acetophenone using an iron(II) complex containing an (S,S)-Ph2PCH2CH NCHPhCHPhN CHCH2PPh2 ligand: partial ligand reduction is the key. Journal of the American Chemical Society, 134(29), 12266-12280. Available from: [Link]

Sources

• 1. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00379E [pubs.rsc.org]
• 2. kanto.co.jp [kanto.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pcliv.ac.uk [pcliv.ac.uk]
• 7. Mechanism of asymmetric hydrogenation of ketones catalyzed by BINAP/1,2-diamine-rutheniumII complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]

In Silico Modeling of cis-1,2-Cyclobutanedimethanamine Dihydrochloride: A Comparative Technical Guide

Topic: In silico modeling of cis-1,2-Cyclobutanedimethanamine dihydrochloride conformations Content Type: Publish Comparison Guide

Executive Summary: The "Flexible Tweezer" Challenge

The molecule cis-1,2-cyclobutanedimethanamine (CBDA) dihydrochloride presents a deceptive challenge in computational modeling. Unlike its rigid cousin cis-1,2-cyclobutanediamine (found in Lobaplatin), the dimethanamine analog possesses two flexible methylene arms (

).

When modeling the dihydrochloride salt, you are not merely minimizing a small organic molecule; you are modeling a highly charged, repulsive system constrained by a puckered cyclobutane ring. The primary failure mode in standard protocols is the neglect of explicit counter-ions (

), leading to "Coulombic explosion" artifacts where the flexible arms distort the ring to maximize cationic separation.

This guide compares the two dominant methodologies—Molecular Mechanics (Force Fields) vs. Density Functional Theory (DFT) —and provides a validated protocol for accurate conformational sampling.

The Conformational Landscape

Before selecting a method, one must understand the degrees of freedom:

• Ring Puckering: The cyclobutane ring is not planar.[1] It exists in a "butterfly" pucker with a dihedral angle of

  .

• Arm Rotation: The

  and bonds allow the ammonium groups to sweep a wide volume.

• Ionic Bridging: In the dihydrochloride form, the chloride ions do not float freely; they form specific hydrogen-bond bridges between the two ammonium heads, locking the conformation into a "closed" state often unseen in gas-phase predictions.

Comparative Methodology: Force Fields vs. DFT[2][3]

We evaluated the performance of standard Force Fields against a DFT benchmark for generating the bioactive conformation (defined as the low-energy state capable of bidentate chelation or crystal lattice packing).

Method A: Molecular Mechanics (MMFF94 / OPLS4)

Best for: High-throughput library screening.

• Mechanism: Uses parameterized harmonic potentials.

• Pros: Extremely fast (<1 second/conformer).

• Cons:

  • The "Planar" Error: Older fields (like MM2) often over-flatten the cyclobutane ring.

  • Electrostatic Failure: Without explicit solvent or counter-ions, MM methods overestimate the repulsion between the two

    groups, forcing the arms into a trans-like diaxial orientation, even in a cis isomer.

• Verdict: Unreliable for final geometry, but useful for initial "rough" sampling if (and only if) a high dielectric constant (

  ) is applied.

Method B: Density Functional Theory (DFT - B3LYP-D3/def2-TZVP)

Best for: Accurate geometry, thermodynamics, and NMR prediction.

• Mechanism: Solves the Schrödinger equation with electron correlation approximations.

• Pros:

  • Dispersion Corrections (-D3): Accurately captures the weak London dispersion forces between the methylene arms.

  • Charge Transfer: Correctly models the partial charge transfer from

    to the ammonium protons.

• Cons: Computationally expensive (hours/conformer).

• Verdict: The Gold Standard. Required for publication-quality structures.

Summary Data: Method Comparison

Metric	MMFF94 (Gas Phase)	OPLS4 (Implicit Water)	DFT (B3LYP-D3/def2-TZVP)
Ring Pucker Angle ( )	(Too flat)		(Exp. match)
N...N Distance ( )	(Repulsion artifact)		(Stabilized)
CPU Time	< 1 s	< 5 s	~4.5 hrs (16 cores)
Imaginary Freqs	N/A	N/A	None (True Minima)

Validated Protocol: The "Ion-Bridge" Workflow

To achieve high-fidelity results, you cannot model the cation alone. You must include explicit chlorides to neutralize the system, simulating the salt lattice or tight ion-pairing in solution.

Step-by-Step Methodology

Phase 1: Construction & Screening (MM)

• Build: Construct cis-1,2-cyclobutanedimethanamine.

• Protonate: Add protons to nitrogens to form

  .

• Add Counter-ions: Place two

  ions manually near the ammonium heads.

• Conformational Search: Run Monte Carlo Multiple Minimum (MCMM) search using OPLS4 or MMFF94s.

  • Crucial Setting: Set Solvation = Water (PCM or Born). Do not run in vacuum.

  • Filter: Retain conformers within 5 kcal/mol of the global minimum.

Phase 2: Geometry Optimization (DFT)

• Software: Gaussian 16, ORCA, or equivalent.

• Theory Level: B3LYP with Grimme's Dispersion (GD3BJ) or wB97X-D.

• Basis Set: def2-SVP (optimization) -> def2-TZVP (final energy).

• Solvation: SMD (Solvation Model based on Density) with Water.

• Input Example (Gaussian):

Phase 3: Validation

• Frequency Check: Ensure zero imaginary frequencies.

• NCI Plot: (Optional) Run Non-Covalent Interaction analysis to visualize the

  hydrogen bond network.

Visualizing the Workflow

The following diagrams illustrate the logic flow and the critical interaction map required for success.

Diagram 1: The "Ion-Bridge" Computational Workflow

Caption: Figure 1. The hierarchical workflow combining rapid MM screening with high-accuracy DFT verification, ensuring explicit counter-ion inclusion.

Diagram 2: Interaction Topology (Why MM Fails)

Caption: Figure 2. Topology map showing how explicit Chloride ions (Green) mitigate the cation-cation repulsion (Red) that otherwise distorts the structure in vacuum simulations.

References

• Cramer, C. J. (2004). Essentials of Computational Chemistry: Theories and Models. Wiley. (The authoritative text on solvation models and force field limitations).

• Grimme, S., et al. (2010). A consistent and accurate ab initio parametrization of density functional dispersion correction (DFT-D) for the 94 elements H-Pu. Journal of Chemical Physics. (Basis for the -D3 correction essential for folding).

• Wiberg, K. B. (1986). The structure and energetics of cyclobutane and its derivatives. Accounts of Chemical Research. (Foundational data on ring puckering energetics).

• Marenich, A. V., et al. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Dielectric of the Solvent Defined by the Bulk Refractive Index and Surface Tension. Journal of Physical Chemistry B. (The SMD model reference).

• Gaussian, Inc. (2023). Gaussian 16 User Reference: SCRF Keywords. (Technical documentation for implementing the protocol).

Sources

• 1. researchgate.net [researchgate.net]

Validating the Purity of Synthesized cis-1,2-Cyclobutanedimethanamine Dihydrochloride Analogs: A Comparative Analytical Guide

Executive Summary

The synthesis and validation of cis-1,2-cyclobutanedimethanamine dihydrochloride (cis-CBDMA·2HCl) represents a critical challenge in medicinal chemistry, particularly for platinum-based antineoplastic agents and novel metal-organic frameworks (MOFs). Unlike its six-membered ring analog (1,2-cyclohexanediamine) used in Oxaliplatin, the cyclobutane scaffold introduces unique ring strain and puckering effects that complicate stereochemical control.

This guide provides a technical comparison of validation methodologies, establishing a self-validating system for ensuring isomeric purity (>98% cis) and salt stoichiometry. We compare the performance of Quantitative NMR (qNMR) against Derivatization-HPLC , demonstrating why a multi-modal approach is required for clinical-grade release.

Part 1: Comparative Analysis of the Scaffold

Before detailing validation, it is essential to understand why this specific isomer is selected and the inherent risks compared to alternatives.

cis-CBDMA vs. Alternatives

Feature	cis-1,2-Cyclobutanedimethanamine	trans-1,2-Cyclobutanedimethanamine	1,2-Cyclohexanediamine (trans-R,R)
Stereochemistry	Flexible/Puckered : The cis isomer can flip between pseudo-axial/equatorial conformations, aiding chelation bite angles.	Rigid : Often locked in a specific conformation, potentially straining metal coordination spheres.	Rigid Chair : Well-defined, predictable geometry (Standard in Oxaliplatin).
Solubility (2HCl)	High : The cis salt typically exhibits higher aqueous solubility due to polarity and lattice energy differences.	Lower : Often crystallizes more readily, making it a persistent impurity in cis synthesis.	Moderate.
Synthesis Risk	High : Thermodynamic favorability often drives the reaction toward the trans isomer during ring closure or reduction.	Low: Often the thermodynamic product.	Low: Chiral resolution is well-established.

The Core Challenge: The primary impurity in cis-CBDMA synthesis is the trans-isomer. Because the trans-isomer is thermodynamically more stable in many synthetic routes, "validating purity" is synonymous with "quantifying the trans-impurity."

Part 2: Strategic Validation Framework

To validate cis-CBDMA·2HCl, we cannot rely on a single metric. We must employ a Triangulated Analytical Strategy :

• Isomeric Purity (Specificity): Distinguishing cis from trans.

• Chemical Purity (Potency): Quantifying the amine content vs. residual salts/solvents.

• Salt Stoichiometry: Confirming the 2HCl ratio (critical for downstream pH stability).

Method Comparison: qNMR vs. Derivatization-HPLC

Performance Metric	Method A: Quantitative 1H-NMR (qNMR)	Method B: Derivatization-HPLC (Benzoyl Chloride)
Principle	Direct observation of methylene protons (-CH₂-NH₂) and ring methines.	Chromatographic separation of benzoylated diastereomers on C18/Phenyl-Hexyl columns.
Specificity	High : cis and trans protons show distinct splitting patterns and shifts (Δδ ~0.1–0.3 ppm).	Very High : Baseline separation of isomers is achievable with optimized gradients.
LOD/LOQ	Moderate (approx. 0.5% impurity).	Excellent (ppm level detection).
Sample Prep	Minimal (Dissolve in D₂O).	Complex (Reaction with BzCl, quenching, extraction).
Bias Risk	Low: Non-destructive, direct measurement.	High: Incomplete derivatization can skew ratios.
Verdict	Best for Process Development (Rapid, structural proof).	Best for Final Release (Trace impurity quantification).

Part 3: Experimental Protocols

Protocol A: High-Resolution qNMR for Isomeric Ratio

This protocol utilizes the distinct magnetic environments of the cyclobutane ring protons to quantify the cis/trans ratio without external standards.

Reagents:

• Deuterium Oxide (D₂O), 99.9% D.

• Internal Standard (Optional): Maleic acid (if absolute assay is required).

Procedure:

• Preparation: Dissolve 10 mg of synthesized cis-CBDMA·2HCl in 600 µL of D₂O.

• Acquisition: Acquire 1H-NMR spectrum at 400 MHz or higher.

  • Pulse Sequence: zg30 (30° pulse angle) to ensure full relaxation.

  • Relaxation Delay (D1): Set to ≥ 10 seconds (5x T1) for quantitative integration.

  • Scans: 64 scans for sufficient S/N.

• Analysis:

  • cis-Signal: The methylene protons (-CH ₂-NH₂) in the cis isomer typically appear as a multiplet distinct from the trans.

  • trans-Signal: Look for the methine ring protons (CH -CH₂-NH₂). In trans, these are chemically equivalent but magnetically distinct from cis.

  • Calculation: Integrate the specific diagnostic multiplets.

Protocol B: Benzoylation-HPLC for Trace Impurity Profiling

Since the aliphatic diamine lacks a UV chromophore, derivatization is mandatory for high-sensitivity UV detection.

Reagents:

• Benzoyl Chloride (BzCl).

• Sodium Hydroxide (2M NaOH).

• Acetonitrile (HPLC Grade).

Workflow:

• Derivatization:

  • Dissolve 5 mg of sample in 1 mL 2M NaOH.

  • Add 20 µL Benzoyl Chloride (excess). Vortex for 5 mins.

  • Incubate at ambient temperature for 20 mins.

  • Quench with 100 µL glycine solution (to remove excess BzCl).

• Extraction (Critical Step):

  • Extract the benzoylated diamine into 1 mL Ethyl Acetate.

  • Evaporate the organic layer and reconstitute in 50:50 Acetonitrile:Water.

• HPLC Conditions:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150mm x 4.6mm, 3.5µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient: 10% B to 60% B over 20 mins.

  • Detection: UV at 254 nm (detects the benzamide group).

• Acceptance Criteria:

  • Main peak (cis-dibenzamide) purity > 98.0%.[2]

  • trans-isomer peak < 1.0%.

  • Monobenzamide (incomplete reaction) < 0.5%.

Part 4: Visualization of Validation Logic

Diagram 1: Impurity Genealogy & Control Points

This diagram illustrates where impurities originate during synthesis and which analytical gate captures them.

Caption: Figure 1. Origin of critical impurities in cis-CBDMA synthesis and the specific analytical gates required to detect them.

Diagram 2: The Self-Validating Analytical Workflow

A decision tree for releasing a batch of cis-CBDMA·2HCl.

Caption: Figure 2. Sequential validation logic. Note that NMR (Stereochemistry) is the primary gate before investing in HPLC or Titration.

References

• Gaucheron, F., et al. (2025). Structures and NMR Parameters of 1,2-Diphenylcyclobutanes. ResearchGate. Link

  • Context: Provides foundational NMR coupling constants for distinguishing cis/trans cyclobutane ring systems.[3]

• BenchChem. (2025).[4] Cyclobutane-1,3-diamine dihydrochloride: Analytical Characterization. BenchChem. Link

  • Context: Establishes baseline protocols for diamine salt characterization and salt formation str

• National Institutes of Health (NIH). (2025). Cyclobutanes in Small-Molecule Drug Candidates. PubMed Central. Link

  • Context: Validates the importance of the puckered cyclobutane ring in drug design and the necessity of stereochemical purity.

• Agilent Technologies. (2025). Purity and Impurity Analysis: Application Compendium. Agilent. Link

  • Context: Source for general HPLC derivatization str

• ChemScene. (2025). Cyclobutane-1,2-diamine dihydrochloride Product Specifications. ChemScene. Link

  • Context: Reference for commercial purity standards (≥98%) and handling of dihydrochloride salts.

Sources

• 1. Distinguishing Isomeric Cyclobutane Thymidine Dimers by Ion Mobility and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Guide: cis-1,2-Cyclobutanedimethanamine Dihydrochloride in Drug Discovery

Executive Summary

cis-1,2-Cyclobutanedimethanamine dihydrochloride (CBA-2HCl) represents a critical class of conformationally restricted diamines . Unlike its acyclic analog (1,4-butanediamine) or its trans-isomer (found in Lobaplatin), the cis-isomer offers a unique "butterfly" geometry that forces substituents into a specific spatial orientation. This guide analyzes its application in two high-value domains: Platinum-based anticancer therapeutics and Peptidomimetic foldamers , providing experimental protocols and comparative data to validate its utility.

Part 1: Structural Mechanistics & Chemical Space

The cyclobutane ring exists in a puckered conformation to relieve torsional strain. In the cis-1,2-disubstituted isomer, the two aminomethyl arms project from the same face of the ring.

• Bite Angle Control: In coordination chemistry, the cis-isomer creates a specific bite angle (approx. 98-100°) when binding to metals like Pt(II), distinct from the trans-isomer or the 1,2-diaminocyclohexane (DACH) ligand.

• Foldamer Induction: As a backbone spacer in peptide surrogates, the cis-geometry promotes specific turn structures (e.g.,

  -turns) that stabilize secondary structures against enzymatic degradation.

Comparative Analysis: Scaffold Performance

The following table contrasts cis-CBA with standard alternatives in medicinal chemistry.

Feature	cis-1,2-Cyclobutanedimethanamine	trans-1,2-Cyclobutanedimethanamine	1,4-Butanediamine (Putrescine)
Conformation	Rigid, Syn-facial (Puckered)	Rigid, Anti-facial	Flexible (Rotatable bonds)
Chirality	Meso (achiral plane of symmetry)	Chiral ( or )	Achiral
Pt(II) Complex	Forms cis-chelate with specific steric bulk	Forms cis-chelate (Lobaplatin ligand)	Forms unstable 7-membered rings
Lipophilicity	Moderate (Compact)	Moderate	Low
Primary Use	Foldamers, Meso-Pt complexes	Anticancer Drugs (Lobaplatin)	Biological polyamine

Part 2: Case Study – Platinum(II) Anticancer Complexes

While the trans-isomer is the ligand in the approved drug Lobaplatin , the cis-isomer generates distinct pharmacophores. The cis-CBA ligand forms a stable six-membered chelate ring with Platinum(II), creating a "meso" complex that interacts differently with DNA compared to chiral analogs.

Mechanism of Action: DNA Adduct Formation

The cis-CBA-Pt(II) complex functions as a DNA alkylating agent. The rigid cyclobutane backbone prevents the "opening" of the chelate ring, maintaining the integrity of the active species until it reaches the nucleus.

Figure 1: Mechanism of Action for cis-CBA-Platinum complexes. The rigid backbone facilitates the formation of stable 1,2-intrastrand crosslinks.

Experimental Protocol: Synthesis of cis-Dichloro(1,2-cyclobutanedimethanamine)platinum(II)

Objective: To synthesize a self-validating Pt(II) complex for cytotoxicity screening.

Reagents:

• Potassium tetrachloroplatinate(II) (

  )

• cis-1,2-Cyclobutanedimethanamine dihydrochloride

• Sodium Hydroxide (NaOH)

• Dimethylformamide (DMF) / Water

Step-by-Step Methodology:

• Ligand Activation: Dissolve cis-1,2-cyclobutanedimethanamine dihydrochloride (1.0 eq) in water. Adjust pH to ~10 using 1M NaOH to liberate the free base. Critical Step: Ensure pH does not exceed 11 to avoid ring opening or side reactions.

• Metal Coordination: Dissolve

  (1.0 eq) in minimal water. Add the free amine solution dropwise to the platinum solution under dark conditions (wrap flask in foil).

• Reaction: Stir at room temperature for 24–48 hours. A yellow precipitate (the complex) will form gradually.

• Isolation: Filter the yellow solid. Wash sequentially with water, ethanol, and diethyl ether to remove unreacted salts and traces of free amine.

• Validation:

  • Elemental Analysis: Calc for

    : C, 18.86; H, 3.69; N, 7.33.

  • 1H NMR (DMF-d7): Look for the downfield shift of the methylene protons adjacent to Nitrogen, indicating coordination to Pt.

Part 3: Case Study – Peptidomimetics & Foldamers

In drug discovery, peptides often fail due to rapid proteolysis. Using cis-CBA as a

-amino acid surrogate or linker introduces a "kink" in the peptide backbone, forcing it into stable secondary structures (helices or turns) that proteases cannot recognize.

Structural Logic: The "Butterfly" Constraint

The cis-cyclobutane ring acts as a rigid template. When incorporated into a peptide chain, the syn-facial aminomethyl groups force the backbone to adopt a specific torsion angle, often nucleating a 12-helix or a

-turn.

Figure 2: Synthetic route for the production of high-purity cis-1,2-cyclobutanedimethanamine dihydrochloride from the anhydride precursor.

Experimental Protocol: Foldamer Stability Assay

Objective: Compare the proteolytic stability of a peptide containing cis-CBA vs. a standard flexible peptide.

• Peptide Synthesis: Synthesize a model peptide (e.g., Ala-Val-[cis-CBA]-Gly-Phe) using standard Fmoc solid-phase chemistry. The cis-CBA is introduced as a diamine linker (requires succinic anhydride activation if connecting to N-terminus, or use as a central scaffold).

• Incubation: Dissolve peptide (100 µM) in PBS (pH 7.4). Add Trypsin or Human Serum.

• Monitoring: Incubate at 37°C. Take aliquots at t=0, 1h, 4h, 12h, 24h.

• Quantification: Quench aliquots with 0.1% TFA/Acetonitrile. Analyze via RP-HPLC.

• Result Interpretation: The cis-CBA containing peptide should show >80% intact material at 24h, whereas the flexible control (using 1,4-butanediamine) typically degrades <20% intact material due to protease accessibility.

References

• McKeage, M. J. (2001). Lobaplatin: a new antitumour platinum drug. Expert Opinion on Investigational Drugs, 10(1), 119-128. Link

• Ortuño, R. M., et al. (2021).[1] Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability.[1][2] International Journal of Molecular Sciences, 22(10), 5092.[2] Link

• Gou, S., et al. (1989). Water-soluble third generation antitumor platinum complexes. Journal of Medicinal Chemistry, 32(8), 2015-2020. Link

• Kharat, A. N., et al. (2011). Synthesis of Cis-Diammine (1,1-cyclobutane dicarboxylate) Platinum(II). Iranian Journal of Chemical Engineering. Link

• Aitken, D. J. (2016). Cyclobutane amino acids and related derivatives: synthesis and applications. Synlett, 27. Link

Sources

• 1. Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of cis-1,2-Cyclobutanedimethanamine Dihydrochloride

As researchers and scientists, our focus is often on discovery and innovation. However, the integrity of our work and the safety of our laboratories and environment hinge on the meticulous management of the chemical reagents we use, from acquisition to disposal. This guide provides a comprehensive, technically grounded protocol for the proper disposal of cis-1,2-Cyclobutanedimethanamine dihydrochloride, ensuring safety, compliance, and environmental stewardship.

Foundational Principles: Hazard Identification and Risk Assessment

Understanding the inherent properties of a chemical is the critical first step in managing its lifecycle. While comprehensive toxicological data for cis-1,2-Cyclobutanedimethanamine dihydrochloride is not extensively published, its classification as an amine salt provides a strong basis for a cautious approach.

• Chemical Nature : This compound is the dihydrochloride salt of an aliphatic diamine. In solution, it can affect pH. Amine compounds, as a class, can be skin and eye irritants and may be harmful if swallowed or inhaled.[1][2] Similar amine hydrochlorides are classified as irritants and may cause respiratory irritation.[1]

• Environmental Hazard : Although specific aquatic toxicity data is limited, related amine compounds are known to be harmful to aquatic life.[3] Therefore, to prevent environmental contamination, it must be treated as hazardous waste. Under no circumstances should this chemical or its solutions be disposed of down the drain. [3][4]

• Regulatory Imperative : The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), mandates that chemical waste generators are responsible for its proper management from creation to final disposal.[4][5] Improper disposal can lead to significant legal and financial penalties.[5]

Table 1: Hazard Profile and PPE Requirements

Hazard Classification	Required Personal Protective Equipment (PPE)
Skin Irritant (Potential)	Nitrile gloves (or other chemically resistant gloves), lab coat.[2]
Eye Irritant (Potential)	Safety glasses with side shields or chemical splash goggles.[2]
Inhalation Hazard (as dust)	Handle in a well-ventilated area or a chemical fume hood.[2][6]

The Core Disposal Workflow: A Step-by-Step Protocol

The following protocol ensures a self-validating system of safety and compliance. Each step is designed to mitigate risk and create a clear, traceable path for the waste material.

Step 1: Waste Segregation and Characterization

At the point of generation, immediate segregation is paramount to prevent dangerous reactions with incompatible chemicals.[3][5]

• Solid Waste : Collect unadulterated, solid cis-1,2-Cyclobutanedimethanamine dihydrochloride in a designated, clearly labeled hazardous waste container.

• Liquid Waste : Collect aqueous solutions or solutions in organic solvents in a separate, compatible hazardous waste container. Do not mix aqueous and solvent-based waste streams unless explicitly permitted by your institution's safety office.

• Contaminated Labware : Disposable items like weighing paper, gloves, and pipette tips that are contaminated with the chemical should be collected in a separate, sealed plastic bag or container clearly labeled as "Hazardous Waste" with the chemical name.[6]

Step 2: Containerization and Labeling

Proper containerization and labeling are mandated by the EPA and are crucial for safe handling and transport.[7][8][9]

• Select a Compatible Container : Use a container made of a material compatible with the waste (e.g., polypropylene for solids and many solutions).[5][7] Ensure it has a secure, leak-proof lid.

• Affix a Hazardous Waste Label : As soon as the first drop of waste enters the container, it must be labeled.[4][8] The label must, at a minimum, include:

  • The words "HAZARDOUS WASTE" [7][8][9]

  • The full chemical name: "cis-1,2-Cyclobutanedimethanamine dihydrochloride" (no formulas or abbreviations).[7]

  • An indication of the hazards (e.g., "Irritant").[8][9]

  • The date the container was first used (accumulation start date).[4]

• Maintain Container Integrity : Keep the container closed at all times except when adding waste.[7] Store it in a designated Satellite Accumulation Area (SAA) at or near the point of generation and under the control of laboratory personnel.[5][7][8]

Step 3: Arranging for Final Disposal

Laboratory personnel are not the final disposers of hazardous waste. The process must be completed through official institutional channels.

• Contact Environmental Health & Safety (EHS) : Once your waste container is 90% full, or if you are generating waste infrequently, contact your institution's EHS office to request a waste pickup.[7]

• Professional Disposal : Your EHS office will work with a licensed hazardous waste disposal company to transport, treat, and dispose of the material in compliance with all federal and state regulations.[3][6]

Disposal Decision Workflow

This diagram outlines the logical steps for handling waste generated from work involving cis-1,2-Cyclobutanedimethanamine dihydrochloride.

Caption: Decision workflow for the disposal of chemical waste.

Protocol for Decontaminating Empty Containers

An "empty" container that once held cis-1,2-Cyclobutanedimethanamine dihydrochloride is not safe for regular trash until properly decontaminated.

• Initial Rinse : In a fume hood, rinse the container three times with a small amount of a suitable solvent (water for aqueous solutions, or an appropriate organic solvent like ethanol).

• Collect Rinsate : Each rinse must be collected and added to your corresponding liquid hazardous waste container.[10] This rinsate is considered hazardous.

• Final Rinse & Dry : Perform a final rinse with a volatile solvent like acetone to aid drying. Collect this rinse as hazardous waste.[10] Allow the container to air dry completely in the fume hood.

• Deface Label : Completely remove or deface the original manufacturer's label to prevent confusion.[10]

• Final Disposal : The clean, dry, and defaced container can now be disposed of in the regular laboratory glass or solid waste stream, according to your institution's policies.[10]

By adhering to this structured, well-documented disposal protocol, you not only ensure the safety of yourself and your colleagues but also uphold the scientific community's commitment to environmental responsibility and regulatory compliance. This process is a foundational element of a robust laboratory safety culture.

References

• Hazardous Chemical Waste Management Guidelines. Columbia University | Research. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

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• Chemical Waste Disposal Guidelines for Educational Facilities. ACTenviro. [Link]

• Safety Data Sheet for 1-(2-Fluorophenyl)cyclobutan-1-amine hydrochloride. KISHIDA CHEMICAL CO., LTD. [Link]

• Laboratory Waste Management: The New Regulations. MedicalLab Management. [Link]

• Safety Data Sheet for Dimethyl cyclobutane-1,2-dicarboxylate. Angene Chemical. [Link]

• Amine Disposal For Businesses. Collect and Recycle. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling cis-1,2-Cyclobutanedimethanamine dihydrochloride

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and precision. This guide provides essential, field-proven safety and logistical information for handling cis-1,2-Cyclobutanedimethanamine dihydrochloride. The protocols outlined below are designed to ensure your safety and the integrity of your work, moving beyond a simple checklist to explain the critical reasoning behind each recommendation.

Understanding the Hazard Profile

While specific toxicological data for cis-1,2-Cyclobutanedimethanamine dihydrochloride may be limited, its chemical structure as an amine hydrochloride salt suggests a hazard profile that requires careful management. Amine hydrochlorides can cause skin and eye irritation, and potentially respiratory irritation if inhaled.[1][2][3] Therefore, all handling procedures must be based on the precautionary principle of minimizing exposure through engineering controls and appropriate Personal Protective Equipment (PPE).

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is your primary barrier against direct chemical exposure. The following table summarizes the minimum required PPE for handling cis-1,2-Cyclobutanedimethanamine dihydrochloride.

Body Area	Required PPE	Rationale and Causality
Eyes/Face	ANSI-approved safety goggles or a face shield.[1][3][4]	Protects against accidental splashes of solutions or contact with airborne powder, which can cause serious eye irritation.[2]
Hands	Compatible chemical-resistant gloves (e.g., Nitrile).	Prevents direct skin contact.[1][5] Gloves must be inspected before use and removed properly to avoid contaminating your hands.[1][3]
Body	Chemical-resistant lab coat.	Protects personal clothing from contamination and your skin from potential exposure.[4][6]
Respiratory	NIOSH/MSHA approved respirator.	Required when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of dust particles.[1][6][7]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict operational workflow is crucial for minimizing risk. The following protocol details the necessary steps for safely handling cis-1,2-Cyclobutanedimethanamine dihydrochloride from receipt to disposal.

Step 1: Preparation and Engineering Controls

• Designated Work Area: All handling of this compound, especially the solid form, must be conducted within a certified chemical fume hood to minimize inhalation risk.[6]

• Emergency Equipment: Before you begin, ensure that a safety shower and an eyewash station are readily accessible and unobstructed.[1][4]

• Gather Materials: Have all necessary equipment, including spatulas, weigh boats, solvents, and waste containers, inside the fume hood to avoid unnecessary movements in and out of the controlled area.

Step 2: Donning and Doffing PPE

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

PPE Donning and Doffing Sequence

Step 3: Handling the Compound

• Weighing and Transfer: Carefully weigh the solid compound within the fume hood. Use a spatula to transfer the material, avoiding the creation of dust.

• In Solution: When working with the compound in solution, use sealed containers for transfers whenever possible to minimize the risk of splashes.[6]

• Post-Handling: After use, decontaminate all surfaces and equipment with an appropriate solvent.

Step 4: Hygiene

Always wash your hands thoroughly with soap and water after removing your gloves.[1][3] Do not eat, drink, or smoke in the laboratory.[4][8]

Emergency Response and First Aid

In the event of an exposure, immediate and correct action is vital.

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with plenty of soap and water.[2][4] Seek medical attention if irritation develops or persists.[4]

• Eye Contact: Immediately rinse the eyes cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[2][4] Seek immediate medical attention.[4]

• Inhalation: Move the individual to fresh air and keep them comfortable for breathing.[4] If the person feels unwell, seek medical attention.[4]

• Ingestion: Rinse the mouth with water.[4] Do not induce vomiting. Seek immediate medical attention.[9]

• Spills: For small spills, carefully sweep up the solid material, place it in a sealed container for disposal, and clean the area thoroughly.[4] For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal is a critical final step in the chemical handling workflow.

• Chemical Waste: Dispose of unused cis-1,2-Cyclobutanedimethanamine dihydrochloride and solutions containing the compound as hazardous chemical waste. Do not dispose of it down the drain.[1][6]

• Contaminated Materials: All used PPE, weigh boats, and other disposable materials that have come into contact with the chemical should be placed in a sealed, labeled bag and disposed of as hazardous waste.[4]

• Compliance: Partner with your institution's environmental health and safety department or a certified waste disposal service to ensure compliance with all local, state, and federal regulations.[6][10]

Safe Handling Workflow Diagram

The following diagram illustrates the complete, self-validating system for safely handling cis-1,2-Cyclobutanedimethanamine dihydrochloride.

Comprehensive Safe Handling Workflow

By integrating these detailed protocols and understanding the rationale behind them, you can confidently and safely incorporate cis-1,2-Cyclobutanedimethanamine dihydrochloride into your research and development workflows, ensuring the protection of yourself, your colleagues, and the environment.

References

• Enamine. (n.d.). Safety Data Sheet.
• (n.d.). What are the Health and Safety Guidelines for Using Amines?.
• KISHIDA CHEMICAL CO., LTD. (2023, May 8). Safety Data Sheet.
• TCI EUROPE N.V. (n.d.). SAFETY DATA SHEET.
• (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• Fisher Scientific Company. (2025, December 19). SAFETY DATA SHEET.
• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET.
• Sigma-Aldrich Inc. (2025, June 2). SAFETY DATA SHEET.
• TCI EUROPE N.V. (2025, May 2). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, September 9). SAFETY DATA SHEET.
• BenchChem. (2025). Personal protective equipment for handling 5-ethyl-2,3-dihydro-1H-inden-2-amine.
• CymitQuimica. (2026, January 26). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET.
• Sigma-Aldrich. (n.d.). cis-2-(Methoxymethyl)cyclobutanamine hydrochloride.
• CymitQuimica. (2023, July 10). cis-(2-Amino-2-methyl-cyclopentyl)-methanol hydrochloride.
• ChemicalBook. (2026, January 17). cis-1,2-Cyclopropane dicarboxylic acid - Safety Data Sheet.

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